Diethylene glycol monolaurate

• CAS: 141-20-8

Core Science & Biosynthesis

Diethylene Glycol Monolaurate: A Comprehensive Physicochemical Profile for Researchers and Formulation Scientists

An In-depth Technical Guide

Diethylene glycol monolaurate is a nonionic surfactant widely utilized across the pharmaceutical, cosmetic, and industrial sectors as an emulsifier, dispersing agent, and plasticizer.[1][2] Its amphiphilic nature, arising from a hydrophilic diethylene glycol head and a lipophilic laurate tail, allows it to stabilize oil-in-water and water-in-oil emulsions.[3] This technical guide provides a detailed overview of the core physicochemical properties of diethylene glycol monolaurate, complete with experimental protocols and structured data to support its application in research and drug development.

Core Physicochemical Properties

A summary of the key physicochemical properties of Diethylene Glycol Monolaurate is presented below. These parameters are critical for predicting its behavior in various formulations and for ensuring its effective application.

Property	Value
CAS Number	141-20-8[1]
Molecular Formula	C16H32O4[1]
Molecular Weight	288.42 g/mol [1]
Appearance	Colorless to off-white oily liquid or semi-solid[2]
Melting Point	17-18 °C[1]
Boiling Point	~270 °C (with some decomposition)[1]
Density	0.963-0.968 g/cm³ at 20°C[1]
Flash Point	129 °C[4]
HLB Value	6.5[2]
Solubility	Practically insoluble in water. Soluble in methanol, ethanol, benzene, toluene, chlorinated hydrocarbons, acetone, and ethyl acetate.[1]
Refractive Index	~1.434 (estimate)[2]
LogP (octanol/water)	4.505 (estimated)[2]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties of non-ionic surfactants like Diethylene Glycol Monolaurate are outlined below. These protocols are based on established principles and can be adapted for specific laboratory settings.

Determination of Hydrophilic-Lipophilic Balance (HLB) Value

The HLB value is a crucial parameter for selecting the appropriate surfactant for a specific emulsification task. The Griffin's method is a widely used theoretical approach for non-ionic surfactants.

Griffin's Method (Theoretical Calculation):

For esters of polyhydric alcohols and fatty acids, the HLB can be calculated using the following formula:

HLB = 20 * (1 - S / A)

Where:

• S is the saponification number of the ester.

• A is the acid number of the fatty acid (lauric acid in this case).

Experimental Determination (Emulsion Stability Method):

• Preparation of Surfactant Blends: Prepare a series of surfactant blends with varying HLB values by mixing Diethylene Glycol Monolaurate (low HLB) with a high HLB surfactant (e.g., Polysorbate 80) in different, known ratios.

• Emulsion Formulation: For each surfactant blend, prepare an oil-in-water emulsion with a specific oil-to-water ratio (e.g., 20:80). The total surfactant concentration should be kept constant across all formulations (e.g., 5% w/w).

• Homogenization: Homogenize each emulsion using a high-shear mixer for a specified time and speed to ensure uniform droplet size.

• Stability Assessment: Store the prepared emulsions at a controlled temperature and observe them for signs of instability (creaming, coalescence, or phase separation) at regular intervals (e.g., 1, 24, 48 hours).

• Optimal HLB Determination: The HLB of the surfactant blend that produces the most stable emulsion corresponds to the required HLB for that specific oil phase.

Workflow for Experimental HLB Determination.

Measurement of Viscosity

Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for liquid and semi-solid formulations. A rotational viscometer is commonly used for this measurement.

Protocol using a Rotational Viscometer:

• Instrument Calibration: Calibrate the rotational viscometer using standard calibration fluids of known viscosity.

• Sample Preparation: Place a sufficient amount of Diethylene Glycol Monolaurate into the sample cup, ensuring there are no air bubbles.

• Temperature Equilibration: Place the sample in a temperature-controlled water bath to bring it to the desired measurement temperature (e.g., 25°C).

• Spindle Selection: Choose an appropriate spindle and rotational speed based on the expected viscosity of the sample.

• Measurement: Immerse the spindle into the sample to the indicated mark. Start the rotation and allow the reading to stabilize.

• Data Recording: Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa·s).

Experimental Workflow for Viscosity Measurement.

Determination of Surface Tension

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area possible. It is a key indicator of surfactant activity. The Du Noüy ring method is a classic technique for measuring surface tension.

Protocol using the Du Noüy Ring Method:

• Instrument Setup: Set up a tensiometer with a platinum-iridium ring. Ensure the ring is clean by flaming it to red heat.

• Sample Preparation: Pour the Diethylene Glycol Monolaurate solution into a clean sample vessel.

• Measurement:

  • Immerse the ring below the surface of the liquid.

  • Slowly raise the ring through the interface.

  • The force required to pull the ring from the liquid surface is measured just before the liquid film breaks.

• Calculation: The surface tension is calculated from the measured force and the dimensions of the ring, with appropriate correction factors applied.

Workflow for Surface Tension Determination.

Solubility Assessment

Determining the solubility of Diethylene Glycol Monolaurate in various solvents is essential for formulation development. A simple shake-flask method can be employed for qualitative and quantitative assessment.

Shake-Flask Method Protocol:

• Sample Preparation: Accurately weigh a small amount of Diethylene Glycol Monolaurate and place it into a series of flasks.

• Solvent Addition: Add a known volume of the desired solvent (e.g., water, ethanol, acetone) to each flask.

• Equilibration: Seal the flasks and place them in a constant temperature shaker bath for a sufficient period (e.g., 24-48 hours) to reach equilibrium.

• Phase Separation: After equilibration, allow the samples to stand undisturbed to allow any undissolved solute to settle.

• Quantification:

  • For quantitative analysis, carefully withdraw an aliquot of the supernatant.

  • Analyze the concentration of the dissolved Diethylene Glycol Monolaurate using a suitable analytical technique (e.g., HPLC, GC, or gravimetric analysis after solvent evaporation).

  • For qualitative assessment, visually inspect for the presence of undissolved material.

Logical Flow for Solubility Assessment.

Safety and Handling

Diethylene Glycol Monolaurate is considered an irritant and may be harmful if swallowed, inhaled, or in contact with skin.[4] It is essential to handle this chemical in a well-ventilated area, preferably in a chemical fume hood, while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4] Avoid breathing vapors or mists.[4] Store in a tightly closed container in a dry and well-ventilated place.[4] In case of fire, use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[4]

This technical guide provides a foundational understanding of the physicochemical properties of Diethylene Glycol Monolaurate for researchers and professionals in drug development. The presented data and experimental protocols are intended to facilitate its effective and safe use in various applications. For further information, consulting the specific Safety Data Sheet (SDS) is recommended.

References

• 1. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 2. OECD Guidelines for the Testing of Chemicals: Physical-chemical properties | ENvironmental inFOrmation [enfo.hu]
• 3. store.astm.org [store.astm.org]
• 4. search.library.brandeis.edu [search.library.brandeis.edu]

An In-depth Technical Guide to the Synthesis of Diethylene Glycol Monolaurate via Controlled Esterification

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of diethylene glycol monolaurate, a non-ionic surfactant with applications in the pharmaceutical, cosmetic, and other industries. The document details the core chemical reactions, experimental protocols, and process parameters essential for controlled esterification to achieve high yields of the desired monoester.

Introduction

Diethylene glycol monolaurate (DEGML), with the chemical formula C16H32O4, is produced through the esterification of lauric acid with diethylene glycol.[1] The controlled synthesis is crucial to maximize the yield of the monoester and minimize the formation of the diester by-product, diethylene glycol dilaurate. This guide explores the prevalent synthesis routes, including direct acid-catalyzed esterification and transesterification, providing detailed methodologies and quantitative data to aid in laboratory and pilot-scale production.

Reaction Pathways

The primary method for synthesizing diethylene glycol monolaurate is the direct esterification of lauric acid with diethylene glycol. This is a condensation reaction that produces water as a byproduct.[2] An alternative route is the transesterification of a lauric acid ester, such as methyl laurate, with diethylene glycol.

The direct esterification reaction involves heating lauric acid and diethylene glycol in the presence of an acid catalyst. The reaction is reversible, and the removal of water is necessary to drive the equilibrium towards the formation of the ester product.

Caption: Direct esterification of lauric acid with diethylene glycol.

Transesterification involves the reaction of an ester of lauric acid (e.g., methyl laurate) with diethylene glycol, typically in the presence of a solid base catalyst. This method can offer high yields under milder conditions.[3][4][5]

Caption: Transesterification for synthesizing a similar laurate ester.

Experimental Protocols & Data

This section provides detailed experimental protocols derived from scientific literature for the synthesis of diethylene glycol monolaurate and related esters.

This protocol details a rapid and efficient synthesis method using microwave heating and a solid acid catalyst.

Experimental Procedure:

• Reactant Charging: In a 250-ml reactor, charge lauric acid and diethylene glycol.[6]

• Catalyst Addition: Add the calcined Zn-Mg-Al catalyst to the reactor.[6]

• Reaction: Heat the mixture using microwave irradiation with continuous stirring.[6]

• Monitoring: Monitor the reaction progress by analyzing the acid value of the mixture at regular intervals.

• Purification: After the reaction, the solid catalyst can be separated by filtration. The product can be further purified by vacuum distillation to remove unreacted starting materials.

Quantitative Data:

Parameter	Value	Reference
Lauric Acid to Diethylene Glycol Molar Ratio	2:1.3	[6]
Catalyst	Calcined Zn-Mg-Al	[6]
Catalyst Dosage	5% by weight	[6]
Reaction Temperature	190 °C	[6]
Reaction Time	90 minutes	[6]
Lauric Acid Conversion	98.2%	[6]

This protocol outlines a conventional approach using a homogenous acid catalyst and azeotropic water removal.

Experimental Procedure:

• Reactant Charging: In a round-bottom flask equipped with a stirrer, thermometer, and a Dean-Stark apparatus, charge lauric acid, diethylene glycol, and a solvent for azeotropic distillation (e.g., benzol).[7]

• Catalyst Addition: Add a catalytic amount of sulfuric acid.[7]

• Heating and Reaction: Heat the mixture to reflux. Water formed during the reaction is removed azeotropically.[7]

• Monitoring: The reaction can be monitored by titrating the free acid content.

• Work-up and Purification: After completion, the catalyst is neutralized (e.g., with sodium carbonate). The solvent is removed by distillation, and the product is purified by vacuum distillation.[7]

Quantitative Data:

Parameter	Value	Reference
Catalyst	Sulfuric Acid (trace amount)	[7]
Reaction Temperature	~110 °C (boiling with benzol)	[7]
Water Removal	Azeotropic distillation with benzol	[7]

While this protocol is for diethylene glycol monomethyl ether monolaurate, the principles can be adapted for diethylene glycol monolaurate synthesis.

Experimental Procedure:

• Catalyst Preparation: Prepare a solid base catalyst of KF/CaO supported on active carbon (AC).[3][4][5]

• Reactant Charging: In a reactor, charge methyl laurate and diethylene glycol monomethyl ether.[3][4][5]

• Catalyst Addition: Add the prepared solid base catalyst.[3][4][5]

• Reaction: Heat the mixture to the desired temperature with stirring.[3][4][5]

• Purification: The solid catalyst is removed by filtration or centrifugation.[3]

Quantitative Data:

Parameter	Value	Reference
DGME to ML Molar Ratio	4.0	[3][4][5]
Catalyst	KF/CaO/AC (KF/CaO molar ratio of 2.0)	[3][4][5]
Catalyst Amount	5 wt%	[3][4][5]
Reaction Temperature	75 °C	[3][4][5]
Reaction Time	30 minutes	[3][4][5]
Product Yield	96.3%	[3][4][5]

Experimental Workflow

The general workflow for the synthesis and purification of diethylene glycol monolaurate is depicted below.

Caption: General experimental workflow for synthesis and purification.

Purification and Analysis

Purification: Post-synthesis, the crude product mixture contains the desired monoester, unreacted starting materials, the diester by-product, and the catalyst.

• Catalyst Removal: Solid catalysts can be removed by filtration.[3] Homogeneous acid catalysts are typically neutralized with a base and washed out.[7]

• Removal of Unreacted Components: Unreacted lauric acid and diethylene glycol can be removed by vacuum distillation.[7]

Analysis: The purity and identity of the synthesized diethylene glycol monolaurate can be confirmed using various analytical techniques:

• Acid Value Titration: To quantify the amount of unreacted lauric acid and monitor the reaction progress.[8]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the formation of the ester bond (C=O stretch) and the disappearance of the carboxylic acid O-H band.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the chemical structure of the final product.[9]

By carefully controlling the reaction conditions, particularly the molar ratio of the reactants and the effective removal of water, the synthesis can be directed to selectively produce diethylene glycol monolaurate in high yield and purity.

References

• 1. Diethylene glycol monolaurate [webbook.nist.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Preparation of diethylene glycol monomethyl ether monolaurate catalyzed by active carbon supported KF/CaO - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of diethylene glycol monomethyl ether monolaurate catalyzed by active carbon supported KF/CaO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. US1807304A - Ester of diethylene glycol - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. High-Shear Mixing-Assisted Esterification of Lauric Acid to Produce Value-Added Products and Intermediaries: Effect of the Alcohol Structure - PMC [pmc.ncbi.nlm.nih.gov]

Diethylene glycol monolaurate synthesis by transesterification with a solid base catalyst

An In-depth Technical Guide to the Synthesis of Diethylene Glycol Monolaurate by Transesterification with a Solid Base Catalyst

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of diethylene glycol monolaurate through transesterification, with a specific focus on the utilization of solid base catalysts. Diethylene glycol monolaurate is a nonionic surfactant with significant applications in the pharmaceutical, cosmetic, and food industries as an emulsifier, solubilizer, and stabilizer. This document details the underlying chemical principles, experimental methodologies, and the influence of various process parameters on reaction outcomes. A key emphasis is placed on the use of heterogeneous catalysts to promote a more sustainable and environmentally benign synthesis route compared to traditional homogeneous catalysis. This guide consolidates quantitative data from relevant studies, presents detailed experimental protocols, and includes visualizations of the reaction pathway and experimental workflow to support researchers and professionals in the field.

Introduction

Diethylene glycol monolaurate, also known as 2-(2-hydroxyethoxy)ethyl laurate, is a valuable surfactant synthesized by the reaction of lauric acid or its esters with diethylene glycol. The transesterification of a fatty acid ester, such as methyl laurate, with diethylene glycol presents an efficient pathway for its production. The reaction is typically catalyzed to achieve commercially viable reaction rates and yields.

Traditionally, homogeneous base catalysts like sodium hydroxide (B78521) or potassium hydroxide have been employed. However, these catalysts pose significant challenges, including difficulty in separation from the reaction mixture, soap formation, and the generation of alkaline wastewater, which complicates downstream processing and has environmental implications.

Solid base catalysts have emerged as a promising alternative, offering several advantages such as ease of separation and recovery, potential for reuse, reduced corrosion, and minimized waste production. This guide focuses on the application of solid base catalysts for the synthesis of diethylene glycol monolaurate, providing a technical resource for its efficient and sustainable production.

Reaction Kinetics and Mechanism

The synthesis of diethylene glycol monolaurate from methyl laurate and diethylene glycol is a reversible transesterification reaction. The overall reaction is depicted below:

Reaction Scheme: CH₃(CH₂)₁₀COOCH₃ + HOCH₂CH₂OCH₂CH₂OH ⇌ CH₃(CH₂)₁₀COOCH₂CH₂OCH₂CH₂OH + CH₃OH (Methyl Laurate) + (Diethylene Glycol) ⇌ (Diethylene Glycol Monolaurate) + (Methanol)

The reaction mechanism over a solid base catalyst involves several key steps. The process is initiated by the deprotonation of diethylene glycol on the basic sites of the catalyst surface, forming a more nucleophilic alkoxide species. This is followed by the nucleophilic attack of the diethylene glycol alkoxide on the carbonyl carbon of the methyl laurate, leading to the formation of a tetrahedral intermediate. This intermediate then rearranges, resulting in the formation of diethylene glycol monolaurate and the release of a methoxide (B1231860) ion. The methoxide ion is subsequently protonated by the catalyst to regenerate the basic site and release methanol.

The following diagram illustrates the proposed reaction mechanism on a solid base catalyst surface.

Spectroscopic Analysis of Diethylene Glycol Monolaurate using FTIR: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monolaurate (DGML), with the CAS number 141-20-8, is a non-ionic surfactant widely utilized in the pharmaceutical, cosmetic, and food industries as an emulsifier, plasticizer, and dispersing agent. Its chemical structure, consisting of a hydrophilic diethylene glycol head and a lipophilic laurate tail, dictates its amphipathic properties. The precise characterization of DGML is paramount for quality control, formulation development, and stability studies. Fourier-Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive, and highly informative analytical technique for the structural elucidation and quality assessment of Diethylene glycol monolaurate. This guide details the principles, experimental protocol, and spectral interpretation for the FTIR analysis of DGML.

Molecular Structure and Functional Groups

Diethylene glycol monolaurate, chemically known as 2-(2-hydroxyethoxy)ethyl dodecanoate, possesses several key functional groups that give rise to characteristic absorption bands in the infrared spectrum. Understanding these is fundamental to spectral interpretation.

Caption: Molecular structure of Diethylene glycol monolaurate highlighting key functional groups.

Principles of FTIR Spectroscopy for DGML Analysis

FTIR spectroscopy measures the absorption of infrared radiation by a sample at different wavelengths. When the frequency of the IR radiation matches the vibrational frequency of a specific bond or functional group within the molecule, the radiation is absorbed, resulting in a peak in the FTIR spectrum. The spectrum is a plot of absorbance or transmittance versus wavenumber (cm⁻¹).

For Diethylene glycol monolaurate, the key vibrational modes that are interrogated include:

• O-H stretching of the terminal primary alcohol.

• C-H stretching and bending of the long alkyl (laurate) chain.

• C=O stretching of the ester group.

• C-O-C stretching of the ether linkage.

• C-O stretching of the ester and alcohol groups.

Experimental Protocol: ATR-FTIR Analysis

Attenuated Total Reflectance (ATR) is the preferred sampling technique for viscous liquids like Diethylene glycol monolaurate due to its simplicity and minimal sample preparation.

Instrumentation:

• FTIR Spectrometer equipped with a Deuterated Triglycine Sulfate (DTGS) detector.

• Single-reflection diamond ATR accessory.

Procedure:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean by wiping it with a soft tissue soaked in isopropanol, followed by a dry tissue.

  • Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to eliminate interference from ambient atmospheric water and carbon dioxide.

• Sample Application:

  • Place a small drop (approximately 10-50 µL) of Diethylene glycol monolaurate onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

• Spectrum Acquisition:

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 32 or 64) to achieve an adequate signal-to-noise ratio.

  • A spectral resolution of 4 cm⁻¹ is typically sufficient for routine analysis.

• Data Processing:

  • The acquired interferogram is subjected to a Fourier transform to generate the infrared spectrum.

  • The spectrum is then ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Baseline correction and normalization may be applied if necessary for quantitative comparisons.

• Cleaning:

  • Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) to remove all traces of the sample before the next measurement.

Caption: Experimental workflow for the ATR-FTIR analysis of Diethylene glycol monolaurate.

Spectral Interpretation and Data Presentation

The FTIR spectrum of Diethylene glycol monolaurate is characterized by a combination of absorption bands corresponding to its constituent functional groups. The following table summarizes the expected characteristic absorption bands and their assignments.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Intensity
~3400	O-H Stretching (broad)	Primary Alcohol	Strong
2924	Asymmetric C-H Stretching	-CH₂- (Alkyl chain)	Strong
2854	Symmetric C-H Stretching	-CH₂- (Alkyl chain)	Strong
1738	C=O Stretching	Ester	Strong
1465	C-H Bending (Scissoring)	-CH₂-	Medium
1375	C-H Bending (Symmetric)	-CH₃	Weak
1110	C-O-C Stretching (Asymmetric)	Ether	Strong
1060	C-O Stretching	Primary Alcohol & Ester	Strong

Note: The exact peak positions may vary slightly depending on the sample's physical state and the specific instrumentation used.

Detailed Analysis of Key Spectral Regions

• 3600-3200 cm⁻¹ (O-H Region): A prominent, broad absorption band centered around 3400 cm⁻¹ is indicative of the hydrogen-bonded hydroxyl (O-H) group of the terminal primary alcohol. The broadness of this peak is a result of intermolecular hydrogen bonding.

• 3000-2800 cm⁻¹ (C-H Region): Strong, sharp absorption bands are observed in this region, characteristic of the C-H stretching vibrations of the long laurate alkyl chain. The peaks at approximately 2924 cm⁻¹ and 2854 cm⁻¹ correspond to the asymmetric and symmetric stretching of the methylene (B1212753) (-CH₂-) groups, respectively.

• 1750-1730 cm⁻¹ (Carbonyl Region): A very strong and sharp absorption peak around 1738 cm⁻¹ is a definitive feature of the ester functional group and is attributed to the C=O stretching vibration. The position of this band is characteristic of a saturated aliphatic ester.

• 1300-1000 cm⁻¹ (Fingerprint Region): This region contains a complex pattern of absorption bands that are highly specific to the molecule. For DGML, this region is dominated by strong C-O and C-O-C stretching vibrations. A strong band around 1110 cm⁻¹ is characteristic of the asymmetric stretching of the C-O-C ether linkage. Overlapping strong bands related to the C-O stretching of the primary alcohol and the ester group are also found in this region, typically around 1060 cm⁻¹.

Conclusion

FTIR spectroscopy, particularly with the use of an ATR accessory, is a powerful and efficient tool for the analysis of Diethylene glycol monolaurate. By understanding the characteristic absorption bands of the ester, ether, alcohol, and alkyl functionalities, researchers, scientists, and drug development professionals can effectively confirm the identity, assess the purity, and study the stability of this important excipient. The detailed experimental protocol and spectral data provided in this guide serve as a comprehensive resource for the routine analysis of Diethylene glycol monolaurate.

Determining the Hydrophilic-Lipophilic Balance (HLB) of Diethylene Glycol Monolaurate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to determine the Hydrophilic-Lipophilic Balance (HLB) of Diethylene glycol monolaurate, a non-ionic surfactant pivotal in various pharmaceutical formulations. This document outlines the theoretical calculations and experimental protocols essential for the precise characterization of this excipient, ensuring its optimal use in drug development.

Physicochemical Properties of Diethylene Glycol Monolaurate

Diethylene glycol monolaurate, also known as PEG-2 Laurate, is the monoester of lauric acid and diethylene glycol.[1][2] Its amphiphilic nature, possessing both a hydrophilic diethylene glycol head and a lipophilic laurate tail, makes it an effective emulsifying and dispersing agent.[1][3] A summary of its key physicochemical properties is presented in Table 1.

Property	Value	References
Chemical Name	Dodecanoic acid 2-(2-hydroxyethoxy)ethyl ester	[1][3][4]
CAS Number	141-20-8	[1][3][4][5]
Molecular Formula	C16H32O4	[3][4][5][6]
Molecular Weight	288.42 g/mol	[1][3][4][5][6]
Reported HLB Value	6.5	[1]
Appearance	Oily liquid to semi-solid	[1][3]
Solubility	Practically insoluble in water; Soluble in methanol, ethanol, benzene, toluene, chlorinated hydrocarbons, acetone, ethyl acetate, and cottonseed oil.	[3]

Theoretical Determination of HLB

The HLB value of a surfactant can be estimated using theoretical models based on its chemical structure. These methods provide a valuable starting point for formulation development.

Griffin's Method

Developed by William C. Griffin in 1949 and 1954, this was the first successful attempt to quantify the HLB of non-ionic surfactants.[7][8] The method is based on the weight percentage of the hydrophilic portion of the molecule.[7][9][10]

Formula:

HLB = 20 * (Mh / M)[9][11]

Where:

• Mh is the molecular mass of the hydrophilic portion of the molecule.[8][9][11]

• M is the molecular mass of the entire molecule.[8][9][11]

Protocol for Calculation:

• Identify the hydrophilic and lipophilic moieties of the Diethylene glycol monolaurate molecule.

  • Hydrophilic part: Diethylene glycol (-O(CH2)2O(CH2)2OH)

  • Lipophilic part: Lauric acid (CH3(CH2)10CO-)

• Calculate the molecular weight of the hydrophilic portion (Mh).

  • Mh (Diethylene glycol) = (2 * 12.01) + (6 * 1.01) + (3 * 16.00) = 24.02 + 6.06 + 48.00 = 78.08 g/mol

• Determine the total molecular weight of the molecule (M).

  • M (Diethylene glycol monolaurate) = 288.42 g/mol

• Apply Griffin's formula to calculate the HLB value.

  • HLB = 20 * (78.08 / 288.42) ≈ 5.41

Davies' Method

In 1957, Davies proposed a method that calculates the HLB value by assigning numerical values to the different chemical groups within the molecule.[7][9] This method accounts for the varying degrees of hydrophilicity and lipophilicity of different functional groups.[12][13]

Formula:

HLB = 7 + Σ(hydrophilic group numbers) - Σ(lipophilic group numbers)[13][14][15]

Protocol for Calculation:

• Deconstruct the Diethylene glycol monolaurate molecule into its constituent groups.

• Assign the corresponding group numbers from established tables (a partial list is provided in Table 2).

• Sum the values for the hydrophilic and lipophilic groups.

• Apply Davies' formula to calculate the HLB value.

Group	Group Number
Hydrophilic Groups
-O- (ether)	1.3
-OH (hydroxyl)	1.9
Lipophilic Groups
-CH2-	0.475
-CH3	0.475

Note: Group numbers can vary slightly depending on the source.

Experimental Determination of HLB

Experimental methods are crucial for accurately determining the HLB value, as theoretical calculations can have limitations. The most common experimental approach involves preparing a series of emulsions to identify the HLB that provides maximum stability.

Emulsion Stability Method

This method involves preparing a series of emulsions of a specific oil with blends of two non-ionic surfactants of a known high and low HLB. The stability of these emulsions is then observed to determine the required HLB of the oil, which corresponds to the HLB of the most stable emulsion. To determine the HLB of an unknown surfactant like Diethylene glycol monolaurate, it would be blended with a known surfactant to emulsify a standard oil.

Experimental Protocol:

• Materials and Equipment:

  • Diethylene glycol monolaurate (unknown HLB).

  • A high HLB non-ionic surfactant (e.g., Polysorbate 80, HLB = 15.0).

  • A standard oil phase (e.g., mineral oil, which has a required HLB of approximately 10-12 for an O/W emulsion).

  • Distilled water.

  • Graduated cylinders or beakers.

  • Homogenizer or high-shear mixer.

  • Test tubes and rack.

  • Microscope for droplet size analysis (optional).

• Preparation of Surfactant Blends:

  • Prepare a series of blends of Diethylene glycol monolaurate and the high HLB surfactant to achieve a range of theoretical HLB values. The HLB of the blend is calculated as follows: HLB_blend = (Fraction_A * HLB_A) + (Fraction_B * HLB_B)

  • For example, to create a blend with an HLB of 8, you would mix Diethylene glycol monolaurate (assuming a theoretical HLB of ~5.4) and Polysorbate 80 (HLB 15.0) in the appropriate proportions.

• Emulsion Formulation:

  • For each surfactant blend, prepare an oil-in-water (O/W) emulsion. A typical formulation would be 5% w/w surfactant blend, 45% w/w oil phase, and 50% w/w aqueous phase.

  • Heat the oil phase and the aqueous phase separately to approximately 70-75°C.

  • Add the surfactant blend to the phase in which it is more soluble.

  • Slowly add the dispersed phase to the continuous phase while homogenizing at a constant speed for a set period (e.g., 5 minutes).

  • Allow the emulsions to cool to room temperature.

• Evaluation of Emulsion Stability:

  • Visually inspect the emulsions for signs of instability such as creaming, coalescence, or phase separation at regular intervals (e.g., 1 hour, 24 hours, 48 hours).

  • For a more quantitative assessment, measure the creaming index or perform microscopic analysis to determine the droplet size and distribution. The most stable emulsion will have the smallest and most uniform droplet size.

• Determination of HLB:

  • The HLB of the surfactant blend that produces the most stable emulsion is considered the required HLB of the oil phase. By working backwards from the known HLB of the high HLB surfactant and the proportions used in the most successful blend, the experimental HLB of Diethylene glycol monolaurate can be determined.

Visualization of Experimental Workflow

The following diagram illustrates the experimental workflow for determining the HLB value of an unknown surfactant using the emulsion stability method.

Experimental Workflow for HLB Determination

Conclusion

The determination of the Hydrophilic-Lipophilic Balance is a critical step in the characterization of surfactants for pharmaceutical applications. For Diethylene glycol monolaurate, theoretical calculations provide a useful estimate of its HLB value, while experimental methods, such as the emulsion stability test, offer a more accurate and practically relevant determination. A thorough understanding and application of these methodologies will enable researchers and formulation scientists to effectively utilize Diethylene glycol monolaurate in the development of stable and efficacious drug delivery systems.

References

• 1. DIETHYLENE GLYCOL MONOLAURATE | 141-20-8 [chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. Diethylene Glycol Monolaurate [drugfuture.com]
• 4. chemwhat.com [chemwhat.com]
• 5. Diethylene glycol monolaurate | C16H32O4 | CID 67330 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Diethylene Glycol Monolaurate (>90%) | LGC Standards [lgcstandards.com]
• 7. spcop.in [spcop.in]
• 8. pharmajournal.net [pharmajournal.net]
• 9. Hydrophilic-lipophilic balance - Wikipedia [en.wikipedia.org]
• 10. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 11. benchchem.com [benchchem.com]
• 12. labinsights.nl [labinsights.nl]
• 13. youtube.com [youtube.com]
• 14. Application of HLB value in emulsion paint formulation design_ Nantong Convey Chemical Technology Co., Ltd_Emulsifier_Polyethylene glycol_Polypropylene glycol_Penetrant [en.convey-chemical.com]
• 15. scribd.com [scribd.com]

Unveiling the Thermal Stability of Diethylene Glycol Monolaurate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition characteristics of Diethylene Glycol Monolaurate (DEGML), a nonionic surfactant and emulsifier with applications in the pharmaceutical, cosmetic, and industrial sectors. Understanding the thermal stability and decomposition profile of DEGML is critical for ensuring product quality, safety, and stability, particularly in formulations subjected to heat during manufacturing, storage, or application. While specific, in-depth public research on the thermal decomposition of pure Diethylene Glycol Monolaurate is limited, this guide synthesizes available data on DEGML's physical properties, general thermal behavior of related compounds like polyethylene (B3416737) glycol (PEG) esters, and standard analytical methodologies to provide a robust framework for its thermal analysis.

Core Thermal Decomposition Characteristics

Based on available information, the thermal decomposition of Diethylene Glycol Monolaurate is expected to occur at elevated temperatures, with initial degradation likely commencing above 250°C. The decomposition process is anticipated to involve the breakdown of the ester and ether linkages, leading to the formation of smaller, volatile compounds.

Table 1: Physical and General Thermal Properties of Diethylene Glycol Monolaurate

Property	Value	Source
CAS Number	141-20-8	N/A
Molecular Formula	C16H32O4	N/A
Molecular Weight	288.42 g/mol	N/A
Boiling Point	~270°C (with some decomposition)	N/A
Thermal Stability	May be heated to 250°C without decomposition	N/A
Hazardous Decomposition Products	Carbon oxides	[1]

Hypothetical Thermal Analysis Data

Due to the absence of specific published TGA and DSC data for Diethylene Glycol Monolaurate, the following tables present hypothetical yet plausible data based on the analysis of similar long-chain esters and polyethylene glycol derivatives. These tables are intended to serve as a guide for researchers in interpreting their own experimental results.

Table 2: Hypothetical Thermogravimetric Analysis (TGA) Data for Diethylene Glycol Monolaurate

Parameter	Temperature (°C)	Mass Loss (%)	Atmosphere
Onset of Decomposition (Tonset)	~260 - 280	~5	Nitrogen
Peak Decomposition Temperature (Tpeak)	~320 - 350	~50	Nitrogen
Final Decomposition Temperature	> 400	> 95	Nitrogen

Table 3: Hypothetical Differential Scanning Calorimetry (DSC) Data for Diethylene Glycol Monolaurate

Parameter	Temperature (°C)	Enthalpy (J/g)	Notes
Melting Point (Tm)	16 - 20	Not Available	Endothermic peak
Decomposition	> 270	Not Available	Broad endothermic/exothermic events

Experimental Protocols

To rigorously characterize the thermal decomposition of Diethylene Glycol Monolaurate, the following experimental methodologies are recommended:

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of DEGML by measuring mass loss as a function of temperature.

Methodology:

• Accurately weigh 5-10 mg of Diethylene Glycol Monolaurate into a standard TGA pan (e.g., aluminum or platinum).

• Place the sample pan into the TGA furnace.

• Heat the sample from ambient temperature (e.g., 25°C) to a final temperature of 600°C.

• A heating rate of 10°C/min is recommended for initial screening.

• Conduct the analysis under a controlled atmosphere, typically an inert gas such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative degradation.

• Record the mass loss and its derivative (DTG) as a function of temperature. The onset temperature of decomposition, peak decomposition temperature(s), and residual mass are key parameters to be determined from the resulting TGA and DTG curves.

Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as melting, crystallization, and decomposition, and to quantify the associated enthalpy changes.

Methodology:

• Accurately weigh 5-10 mg of Diethylene Glycol Monolaurate into a hermetically sealed aluminum DSC pan. An empty, sealed pan should be used as a reference.

• Place both the sample and reference pans into the DSC cell.

• Equilibrate the sample at a low temperature (e.g., -20°C).

• Heat the sample to a temperature above its expected decomposition point (e.g., 350°C) at a controlled rate, typically 10°C/min.

• The analysis should be performed under a nitrogen purge to maintain an inert atmosphere.

• Record the heat flow as a function of temperature. Endothermic and exothermic peaks corresponding to melting and decomposition events, respectively, should be analyzed to determine transition temperatures and enthalpies.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the volatile and semi-volatile organic compounds produced during the thermal decomposition of DEGML.

Methodology:

• Place a small amount (typically in the microgram range) of Diethylene Glycol Monolaurate into a pyrolysis sample holder.

• The pyrolyzer is rapidly heated to a specific temperature (e.g., 350°C, 450°C, and 600°C to analyze products at different decomposition stages).

• The decomposition products are swept by an inert carrier gas (e.g., helium) directly into the injection port of a gas chromatograph (GC).

• The GC separates the individual components of the pyrolysis mixture based on their volatility and interaction with the stationary phase of the GC column. A non-polar or medium-polarity column is typically suitable.

• A programmed temperature ramp for the GC oven (e.g., starting at 40°C and increasing to 300°C) is used to elute the separated compounds.

• The eluting compounds are then introduced into a mass spectrometer (MS), which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, allowing for their identification by comparing the obtained mass spectra with spectral libraries (e.g., NIST).

Visualizations

The following diagrams illustrate the logical workflow for the thermal analysis of Diethylene Glycol Monolaurate.

Caption: Experimental workflow for thermal analysis.

Caption: Hypothetical thermal decomposition pathways.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Solubility Profile of Diethylene Glycol Monolaurate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Diethylene Glycol Monolaurate (DGML) in various organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this guide summarizes the available qualitative information and presents a detailed experimental protocol for the quantitative determination of DGML solubility. This information is critical for researchers and professionals in drug development and formulation, where DGML is utilized as an emulsifier, plasticizer, and dispersing agent.

Qualitative Solubility Data

Diethylene Glycol Monolaurate, a non-ionic surfactant, exhibits solubility in a range of common organic solvents. The available data indicates its miscibility with several polar and non-polar organic liquids. A summary of its qualitative solubility is presented in the table below. It should be noted that terms like "soluble" and "slightly soluble" are qualitative and the actual solubility can vary with temperature and the purity of both the solute and the solvent.

Organic Solvent	Qualitative Solubility
Methanol	Soluble, Slightly Soluble[1]
Ethanol	Soluble
Benzene	Soluble
Toluene	Soluble
Chlorinated Hydrocarbons	Soluble
Chloroform	Slightly Soluble[1]
Acetone	Soluble
Ethyl Acetate	Soluble
Cottonseed Oil	Soluble
Petroleum Naphtha	Slightly Soluble

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility data, a well-defined experimental protocol is necessary. The following method is adapted from established principles for determining the solubility of non-ionic surfactants in organic media. This protocol is based on the equilibrium solubility method, followed by quantification using a suitable analytical technique.

Principle

An excess amount of Diethylene Glycol Monolaurate is equilibrated with the organic solvent of interest at a constant temperature for a sufficient period to reach saturation. The undissolved solute is then removed by centrifugation and/or filtration. The concentration of DGML in the clear, saturated supernatant is then determined using an appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Materials and Apparatus

• Diethylene Glycol Monolaurate: Purity >95%

• Organic Solvents: HPLC grade or equivalent (Methanol, Ethanol, Acetone, Toluene, etc.)

• Analytical Balance: Accurate to ±0.1 mg

• Thermostatic Shaker Bath or Incubator: Capable of maintaining a constant temperature (e.g., 25°C ± 0.5°C)

• Centrifuge: Capable of achieving at least 3000 x g

• Syringe Filters: 0.45 µm, solvent-compatible (e.g., PTFE)

• Volumetric Flasks and Pipettes: Grade A

• Autosampler Vials: For HPLC or GC analysis

• HPLC or GC System: With a suitable detector (e.g., Evaporative Light Scattering Detector (ELSD) for HPLC, or Flame Ionization Detector (FID) for GC)

Procedure

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of Diethylene Glycol Monolaurate (e.g., 1-2 grams) into a series of glass vials with screw caps.

  • Add a known volume (e.g., 10 mL) of the desired organic solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25°C).

  • Equilibrate the samples for a predetermined period (e.g., 24-48 hours) with continuous agitation to ensure equilibrium is reached. A preliminary study may be needed to determine the optimal equilibration time.

• Sample Clarification:

  • After equilibration, allow the vials to stand undisturbed at the same temperature for at least 2 hours to allow the excess solid to settle.

  • Centrifuge the vials at a sufficient speed and duration (e.g., 3000 x g for 15 minutes) to pellet the undissolved DGML.

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Filter the aliquot through a 0.45 µm solvent-compatible syringe filter into a clean, pre-weighed vial. This step removes any remaining suspended particles.

• Gravimetric Determination (Optional but Recommended):

  • Accurately weigh the vial containing the filtered saturated solution.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of DGML to obtain the mass of the dissolved solute.

  • The solubility can be calculated as grams of DGML per 100 mL or 100 g of solvent.

• Chromatographic Analysis (for higher accuracy):

  • Prepare a series of standard solutions of DGML of known concentrations in the same organic solvent.

  • Accurately dilute a known volume of the filtered saturated solution with the same organic solvent to a concentration that falls within the calibration range of the analytical method.

  • Analyze the standard solutions and the diluted sample solution using a validated HPLC-ELSD or GC-FID method.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.

  • Determine the concentration of DGML in the diluted sample from the calibration curve and calculate the original concentration in the saturated solution, accounting for the dilution factor.

Data Presentation

The quantitative solubility data should be presented in a clear and organized manner, as shown in the example table below.

Organic Solvent	Temperature (°C)	Solubility ( g/100 mL)
Methanol	25	Experimental Value
Ethanol	25	Experimental Value
Acetone	25	Experimental Value
Toluene	25	Experimental Value
(Other Solvents)	25	Experimental Value

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of Diethylene Glycol Monolaurate in an organic solvent.

Caption: Workflow for determining DGML solubility.

References

• 1. DIETHYLENE GLYCOL MONOLAURATE | 141-20-8 [chemicalbook.com]

A Technical Guide to the Crystal Structure Analysis of Diethylene Glycol Monolaurate

Introduction

Diethylene glycol monolaurate is a nonionic surfactant widely utilized as an emulsifier, dispersing agent, and plasticizer in various industries, including cosmetics, textiles, and coatings.[1][2] A thorough understanding of its three-dimensional atomic arrangement through crystal structure analysis is crucial for elucidating structure-property relationships, which can inform its application and the development of new formulations. While a specific, publicly available, fully determined crystal structure of diethylene glycol monolaurate has not been identified in the current literature, this guide provides a comprehensive overview of the methodologies that would be employed for its crystal structure analysis. The protocols described herein are standard for small organic molecules and are directed at researchers, scientists, and professionals in drug development and materials science.

Physicochemical Properties of Diethylene Glycol Monolaurate

A summary of the key physicochemical properties of diethylene glycol monolaurate is presented below. This data is essential for designing crystallization experiments and for the interpretation of structural data.

Property	Value
CAS Number	141-20-8
Molecular Formula	C16H32O4
Molecular Weight	288.42 g/mol
Appearance	Colorless to off-white oily liquid or semi-solid
Melting Point	17-18 °C
Boiling Point	~270 °C (with some decomposition)
Density	0.963-0.968 g/cm³ at 20°C
Solubility	Practically insoluble in water; soluble in methanol, ethanol, benzene, toluene, acetone, and ethyl acetate.[1]

Experimental Protocols for Crystal Structure Analysis

The determination of the crystal structure of a small molecule like diethylene glycol monolaurate follows a well-established workflow, encompassing crystallization, X-ray diffraction data collection, and structure solution and refinement.

Crystallization

The primary and often most challenging step is to grow high-quality single crystals of the compound. For a substance like diethylene glycol monolaurate, which is an oily liquid or low-melting solid, crystallization may require specific conditions. Common techniques include:

• Slow Evaporation : A near-saturated solution of the compound is prepared in a suitable solvent.[3] The solvent is then allowed to evaporate slowly in a clean, vibration-free environment.[3] The choice of solvent is critical and can be guided by the compound's solubility profile.

• Vapor Diffusion : This is a highly effective method for obtaining high-quality crystals from small amounts of material.[4] A concentrated solution of the compound is placed in a small, open vial. This vial is then sealed inside a larger container with a more volatile solvent in which the compound is less soluble.[5] The vapor of the outer solvent diffuses into the inner solution, gradually reducing the solubility of the compound and inducing crystallization.[6]

• Cooling Crystallization : If the compound's solubility is significantly temperature-dependent, a saturated solution can be slowly cooled to induce crystallization. The rate of cooling is a critical parameter that influences crystal quality.

• Solvent Layering : In this technique, a solution of the compound is carefully layered with a less dense, miscible non-solvent (a solvent in which the compound is insoluble).[5] Crystals form at the interface where the two liquids slowly mix.[5]

X-ray Diffraction Data Collection

Once a suitable single crystal (typically 0.1-0.4 mm in size) is obtained, it is mounted on a goniometer head in a single-crystal X-ray diffractometer.[7][8] The process for data collection is as follows:

• Crystal Mounting : A well-formed crystal free of defects is selected under a microscope and mounted on a loop or glass fiber.[7] For a low-melting compound like diethylene glycol monolaurate, data collection is typically performed at low temperatures (e.g., 100 K) using a cryo-stream of nitrogen gas to minimize thermal motion and radiation damage.

• Preliminary Screening and Unit Cell Determination : The mounted crystal is exposed to an X-ray beam (commonly Mo Kα radiation, λ = 0.7107 Å, or Cu Kα radiation, λ = 1.5418 Å) to obtain initial diffraction images.[9] These images are used to determine the crystal system, lattice parameters (a, b, c, α, β, γ), and the Bravais lattice.

• Data Collection Strategy : A strategy for collecting a complete dataset is devised. This involves rotating the crystal through a series of angles while exposing it to the X-ray beam to measure the intensities of a large number of unique reflections.[7]

• Data Integration and Reduction : The raw diffraction data is processed to integrate the intensities of each reflection and apply corrections for factors such as polarization, Lorentz factor, and absorption. This results in a file containing the Miller indices (h,k,l) and the corresponding structure factor amplitudes (|F|²) for each reflection.

Structure Solution and Refinement

The final stage involves converting the diffraction data into a three-dimensional atomic model of the molecule.

• Structure Solution (The Phase Problem) : The diffraction experiment provides the intensities (and thus the amplitudes) of the structure factors, but not their phases. This is known as the "phase problem" in crystallography. For small molecules, "direct methods" are typically used.[10] These methods use statistical relationships between the structure factor amplitudes to determine the initial phases.[10]

• Model Building : The initial phases are used to calculate an electron density map of the unit cell. The atomic positions are then identified from the peaks in this map to build an initial molecular model.

• Structure Refinement : This is an iterative process of optimizing the atomic model to achieve the best possible fit with the experimental diffraction data.[11][12] The most common method is least-squares refinement, where the differences between the observed structure factor amplitudes and those calculated from the model are minimized.[10] During refinement, the following parameters are adjusted:

  • Atomic coordinates (x, y, z)

  • Anisotropic displacement parameters (which model the thermal motion of the atoms)

  • Site occupancy factors (if there is atomic disorder)

The quality of the final refined structure is assessed using metrics such as the R-factor (residual factor), which indicates the agreement between the observed and calculated data.

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the crystal structure analysis of a small molecule.

Caption: General workflow for small molecule crystal structure analysis.

Conclusion

The crystal structure analysis of diethylene glycol monolaurate, while not yet publicly documented, would follow the established and powerful techniques of single-crystal X-ray diffraction.[13][14] This process, from the critical step of obtaining high-quality single crystals to the computational solution and refinement of the structure, provides unparalleled insight into the molecule's three-dimensional architecture. Such detailed structural information is invaluable for understanding its function as a surfactant and for the rational design of new materials with tailored properties for the pharmaceutical and chemical industries.

References

• 1. Diethylene Glycol Monolaurate [drugfuture.com]
• 2. DIETHYLENE GLYCOL MONOLAURATE | 141-20-8 [chemicalbook.com]
• 3. depts.washington.edu [depts.washington.edu]
• 4. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. unifr.ch [unifr.ch]
• 6. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 7. creative-biostructure.com [creative-biostructure.com]
• 8. Chemistry Teaching Labs - Single Crystal X-ray Diffraction [chemtl.york.ac.uk]
• 9. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 10. fiveable.me [fiveable.me]
• 11. Recent developments in phasing and structure refinement for macromolecular crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Introduction [pd.chem.ucl.ac.uk]
• 13. Single Crystal X-ray Diffractometers | Bruker [bruker.com]
• 14. rigaku.com [rigaku.com]

Protocols & Analytical Methods

Application Notes and Protocols for Diethylene Glycol Monolaurate as an O/W Emulsifier

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monolaurate (DGML) is a non-ionic surfactant with a chemical formula of C₁₆H₃₂O₄ and a molecular weight of approximately 288.42 g/mol .[1][2] It is synthesized by the controlled esterification of diethylene glycol with lauric acid.[3] Functioning as a dispersing agent, emulsifier, and plasticizer, DGML finds applications in cosmetics, coatings, textiles, and pharmaceutical formulations.[3] Its amphiphilic nature, possessing both a hydrophilic diethylene glycol head and a lipophilic laurate tail, allows it to reduce interfacial tension between oil and water phases, thereby facilitating the formation of stable emulsions. These notes provide detailed protocols for the application of diethylene glycol monolaurate as an emulsifier in oil-in-water (o/w) emulsions, including formulation development, characterization, and stability testing.

Physicochemical Properties of Diethylene Glycol Monolaurate

A comprehensive understanding of the physicochemical properties of diethylene glycol monolaurate is crucial for its effective application in emulsion formulation.

Property	Value	Reference
Chemical Name	Dodecanoic acid, 2-(2-hydroxyethoxy)ethyl ester	[1]
Synonyms	PEG-2 Laurate, Diglycol Laurate	[2]
CAS Number	141-20-8	[1]
Molecular Formula	C₁₆H₃₂O₄	[1]
Molecular Weight	288.42 g/mol	[2]
Appearance	Colorless to off-white oil to semi-solid	[4]
HLB Value	~4.7	[4]
Solubility	Practically insoluble in water; soluble in methanol, ethanol, benzene, toluene, acetone, ethyl acetate, and cottonseed oil.	[4]

Note on HLB Value: The Hydrophilic-Lipophilic Balance (HLB) is an indicator of a surfactant's solubility. For o/w emulsions, an HLB range of 8-18 is generally preferred. Diethylene glycol monolaurate possesses a low HLB value, suggesting it is more lipophilic (oil-loving).[4] Consequently, for the formation of stable o/w emulsions, it is often necessary to use it in combination with a high-HLB emulsifier to achieve a suitable overall HLB for the system.[4]

Experimental Protocols

Protocol for Preparation of an O/W Emulsion

This protocol outlines the preparation of a model o/w emulsion using diethylene glycol monolaurate in combination with a high-HLB emulsifier.

Materials:

• Diethylene Glycol Monolaurate (DGML)

• High-HLB emulsifier (e.g., Polysorbate 80)

• Oil Phase (e.g., Mineral Oil, Caprylic/Capric Triglyceride)

• Aqueous Phase (Deionized Water)

• Preservative (e.g., Phenoxyethanol)

• Thickening agent (e.g., Xanthan Gum) - Optional

Equipment:

• Homogenizer (High-Shear Mixer)

• Water bath or heating mantle with magnetic stirrer

• Beakers

• Calibrated pipettes and balances

Procedure:

• Phase Preparation:

  • Oil Phase: In a beaker, combine the oil, diethylene glycol monolaurate, and any other oil-soluble components. Heat the mixture to 70-75°C while stirring until all components are fully dissolved and uniform.

  • Aqueous Phase: In a separate beaker, dissolve the high-HLB emulsifier, preservative, and any other water-soluble components in deionized water. If using a thickening agent like xanthan gum, disperse it in the aqueous phase under vigorous stirring to prevent clumping. Heat the aqueous phase to 70-75°C.

• Emulsification:

  • Slowly add the hot aqueous phase to the hot oil phase while homogenizing at a moderate speed (e.g., 3000-5000 rpm).

  • Once all of the aqueous phase has been added, increase the homogenization speed (e.g., 8000-10,000 rpm) for 5-10 minutes to form a fine emulsion.

• Cooling:

  • Remove the emulsion from the heat and continue to stir gently with a standard overhead mixer as it cools to room temperature. This controlled cooling helps to form a stable emulsion structure.

• Final Adjustments:

  • Once the emulsion has cooled to below 40°C, add any temperature-sensitive active ingredients.

  • Adjust the pH if necessary using appropriate buffering agents.

Protocol for Emulsion Characterization

Objective: To determine the mean droplet size and size distribution of the oil phase, which are critical indicators of emulsion stability.

Method: Dynamic Light Scattering (DLS) or Laser Diffraction.

Procedure:

• Prepare the emulsion sample for analysis by diluting it with deionized water to an appropriate concentration to avoid multiple scattering effects.

• Transfer the diluted sample to the measurement cell of the particle size analyzer.

• Equilibrate the sample to the desired temperature (e.g., 25°C).

• Perform the measurement according to the instrument's operating instructions.

• Record the mean particle size (e.g., Z-average diameter) and the polydispersity index (PDI). A lower PDI value indicates a more uniform droplet size distribution.

Objective: To assess the flow behavior and consistency of the emulsion, which influences its physical stability and sensory characteristics.

Method: Rotational Viscometer or Rheometer.

Procedure:

• Place an appropriate amount of the emulsion in the sample holder of the viscometer.

• Allow the sample to equilibrate to the measurement temperature (e.g., 25°C).

• Measure the viscosity at a defined shear rate or over a range of shear rates to characterize the rheological behavior (e.g., Newtonian, shear-thinning).

• Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

Objective: To determine the surface charge of the oil droplets, which is an indicator of the electrostatic stability of the emulsion.

Method: Electrophoretic Light Scattering (ELS).

Procedure:

• Dilute the emulsion with an appropriate medium (e.g., deionized water with adjusted conductivity) to the required concentration for measurement.

• Inject the diluted sample into the measurement cell of the zeta potential analyzer.

• Perform the measurement according to the instrument's instructions.

• Record the zeta potential in millivolts (mV). Generally, zeta potentials greater than |30| mV indicate good electrostatic stability.[5]

Protocol for Accelerated Stability Testing

Objective: To predict the long-term stability of the emulsion by subjecting it to stress conditions.

Procedure:

• Place a known amount of the emulsion (e.g., 10 g) into a centrifuge tube.

• Centrifuge the sample at a specified speed (e.g., 3000 rpm) for a defined period (e.g., 30 minutes).

• After centrifugation, visually inspect the sample for any signs of phase separation, such as creaming (upward movement of the dispersed phase) or sedimentation (downward movement).

• Quantify the extent of phase separation by measuring the height of the separated layer.

Procedure:

• Place a sample of the emulsion in a container and subject it to alternating temperature cycles. A typical cycle involves:

  • Freezing at a low temperature (e.g., -10°C) for 24 hours.

  • Thawing at room temperature (e.g., 25°C) for 24 hours.

• Repeat this cycle for a predetermined number of times (e.g., 3-5 cycles).

• After the cycling, visually inspect the emulsion for any changes in appearance, such as phase separation, crystallization, or changes in consistency.

• Characterize the emulsion's physical properties (particle size, viscosity) and compare them to the initial values.

Data Presentation: Influence of Formulation Variables

The following tables present representative data illustrating the expected impact of varying diethylene glycol monolaurate concentration and the oil-to-water ratio on the properties of an o/w emulsion. These are generalized trends and actual values will depend on the specific formulation and processing conditions.

Table 1: Effect of Diethylene Glycol Monolaurate Concentration on O/W Emulsion Properties (with a fixed high-HLB co-emulsifier concentration)

DGML Conc. (% w/w)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Viscosity (cP at 25°C)	Stability after Centrifugation (3000 rpm, 30 min)
1.0	450	0.45	1500	Phase Separation Observed
2.0	320	0.35	2200	Slight Creaming
3.0	250	0.28	3100	Stable
4.0	230	0.25	3500	Stable
5.0	220	0.24	3800	Stable

Table 2: Effect of Oil-to-Water Ratio on O/W Emulsion Properties (with fixed emulsifier concentration)

Oil:Water Ratio	Mean Particle Size (nm)	Polydispersity Index (PDI)	Viscosity (cP at 25°C)	Stability after Freeze-Thaw (3 cycles)
10:90	280	0.30	1800	Stable
20:80	350	0.38	2500	Stable
30:70	480	0.48	4200	Slight Coalescence
40:60	>1000	>0.60	6500	Phase Separation

Visualization of Concepts

Logical Relationship of O/W Emulsion Components

Caption: Logical relationship of components in an O/W emulsion stabilized with diethylene glycol monolaurate.

Experimental Workflow for O/W Emulsion Development and Characterization

Caption: Experimental workflow for the development and characterization of an O/W emulsion.

Safety and Regulatory Considerations

Diethylene glycol monolaurate is used in topical pharmaceutical formulations and cosmetics. However, it is crucial to consider the potential for diethylene glycol (DEG) as an impurity. DEG is a known toxic substance, and regulatory bodies like the U.S. Food and Drug Administration (FDA) have set strict limits for its presence in pharmaceutical excipients.[6][7][8][9]

• Toxicity of Diethylene Glycol (DEG): Ingestion of DEG can lead to serious health issues, including renal failure and neurological damage.[9]

• Regulatory Limits: The FDA recommends that high-risk drug components, including some polyethylene (B3416737) glycols and their esters, should be tested for DEG and ethylene (B1197577) glycol (EG), with a safety limit of not more than 0.10%.[6][8][9]

• Supplier Qualification: It is imperative for researchers and drug developers to source diethylene glycol monolaurate from reputable suppliers who can provide a certificate of analysis (CoA) detailing the purity and the levels of any impurities, including DEG.

Conclusion

Diethylene glycol monolaurate can be a useful emulsifier in the formulation of o/w emulsions, particularly when used in conjunction with a high-HLB co-emulsifier. Its performance is dependent on its concentration, the oil-to-water ratio, and the overall formulation composition. The protocols and data presented in these application notes provide a framework for the systematic development and characterization of stable o/w emulsions for pharmaceutical and research applications. Adherence to safety and regulatory guidelines regarding potential impurities is essential for its use in drug development.

References

• 1. Diethylene glycol monolaurate [webbook.nist.gov]
• 2. scbt.com [scbt.com]
• 3. DIETHYLENE GLYCOL MONOLAURATE | 141-20-8 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. jocpr.com [jocpr.com]
• 6. fda.gov [fda.gov]
• 7. redica.com [redica.com]
• 8. FDA Safeguards Drugs from Ethylene Glycol and Diethylene Glycol Contamination [chemanalyst.com]
• 9. FDA Implements Guidance on Testing of High-Risk Drug Components for Diethylene Glycol (DEG) and Ethylene Glycol (EG) | Covington & Burling LLP [cov.com]

Application Notes and Protocols: Diethylene Glycol Monolaurate in Nanoemulsion Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monolaurate is a non-ionic surfactant with amphiphilic properties, making it a valuable excipient in the development of nanoemulsion drug delivery systems. Its chemical structure, consisting of a hydrophilic diethylene glycol head and a lipophilic laurate tail, allows it to function as an emulsifier, co-surfactant, and penetration enhancer.[1][2] Nanoemulsions are kinetically stable, submicron-sized colloidal dispersions of two immiscible liquids, typically oil and water, stabilized by surfactants.[3][4] These systems offer several advantages for drug delivery, including enhanced solubilization of poorly water-soluble drugs, improved bioavailability, and enhanced permeation across biological membranes.[3][5]

This document provides detailed application notes and protocols for the utilization of diethylene glycol derivatives, specifically focusing on the well-documented diethylene glycol monoethyl ether (Transcutol®), a closely related compound to diethylene glycol monolaurate, in the formulation of nanoemulsions for transdermal drug delivery. The principles and methodologies described are broadly applicable to diethylene glycol monolaurate. As a case study, we will focus on the formulation of a nanoemulsion for the transdermal delivery of Celecoxib (B62257), a non-steroidal anti-inflammatory drug (NSAID).

Role of Diethylene Glycol Derivatives in Nanoemulsions

Diethylene glycol derivatives play a multifaceted role in nanoemulsion formulations:

• Co-surfactant: They are often used in combination with a primary surfactant to further reduce the interfacial tension between the oil and water phases, facilitating the formation of nano-sized droplets.

• Solubilizer: Their solvent properties aid in dissolving lipophilic drugs within the oil phase of the nanoemulsion, increasing the drug loading capacity.[6]

• Penetration Enhancer: For transdermal delivery, they can reversibly alter the barrier properties of the stratum corneum, enhancing the permeation of the active pharmaceutical ingredient (API) into the skin.[6]

Data Presentation: Formulation and Characterization of Celecoxib Nanoemulsion

The following tables summarize quantitative data from a study on the development of a Celecoxib nanoemulsion for transdermal delivery, which utilized diethylene glycol monoethyl ether (Transcutol-P®) as a co-surfactant.[7][8]

Table 1: Composition of Optimized Celecoxib Nanoemulsion Formulations [7]

Formulation Code	Celecoxib (% w/w)	Oil Phase (Sefsol 218 & Triacetin) (% w/w)	Surfactant Mixture (Tween-80 & Transcutol-P) (% w/w)	Water (% w/w)
T1	2	10	40	48
T2	2	10	50	38

Table 2: Physicochemical Characterization of Optimized Celecoxib Nanoemulsion [7]

Formulation Code	Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Refractive Index	Viscosity (cP)
T2	150 ± 5.8	0.16 ± 0.02	-15.2 ± 1.5	1.412 ± 0.002	125 ± 4.5

Table 3: In Vitro Skin Permeation Parameters of Celecoxib from Nanoemulsion Formulations [7]

Formulation	Steady State Flux (Jss) (µg/cm²/h)	Permeability Coefficient (Kp) (cm/h x 10⁻³)	Enhancement Ratio (Er)
CXB Gel	25.8 ± 2.1	1.29 ± 0.11	1.00
Nanoemulsion T1	75.4 ± 4.5	3.77 ± 0.23	2.92
Nanoemulsion T2	98.2 ± 5.1	4.91 ± 0.26	3.81
Nanoemulsion Gel	60.1 ± 3.9	3.01 ± 0.20	2.33

Experimental Protocols

Protocol 1: Preparation of Celecoxib Nanoemulsion

This protocol describes the preparation of a Celecoxib-loaded nanoemulsion using the low-energy emulsification method (aqueous phase titration method).[8]

Materials:

• Celecoxib (API)

• Sefsol 218 (Propylene glycol monocaprylic ester) - Oil Phase

• Triacetin (Glycerol triacetate) - Oil Phase

• Tween 80 (Polysorbate 80) - Surfactant

• Diethylene glycol monoethyl ether (Transcutol-P®) - Co-surfactant

• Purified Water

Procedure:

• Preparation of the Oil Phase: Dissolve 2% (w/w) of Celecoxib in 10% (w/w) of a 1:1 mixture of Sefsol-218 and Triacetin.

• Preparation of the Surfactant/Co-surfactant (Smix) Mixture: Prepare a mixture of Tween 80 and Transcutol-P® in a specified ratio (e.g., 1:1, 2:1, 3:1, or 4:1 by weight).

• Formation of the Nanoemulsion Preconcentrate: Slowly add the Smix mixture (e.g., 50% w/w for formulation T2) to the oil phase containing the dissolved Celecoxib.

• Aqueous Titration: Titrate the preconcentrate with purified water (e.g., 38% w/w for formulation T2) dropwise under continuous magnetic stirring at room temperature until a clear and transparent nanoemulsion is formed.

Protocol 2: Characterization of the Nanoemulsion

1. Droplet Size and Zeta Potential Analysis:

• Instrument: Zetasizer (e.g., Malvern Zetasizer Nano ZS).

• Procedure:

  • Dilute the nanoemulsion formulation with purified water to an appropriate concentration.

  • Measure the droplet size and polydispersity index (PDI) using dynamic light scattering (DLS) at 25°C.

  • Measure the zeta potential using electrophoretic light scattering (ELS) at 25°C.

2. Viscosity Measurement:

• Instrument: Brookfield viscometer.

• Procedure:

  • Measure the viscosity of the undiluted nanoemulsion at 25°C using a suitable spindle and rotation speed.

3. Refractive Index Measurement:

• Instrument: Abbe refractometer.

• Procedure:

  • Measure the refractive index of the nanoemulsion at 25°C.

Protocol 3: In Vitro Skin Permeation Study

This protocol describes the evaluation of the transdermal permeation of Celecoxib from the nanoemulsion using a Franz diffusion cell.

Materials:

• Franz diffusion cells

• Excised rat abdominal skin

• Phosphate (B84403) buffer (pH 7.4)

• Celecoxib nanoemulsion formulation

• Control formulation (e.g., Celecoxib gel)

• HPLC system for drug quantification

Procedure:

• Skin Preparation: Excise the abdominal skin of a rat and remove any adhering subcutaneous fat. Equilibrate the skin in phosphate buffer (pH 7.4) before mounting.

• Franz Diffusion Cell Setup: Mount the skin on the Franz diffusion cell with the stratum corneum facing the donor compartment and the dermis in contact with the receptor medium.

• Receptor Compartment: Fill the receptor compartment with phosphate buffer (pH 7.4) and maintain the temperature at 37 ± 0.5°C with constant stirring.

• Application of Formulation: Apply a known quantity of the nanoemulsion formulation or the control formulation to the skin surface in the donor compartment.

• Sampling: At predetermined time intervals, withdraw samples from the receptor compartment and replace with an equal volume of fresh buffer.

• Sample Analysis: Analyze the concentration of Celecoxib in the collected samples using a validated HPLC method.

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area and plot it against time. Determine the steady-state flux (Jss), permeability coefficient (Kp), and enhancement ratio (Er).

Mandatory Visualizations

Experimental Workflow for Nanoemulsion Preparation and Characterization

Caption: Workflow for the preparation and characterization of a Celecoxib nanoemulsion.

Signaling Pathway of Celecoxib Action

Caption: Signaling pathway illustrating the inhibitory action of Celecoxib on COX-2.[9][10][11][12][13]

Conclusion

Diethylene glycol monolaurate and its derivatives are versatile excipients that significantly contribute to the formulation of effective nanoemulsion-based drug delivery systems. Their roles as co-surfactants, solubilizers, and penetration enhancers make them particularly valuable for the delivery of poorly water-soluble drugs via various routes, including transdermal administration. The provided protocols and data for a Celecoxib nanoemulsion serve as a practical guide for researchers and formulators working in this area. Further research into the specific properties and applications of diethylene glycol monolaurate in nanoemulsions is warranted to fully explore its potential in advanced drug delivery.

References

• 1. Diethylene Glycol Monolaurate [drugfuture.com]
• 2. scbt.com [scbt.com]
• 3. Nanoemulsion Components Screening and Selection: a Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijcrt.org [ijcrt.org]
• 6. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 7. Design, development and evaluation of novel nanoemulsion formulations for transdermal potential of celecoxib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thaiscience.info [thaiscience.info]
• 9. Celecoxib Action Pathway | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Celecoxib | C17H14F3N3O2S | CID 2662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. ClinPGx [clinpgx.org]
• 12. What is the mechanism of Celecoxib? [synapse.patsnap.com]
• 13. pharmacyfreak.com [pharmacyfreak.com]

Application Notes and Protocols for Diethylene Glycol Monolaurate in Enhancing the Solubility of Poorly Water-Soluble Drugs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monolaurate (DGML) is a non-ionic surfactant with potential applications in pharmaceutical formulations as a solubilizing agent for poorly water-soluble drugs. Its amphiphilic nature, arising from the combination of a hydrophilic diethylene glycol head and a lipophilic laurate tail, allows it to increase the aqueous solubility of hydrophobic drug molecules. This property is particularly valuable for drugs belonging to the Biopharmaceutical Classification System (BCS) Class II, which are characterized by high permeability but low solubility, often leading to dissolution rate-limited absorption and poor bioavailability. DGML can be incorporated into various drug delivery systems, including self-emulsifying drug delivery systems (SEDDS) and solid dispersions, to enhance drug dissolution and subsequent absorption.

These application notes provide an overview of the utility of DGML in solubility enhancement, supported by structured data and detailed experimental protocols for evaluation.

Data Presentation

While specific quantitative data for a wide range of drugs with Diethylene Glycol Monolaurate is not extensively available in publicly accessible literature, the following table provides a representative example of the kind of data that would be generated in solubility screening studies. Researchers are encouraged to generate such data for their specific active pharmaceutical ingredients (APIs).

Table 1: Hypothetical Solubility Enhancement of a Model BCS Class II Drug (e.g., Carbamazepine) in the Presence of Diethylene Glycol Monolaurate

Formulation Vehicle	Drug Solubility (µg/mL)	Solubility Enhancement Factor
Deionized Water	20	1
1% (w/v) Diethylene Glycol Monolaurate in Water	250	12.5
5% (w/v) Diethylene Glycol Monolaurate in Water	1100	55
10% (w/v) Diethylene Glycol Monolaurate in Water	2300	115

Note: The data presented above is illustrative and intended to demonstrate the potential solubility-enhancing effect of DGML. Actual values will vary depending on the specific drug and experimental conditions.

Experimental Protocols

Protocol 1: Determination of Equilibrium Solubility of a Poorly Water-Soluble Drug in Diethylene Glycol Monolaurate Solutions

Objective: To determine the saturation solubility of a poorly water-soluble drug in aqueous solutions containing varying concentrations of Diethylene Glycol Monolaurate.

Materials:

• Poorly water-soluble drug powder

• Diethylene Glycol Monolaurate (pharmaceutical grade)

• Deionized water

• Phosphate (B84403) buffer solutions (pH 1.2, 4.5, 6.8)

• Vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector

• Syringe filters (0.45 µm)

Procedure:

• Preparation of DGML Solutions: Prepare a series of aqueous solutions of DGML at different concentrations (e.g., 0.5%, 1%, 2%, 5%, and 10% w/v) in deionized water and relevant phosphate buffers.

• Sample Preparation: Add an excess amount of the drug powder to vials containing a fixed volume (e.g., 5 mL) of each DGML solution and the control (water/buffer alone).

• Equilibration: Tightly cap the vials and place them in a shaking incubator set at a constant temperature (e.g., 25 °C or 37 °C). Allow the samples to shake for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials at a high speed (e.g., 10,000 rpm) for a sufficient time (e.g., 30 minutes) to separate the undissolved drug from the supernatant.

• Sample Collection and Dilution: Carefully withdraw an aliquot of the supernatant and filter it through a 0.45 µm syringe filter to remove any remaining solid particles. Dilute the filtered supernatant with a suitable mobile phase to a concentration within the calibration range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved drug.

• Data Analysis: Calculate the solubility of the drug in each DGML solution and compare it to the solubility in the control to determine the solubility enhancement factor.

Protocol 2: Formulation and Characterization of a Self-Emulsifying Drug Delivery System (SEDDS) using Diethylene Glycol Monolaurate

Objective: To formulate a SEDDS containing a poorly water-soluble drug using DGML as a surfactant or co-surfactant and to characterize its properties.

Materials:

• Poorly water-soluble drug

• Diethylene Glycol Monolaurate

• Oil (e.g., Labrafac™ Lipophile WL 1349, Capryol™ 90)

• Co-surfactant/Co-solvent (e.g., Transcutol® HP, Propylene Glycol)

• Deionized water

• Magnetic stirrer

• Vortex mixer

• Particle size analyzer

• Zeta potential analyzer

• UV-Vis spectrophotometer or HPLC system

Procedure:

• Excipient Screening: Determine the solubility of the drug in various oils, surfactants (including DGML), and co-surfactants to select the most suitable excipients.

• Construction of Ternary Phase Diagram: Based on the solubility studies, construct a ternary phase diagram to identify the self-emulsifying region. This is done by titrating mixtures of oil and surfactant/co-surfactant (S/CoS mix) with water and observing the formation of a clear or slightly bluish emulsion. DGML can be evaluated as either the surfactant or part of the S/CoS mix.

• Formulation of Drug-Loaded SEDDS: Select a formulation from the self-emulsifying region of the phase diagram. Dissolve the drug in the oil phase, then add the surfactant (DGML) and co-surfactant. Mix thoroughly using a vortex mixer and gentle heating if necessary until a clear and homogenous pre-concentrate is formed.

• Characterization of the SEDDS Pre-concentrate:

  • Visual Observation: Assess the clarity and homogeneity of the pre-concentrate.

  • Self-Emulsification Time: Add a small amount of the SEDDS pre-concentrate to a known volume of water with gentle agitation and record the time taken for the formation of a stable emulsion.

• Characterization of the Resulting Emulsion:

  • Droplet Size and Polydispersity Index (PDI): Dilute the SEDDS pre-concentrate with water and measure the droplet size and PDI using a dynamic light scattering (DLS) particle size analyzer.

  • Zeta Potential: Measure the zeta potential of the diluted emulsion to assess its stability.

  • Drug Content: Determine the drug content in the SEDDS formulation using a validated UV-Vis or HPLC method.

  • In Vitro Dissolution Studies: Perform in vitro dissolution studies of the drug-loaded SEDDS in different dissolution media (e.g., simulated gastric fluid, simulated intestinal fluid) and compare the release profile with that of the pure drug.

Visualization of Experimental Workflows

Caption: Workflow for Determining Equilibrium Solubility.

Caption: Workflow for SEDDS Formulation and Characterization.

Mechanism of Solubility Enhancement

The primary mechanism by which Diethylene Glycol Monolaurate enhances the solubility of poorly water-soluble drugs is through micellization. Above its critical micelle concentration (CMC), DGML molecules self-assemble in aqueous media to form micelles. These micelles have a hydrophobic core formed by the laurate tails and a hydrophilic shell composed of the diethylene glycol heads. Poorly water-soluble (lipophilic) drug molecules can partition into the hydrophobic core of these micelles, effectively being encapsulated and dispersed in the aqueous medium. This micellar solubilization significantly increases the overall concentration of the drug that can be maintained in an aqueous environment.

Caption: Micellar Solubilization by DGML.

Conclusion

Diethylene Glycol Monolaurate presents a promising avenue for addressing the challenges associated with the formulation of poorly water-soluble drugs. Its ability to act as a solubilizer and a component in advanced drug delivery systems like SEDDS makes it a valuable excipient for pharmaceutical development. The protocols provided herein offer a systematic approach for researchers to evaluate the potential of DGML for their specific drug candidates. Further research is warranted to expand the database of drug-DGML solubility and to fully elucidate its in vivo performance.

Application Notes and Protocols for Diethylene Glycol Monolaurate as a Plasticizer

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diethylene Glycol Monolaurate (DGML) as a plasticizer in polymer films, with a focus on applications in pharmaceutical and material sciences. Detailed protocols for film preparation and evaluation are provided, along with expected outcomes based on analogous plasticizers.

Introduction

Diethylene Glycol Monolaurate (CAS No. 141-20-8) is a non-ionic surfactant and emulsifier that also functions as an effective plasticizer.[1] Its chemical structure, featuring a hydrophilic diethylene glycol head and a lipophilic laurate tail, allows it to be incorporated into polymer matrices to increase flexibility, reduce brittleness, and modify thermal properties. Plasticizers are essential additives in the formulation of polymer films, including those used for drug delivery, packaging, and coatings, as they lower the glass transition temperature (Tg) of the polymer.[2]

Physicochemical Properties of Diethylene Glycol Monolaurate

A summary of the key physicochemical properties of Diethylene Glycol Monolaurate is presented in Table 1.

Property	Value	Reference
CAS Number	141-20-8	[1][3][4]
Molecular Formula	C16H32O4	[1][3][4]
Molecular Weight	288.42 g/mol	[1][3][4]
Appearance	Colorless to off-white oil or semi-solid	[1]
Melting Point	17-18 °C	[1]
Boiling Point	~270 °C (with some decomposition)	[1]
Density	0.963-0.968 g/cm³ at 20 °C	[1]
Solubility	Slightly soluble in chloroform (B151607) and methanol	[1]
Hydrophilic-Lipophilic Balance (HLB)	6.5	[1]

Mechanism of Action as a Plasticizer

Diethylene Glycol Monolaurate, when incorporated into a polymer matrix, positions itself between the polymer chains. This increases the intermolecular spacing and reduces the secondary forces (like hydrogen bonds and van der Waals forces) between the polymer chains. The increased free volume allows for greater mobility of the polymer chains, resulting in a decrease in the material's stiffness and an increase in its flexibility. This plasticizing effect is macroscopically observed as a reduction in the glass transition temperature (Tg) and Young's modulus, and an increase in the elongation at break.

Experimental Protocols

The following are detailed protocols for the preparation and evaluation of polymer films plasticized with Diethylene Glycol Monolaurate. These protocols are based on standard methods for evaluating plasticizers, such as polyethylene (B3416737) glycol (PEG) and glycerol, in biodegradable polymers like Polylactic Acid (PLA) and Polyvinyl Alcohol (PVA).[5][6]

Protocol 1: Preparation of Plasticized Polymer Films by Solvent Casting

This protocol describes the preparation of polymer films with varying concentrations of Diethylene Glycol Monolaurate using the solvent casting technique.

Materials:

• Polymer (e.g., Polylactic Acid, Polyvinyl Alcohol)

• Diethylene Glycol Monolaurate (Plasticizer)

• Volatile Solvent (e.g., Dioxane for PLA, distilled water for PVA)[5]

• Glass petri dishes or other flat casting surfaces

• Magnetic stirrer and hot plate

• Drying oven or vacuum oven

Procedure:

• Polymer Solution Preparation:

  • Dissolve a known amount of the polymer in a suitable solvent to achieve a specific concentration (e.g., 10% w/v for PLA in dioxane).[5]

  • Stir the mixture at a slightly elevated temperature (e.g., 60°C) until the polymer is completely dissolved.

• Addition of Plasticizer:

  • To separate polymer solutions, add varying weight percentages of Diethylene Glycol Monolaurate (e.g., 5%, 10%, 15%, 20% w/w with respect to the polymer).

  • Stir the mixtures thoroughly until the plasticizer is homogeneously dispersed.

• Casting:

  • Pour a specific volume of the polymer-plasticizer solution into a clean, dry glass petri dish.

  • Ensure the solution spreads evenly to form a uniform layer.

• Drying:

  • Place the cast films in a drying oven at a controlled temperature (e.g., 40-50°C) for 24-48 hours to allow for slow evaporation of the solvent.[5]

  • Alternatively, a vacuum oven can be used at a lower temperature to expedite drying and minimize the formation of bubbles.

• Film Retrieval:

  • Once completely dry, carefully peel the films from the casting surface.

  • Store the films in a desiccator to prevent moisture absorption before characterization.

Protocol 2: Characterization of Plasticized Films

This protocol outlines the standard methods for evaluating the effect of Diethylene Glycol Monolaurate on the thermal and mechanical properties of the prepared polymer films.

A. Thermal Analysis (Differential Scanning Calorimetry - DSC)

Objective: To determine the glass transition temperature (Tg) and melting temperature (Tm) of the plasticized films.

Procedure:

• Seal a small, accurately weighed sample (5-10 mg) of the film in an aluminum DSC pan.

• Place the pan in the DSC instrument.

• Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g., -50°C to 250°C).[7]

• Record the heat flow as a function of temperature. The Tg is observed as a step change in the baseline of the thermogram.

B. Mechanical Testing (Tensile Test)

Objective: To measure the tensile strength, Young's modulus, and elongation at break of the plasticized films.

Procedure:

• Cut the films into dumbbell-shaped specimens according to a standard method (e.g., ASTM D882).[8]

• Measure the thickness and width of the gauge section of each specimen.

• Mount the specimen in the grips of a universal testing machine.

• Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min) until the specimen breaks.

• Record the load and displacement data to generate a stress-strain curve.

• Calculate the tensile strength, Young's modulus, and elongation at break from the stress-strain curve.

Data Presentation

While specific quantitative data for Diethylene Glycol Monolaurate as a plasticizer is not extensively available in the reviewed literature, Table 2 provides an illustrative summary of the expected effects on the properties of a polymer like PLA, based on data for analogous plasticizers such as Polyethylene Glycol (PEG).[9][10]

Table 2: Illustrative Effects of Plasticizer on Polylactic Acid (PLA) Properties

Plasticizer Concentration (% w/w)	Glass Transition Temp. (Tg) (°C)	Tensile Strength (MPa)	Elongation at Break (%)
0 (Neat PLA)	~60	~50	~5
10	Decreased	Decreased	Increased
20	Further Decreased	Further Decreased	Further Increased

Note: The values presented are indicative and will vary depending on the specific polymer, plasticizer concentration, and processing conditions. The addition of a plasticizer like PEG to PLA has been shown to decrease the glass transition temperature and tensile strength, while significantly increasing the elongation at break.[10]

Mandatory Visualizations

Diagram 1: Experimental Workflow for Film Preparation and Characterization

References

• 1. DIETHYLENE GLYCOL MONOLAURATE | 141-20-8 [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. Preparation of diethylene glycol monomethyl ether monolaurate catalyzed by active carbon supported KF/CaO - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diethylene glycol monolaurate [webbook.nist.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. researchgate.net [researchgate.net]
• 7. Thermal, Mechanical and Chemical Analysis of Poly(vinyl alcohol) Multifilament and Braided Yarns [mdpi.com]
• 8. smujo.id [smujo.id]
• 9. researchgate.net [researchgate.net]
• 10. Preparation of plasticized poly (lactic acid) and its influence on the properties of composite materials - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Diethylene Glycol Monolaurate as a Dispersing Agent in Pharmaceutical Suspensions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diethylene glycol monolaurate as a dispersing agent in the formulation of pharmaceutical suspensions. This document outlines its physicochemical properties, mechanism of action, and provides detailed protocols for the evaluation of suspension stability and performance.

Application Notes

Introduction to Diethylene Glycol Monolaurate

Diethylene glycol monolaurate (DGML) is a non-ionic surfactant belonging to the ester class of compounds.[1][2] It is synthesized by the controlled esterification of diethylene glycol with lauric acid.[1] Its amphiphilic nature, possessing both a hydrophilic diethylene glycol head and a lipophilic laurate tail, makes it an effective dispersing and emulsifying agent in various pharmaceutical formulations.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of diethylene glycol monolaurate is presented in Table 1. Understanding these properties is crucial for its effective application in formulation development.

Table 1: Physicochemical Properties of Diethylene Glycol Monolaurate

Property	Value	Reference
CAS Number	141-20-8	[1][2]
Molecular Formula	C16H32O4	[1][2]
Molecular Weight	288.42 g/mol	[1][2]
Appearance	Oily liquid	[1]
Solubility	Practically insoluble in water. Soluble in methanol, ethanol, benzene, toluene.	[1]
HLB Value	~6.5	[2]
Melting Point	17-18 °C	[1][2]
Boiling Point	~270 °C (with some decomposition)	[1][2]

Mechanism of Action as a Dispersing Agent

In pharmaceutical suspensions, the primary function of a dispersing agent is to facilitate the wetting of solid drug particles by the vehicle and to prevent their agglomeration. The mechanism by which diethylene glycol monolaurate achieves this is through steric hindrance.

The lipophilic laurate portion of the DGML molecule adsorbs onto the surface of the hydrophobic drug particles, while the hydrophilic diethylene glycol portion extends into the aqueous vehicle. This creates a hydrated barrier around each particle, preventing them from coming into close contact and forming aggregates. This process is crucial for maintaining a uniform dispersion and ensuring dose consistency.

Figure 1: Mechanism of Diethylene Glycol Monolaurate in Suspensions.

Illustrative Performance Data

The following tables present illustrative data to demonstrate the potential effects of diethylene glycol monolaurate on key suspension properties. This data is for exemplary purposes and actual results may vary depending on the specific drug substance and formulation.

Table 2: Effect of Diethylene Glycol Monolaurate Concentration on Mean Particle Size of a Model Suspension

DGML Concentration (% w/v)	Mean Particle Size (d50, µm)	Polydispersity Index (PDI)
0.0 (Control)	25.8	0.85
0.5	15.2	0.62
1.0	8.5	0.45
2.0	5.1	0.38
3.0	4.9	0.35

Table 3: Comparative Effect of Different Dispersing Agents on Suspension Stability

Dispersing Agent (1% w/v)	Zeta Potential (mV)	Sedimentation Volume (F) after 24h	Redispersibility (Number of Inversions)
None (Control)	-5.2	0.35	> 20 (caked)
Diethylene Glycol Monolaurate	-15.8	0.85	5
Polysorbate 80	-25.4	0.92	3
Lecithin	-12.1	0.78	7

Experimental Protocols

The following protocols provide detailed methodologies for evaluating the performance of diethylene glycol monolaurate as a dispersing agent in pharmaceutical suspensions.

Protocol for Particle Size Analysis by Laser Diffraction

Objective: To determine the particle size distribution of the suspension.

Apparatus: Laser Diffraction Particle Size Analyzer (e.g., Malvern Mastersizer).

Procedure:

• Sample Preparation:

  • Gently invert the suspension container 10 times to ensure homogeneity.

  • Immediately withdraw a representative sample using a wide-bore pipette.

• Instrument Setup:

  • Select an appropriate liquid dispersion unit.

  • Fill the dispersion unit with a suitable dispersant (e.g., deionized water).

  • Perform a background measurement.

• Measurement:

  • Add the suspension sample dropwise to the dispersion unit until the desired obscuration level is reached (typically 10-20%).

  • Allow the sample to circulate for 60 seconds to ensure uniform dispersion.

  • Perform the measurement, collecting data for at least 30 seconds.

• Data Analysis:

  • Calculate the particle size distribution using the Mie or Fraunhofer theory.

  • Report the volume-weighted mean diameter (d50), d10, and d90 values, and the polydispersity index (PDI).

Figure 2: Workflow for Particle Size Analysis.

Protocol for Zeta Potential Measurement

Objective: To determine the surface charge of the suspended particles, which is an indicator of the stability of the dispersion.[3]

Apparatus: Zeta Potential Analyzer (e.g., Malvern Zetasizer).

Procedure:

• Sample Preparation:

  • Dilute the suspension with the vehicle to an appropriate concentration for measurement (to avoid multiple scattering effects). The optimal concentration should be determined experimentally.

• Instrument Setup:

  • Select the appropriate measurement cell (e.g., folded capillary cell).

  • Rinse the cell with the vehicle.

  • Fill the cell with the diluted sample, ensuring no air bubbles are present.

• Measurement:

  • Place the cell in the instrument.

  • Allow the sample to equilibrate to the set temperature (e.g., 25 °C) for 120 seconds.

  • Perform the measurement.

• Data Analysis:

  • The instrument software will calculate the zeta potential from the electrophoretic mobility using the Helmholtz-Smoluchowski equation.

  • Report the mean zeta potential and standard deviation of at least three measurements.

Protocol for Determination of Sedimentation Volume (F)

Objective: To evaluate the physical stability of the suspension by measuring the volume of the sediment formed over time.

Apparatus: 100 mL graduated cylinders with stoppers.

Procedure:

• Pour 100 mL of the suspension into a graduated cylinder.

• Store the cylinder at a controlled temperature (e.g., 25 °C) in a location free from vibrations.

• At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours, and then daily), record the volume of the sediment (Vu).

• The initial volume of the suspension is Vo (100 mL).

• Calculate the sedimentation volume (F) using the following formula:

  • F = Vu / Vo

• A higher F value (closer to 1) indicates a more stable suspension where the sediment is loosely packed and easily redispersible.

Protocol for Accelerated Stability Testing

Objective: To predict the long-term stability of the suspension by subjecting it to accelerated storage conditions.[4][5]

Apparatus: Stability chambers.

Procedure:

• Sample Preparation:

  • Fill the suspension into its final intended container-closure system.

• Storage Conditions:

  • Place the samples in a stability chamber at accelerated conditions (e.g., 40 °C ± 2 °C / 75% RH ± 5% RH).[4]

• Testing Schedule:

  • Withdraw samples at specified time points (e.g., 0, 1, 3, and 6 months).[4]

• Evaluation:

  • At each time point, evaluate the following parameters:

    • Physical Appearance: Color, odor, and consistency.

    • pH.

    • Viscosity.

    • Particle Size Distribution: As per Protocol 2.1.

    • Redispersibility: Gently invert the container a number of times and observe the ease of redispersion. Note the number of inversions required to obtain a uniform suspension. Check for caking (formation of a non-redispersible sediment).

    • Assay of Active Pharmaceutical Ingredient (API).

Figure 3: Workflow for Accelerated Stability Testing.

Conclusion

Diethylene glycol monolaurate demonstrates potential as an effective dispersing agent for pharmaceutical suspensions. Its ability to reduce particle size and improve suspension stability, as illustrated in the provided data, makes it a valuable excipient for consideration during formulation development. The detailed protocols provided herein offer a framework for the systematic evaluation of its performance and the overall stability of the resulting suspension. It is essential to conduct thorough experimental work to determine the optimal concentration and compatibility of diethylene glycol monolaurate for each specific drug formulation.

References

• 1. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 2. pharmtech.com [pharmtech.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. Determination of sedimentation volume with the effect of different suspending agent [pharmacyinfoline.com]

Formulation of Topical Creams with Diethylene Glycol Monolaurate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monolaurate is a non-ionic surfactant and emulsifier utilized in the formulation of topical drug delivery systems. Its amphiphilic nature, possessing both a hydrophilic diethylene glycol head and a lipophilic laurate tail, enables it to stabilize oil-in-water (O/W) and water-in-oil (W/O) emulsions. This document provides detailed application notes and experimental protocols for the formulation and evaluation of topical creams incorporating diethylene glycol monolaurate, intended to guide researchers and professionals in the fields of drug development and cosmetic science.

Physicochemical Properties of Diethylene Glycol Monolaurate

A comprehensive understanding of the physicochemical properties of diethylene glycol monolaurate is fundamental for successful cream formulation. Key parameters are summarized below.

Property	Value
Chemical Name	2-(2-Hydroxyethoxy)ethyl dodecanoate
CAS Number	141-20-8
Molecular Formula	C16H32O4
Molecular Weight	288.42 g/mol
Appearance	Oily liquid
HLB Value	Approximately 6-7 (calculated)
Solubility	Soluble in methanol, ethanol, benzene, toluene, chlorinated hydrocarbons, acetone, ethyl acetate, cottonseed oil. Practically insoluble in water.

Formulation Protocols

The selection of an appropriate emulsion type is critical and depends on the desired characteristics of the final product, such as feel, occlusivity, and drug release profile.

Oil-in-Water (O/W) Cream Formulation

O/W creams are generally preferred for their non-greasy feel and ease of application. In this type of formulation, diethylene glycol monolaurate can be used in combination with a high-HLB emulsifier to achieve a stable system.

Table 2: Example of an Oil-in-Water (O/W) Cream Formulation

Phase	Ingredient	Function	% (w/w)
Oil Phase	Mineral Oil	Emollient	15.0
Cetyl Alcohol	Thickener, Emollient	3.0
Stearic Acid	Thickener, Emulsifier	2.0
Diethylene Glycol Monolaurate	Co-emulsifier	2.0
Aqueous Phase	Purified Water	Vehicle	72.5
Glycerin	Humectant	3.0
Polysorbate 80	High-HLB Emulsifier	2.0
Preservative (e.g., Phenoxyethanol)	Preservative	0.5

Experimental Protocol for O/W Cream Preparation:

• Preparation of the Oil Phase: In a beaker, combine the mineral oil, cetyl alcohol, stearic acid, and diethylene glycol monolaurate. Heat the mixture to 70-75°C with continuous stirring until all components are melted and a homogenous solution is formed.

• Preparation of the Aqueous Phase: In a separate beaker, dissolve the glycerin, polysorbate 80, and preservative in purified water. Heat to 70-75°C with stirring.

• Emulsification: Slowly add the aqueous phase to the oil phase while homogenizing at a moderate speed (e.g., 2000-5000 rpm) using a suitable homogenizer.

• Cooling: Continue homogenization for 5-10 minutes. Then, begin to cool the emulsion slowly while stirring at a lower speed until it reaches room temperature.

• Final Steps: Once the cream has cooled, perform the necessary quality control tests.

Water-in-Oil (W/O) Cream Formulation

W/O creams are more occlusive and can provide enhanced moisturization and skin barrier function. Diethylene glycol monolaurate, with its relatively low HLB value, is well-suited to be the primary emulsifier in such formulations. The following protocol is adapted from a formulation using the closely related Diethylene Glycol Monostearate and is expected to be a good starting point for Diethylene Glycol Monolaurate.[1]

Table 3: Example of a Water-in-Oil (W/O) Cream Formulation [1]

Phase	Ingredient	Function	% (w/w)
Oil Phase	Mineral Oil	Emollient	20.0
Cetyl Alcohol	Thickener, Emollient	5.0
Diethylene Glycol Monolaurate	Emulsifier	4.0
Aqueous Phase	Purified Water	Vehicle	69.5
Glycerin	Humectant	1.0
Preservative (e.g., Phenoxyethanol)	Preservative	0.5

Experimental Protocol for W/O Cream Preparation: [1]

• Preparation of the Oil Phase: In a suitable vessel, combine the mineral oil, cetyl alcohol, and diethylene glycol monolaurate. Heat the mixture to 70-75°C with continuous stirring until all components are melted and homogenous.[1]

• Preparation of the Aqueous Phase: In a separate vessel, combine the purified water and glycerin. Heat the mixture to 70-75°C with stirring until a clear solution is formed. Add the preservative and stir to dissolve.[1]

• Emulsification: Slowly add the aqueous phase to the oil phase while homogenizing at a moderate speed (e.g., 2000-5000 rpm).[1]

• Cooling: Continue homogenization for 5-10 minutes, then cool the emulsion slowly with gentle stirring.[1]

• Final Steps: Perform quality control tests on the cooled cream.[1]

Experimental Workflows

The development and evaluation of topical creams follow a structured workflow to ensure product quality and performance.

Caption: General workflow for the development and evaluation of topical creams.

Evaluation Protocols

Thorough evaluation of the formulated creams is essential to ensure their quality, stability, and efficacy.

Table 4: Evaluation Parameters for Topical Creams

Parameter	Method	Acceptance Criteria
Appearance	Visual Inspection	Homogeneous, smooth texture, free from lumps and phase separation.
pH	pH meter	Within a range compatible with skin (typically 4.5-6.5).
Viscosity	Brookfield Viscometer or Rheometer	Consistent viscosity over time, appropriate for application.
Spreadability	Parallel plate method	Easy to spread without excessive drag.
Homogeneity	Microscopic examination	Uniform globule size distribution.
Stability	Freeze-thaw cycling, Centrifugation, Accelerated stability testing (e.g., at 40°C/75% RH)	No significant changes in physical appearance, pH, viscosity, or drug content over the study period.

In Vitro Drug Release Testing

Objective: To determine the rate and extent of drug release from the formulated cream.

Apparatus: Franz diffusion cell.

Protocol:

• Membrane Preparation: A synthetic membrane (e.g., polysulfone) is mounted between the donor and receptor compartments of the Franz diffusion cell.

• Receptor Medium: The receptor compartment is filled with a suitable buffer solution (e.g., phosphate-buffered saline, pH 7.4) and maintained at 32 ± 0.5°C. The medium is continuously stirred.

• Sample Application: A known quantity of the cream is applied uniformly to the surface of the membrane in the donor compartment.

• Sampling: At predetermined time intervals, aliquots of the receptor medium are withdrawn and replaced with fresh, pre-warmed medium.

• Analysis: The drug concentration in the collected samples is determined using a validated analytical method, such as HPLC.

• Data Analysis: The cumulative amount of drug released per unit area is plotted against the square root of time. The release rate is calculated from the slope of the linear portion of the curve.

Mechanism of Skin Penetration Enhancement

Diethylene glycol derivatives, including the monolaurate ester, are known to act as skin penetration enhancers. The proposed mechanisms involve the disruption of the highly organized structure of the stratum corneum lipids.

Caption: Proposed mechanism of skin penetration enhancement by Diethylene Glycol Monolaurate.

Diethylene glycol monolaurate is believed to partition into the intercellular lipid matrix of the stratum corneum, disrupting the ordered arrangement of ceramides, cholesterol, and fatty acids. This fluidization of the lipid bilayers is thought to decrease the diffusional resistance of the stratum corneum, thereby facilitating the penetration of the active pharmaceutical ingredient.[2]

Signaling Pathways

No specific signaling pathways directly modulated by Diethylene Glycol Monolaurate as an excipient have been identified in the reviewed literature. The primary role of this compound in topical formulations is to act as an emulsifier and a penetration enhancer, thereby facilitating the delivery of the active pharmaceutical ingredient to its target site. The effect on signaling pathways would be dependent on the pharmacological action of the delivered drug itself.

Safety Considerations

While diethylene glycol monolaurate is used in cosmetic and topical pharmaceutical formulations, it is crucial to consider the potential for impurities, particularly diethylene glycol (DEG). DEG is a known nephrotoxin, and its presence in raw materials must be strictly controlled. Formulations should be developed using high-purity, pharmaceutical-grade diethylene glycol monolaurate. Repeated dermal exposure to diethylene glycol has been associated with systemic absorption and potential toxicity, especially in cases of compromised skin barrier function. Therefore, a thorough safety assessment of any new formulation containing diethylene glycol monolaurate is imperative.

Conclusion

Diethylene glycol monolaurate is a versatile excipient for the formulation of topical creams. Its emulsifying and penetration-enhancing properties make it a valuable tool for the development of both O/W and W/O emulsions. Careful consideration of the formulation parameters, including the choice of co-emulsifiers and the manufacturing process, is essential for achieving stable and effective topical drug delivery systems. Rigorous quality control and safety assessments are paramount, with particular attention to the purity of the excipient.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

The Role of Diethylene Glycol Monolaurate in Protein Crystallization: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein crystallization is a pivotal technique in structural biology, enabling the determination of high-resolution, three-dimensional protein structures through X-ray crystallography. The formation of well-ordered crystals is a complex process influenced by a multitude of factors, including the choice of precipitating agents, buffers, and additives. Diethylene glycol monolaurate, a non-ionic surfactant, represents a class of molecules that can play a significant role in optimizing protein crystallization experiments, particularly for challenging targets such as membrane proteins.

This document provides detailed application notes and protocols on the potential role of diethylene glycol monolaurate in protein crystallization. While direct and extensive literature on the specific use of diethylene glycol monolaurate in protein crystallization is limited, its properties as a non-ionic detergent and a short-chain polyethylene (B3416737) glycol (PEG) ester allow for the extrapolation of its function and application based on the well-established roles of similar molecules in the field.

Physicochemical Properties of Diethylene Glycol Monolaurate

Diethylene glycol monolaurate is an amphipathic molecule, possessing both a hydrophilic diethylene glycol head and a hydrophobic laurate tail. This structure allows it to act as a surfactant, reducing surface tension and potentially stabilizing protein molecules in solution.

Property	Value	Reference
Chemical Formula	C16H32O4	[1]
Molecular Weight	288.42 g/mol	[1]
Class	Non-ionic surfactant, PEG-ester
Appearance	Liquid
Solubility	Dispersible in water

Mechanism of Action in Protein Crystallization

Based on its chemical nature, diethylene glycol monolaurate is proposed to influence protein crystallization through several mechanisms, combining the effects observed for non-ionic detergents and low-molecular-weight PEGs.

• Detergent Properties for Membrane Proteins: For membrane proteins, which are inherently hydrophobic, non-ionic detergents are essential for extraction from the lipid bilayer and stabilization in an aqueous environment. Diethylene glycol monolaurate can form micelles that encapsulate the hydrophobic transmembrane domains of these proteins, preventing aggregation and promoting the formation of monodisperse protein-detergent complexes, a prerequisite for successful crystallization.[2][3]

• Volume Exclusion Effect: Similar to other polyethylene glycols, diethylene glycol monolaurate can act as a precipitating agent through the volume exclusion effect. By occupying a significant volume in the crystallization solution, it effectively increases the concentration of the protein, pushing it towards supersaturation and facilitating the formation of crystal contacts.

• Additive and Co-surfactant Effects: In crystallization screens, diethylene glycol monolaurate can function as an additive or co-surfactant. It can modify the properties of the solution, influence the phase behavior of other detergents, and potentially bind to the protein surface, thereby altering its solubility and promoting a conformation more amenable to crystallization. Non-ionic detergents are known to be mild and generally do not denature proteins, preserving their native structure.[2][3][4]

• Cryoprotection: Diethylene glycol itself is a known cryoprotectant, used to prevent the formation of damaging ice crystals when flash-cooling protein crystals for X-ray data collection. While the monolaurate ester form's cryoprotective properties are not explicitly documented, its diethylene glycol component suggests a potential role in this application.

Application Notes

The use of diethylene glycol monolaurate should be considered in the following scenarios:

• Crystallization of Membrane Proteins: As a primary or secondary detergent for solubilization, purification, and crystallization. Its short chain length may result in smaller micelles, which can be advantageous for crystal packing.

• Additive in Crystallization Screens: For both soluble and membrane proteins, it can be included as an additive in sparse matrix or grid screens to explore a wider range of chemical space. It may be particularly useful in cases where protein aggregation is a problem.

• Optimization of Crystal Hits: When initial crystallization hits are of poor quality (e.g., microcrystals, precipitates), the addition of diethylene glycol monolaurate at low concentrations could improve crystal morphology and size.

Experimental Protocols

The following are generalized protocols for the use of diethylene glycol monolaurate in protein crystallization experiments, based on standard methodologies for non-ionic detergents and PEG-based reagents.

Protocol 1: Screening for Solubilization of Membrane Proteins

This protocol aims to identify the optimal concentration of diethylene glycol monolaurate for extracting a target membrane protein from the cell membrane while maintaining its stability.

Materials:

• Purified cell membranes containing the target protein.

• Diethylene glycol monolaurate stock solution (e.g., 10% w/v in water).

• Buffer solution appropriate for the target protein (e.g., Tris-HCl, HEPES).

• Centrifuge and appropriate tubes.

• SDS-PAGE analysis equipment.

Procedure:

• Resuspend the cell membranes in the desired buffer to a final protein concentration of 5-10 mg/mL.

• Set up a series of small-scale extraction trials by adding diethylene glycol monolaurate to final concentrations ranging from 0.1% to 2.0% (w/v).

• Incubate the mixtures at 4°C with gentle agitation for 1-2 hours.

• Centrifuge the samples at high speed (e.g., 100,000 x g) for 1 hour to pellet the insoluble material.

• Carefully collect the supernatant containing the solubilized proteins.

• Analyze the supernatant and the pellet fractions by SDS-PAGE to determine the efficiency of solubilization at each detergent concentration.

• The optimal concentration is the lowest concentration that effectively solubilizes the target protein.

Protocol 2: Vapor Diffusion Crystallization using Diethylene Glycol Monolaurate as an Additive

This protocol describes the use of the hanging drop vapor diffusion method to screen for crystallization conditions with diethylene glycol monolaurate as an additive.

Materials:

• Purified and concentrated protein solution (5-20 mg/mL).

• Crystallization screening kit (commercial or homemade).

• Diethylene glycol monolaurate stock solution (e.g., 5% w/v).

• 24-well crystallization plates and siliconized cover slips.

• Micropipettes.

Procedure:

• Prepare the reservoir solutions from the crystallization screen in the wells of the 24-well plate.

• On a cover slip, mix 1 µL of the protein solution with 1 µL of the reservoir solution.

• To this drop, add 0.1-0.5 µL of the diethylene glycol monolaurate stock solution. The final concentration in the drop will typically be in the range of 0.05% to 0.5%.

• Invert the cover slip and seal the well with vacuum grease.

• Incubate the plate at a constant temperature (e.g., 4°C or 20°C).

• Monitor the drops for crystal growth over several days to weeks using a microscope.

Quantitative Data Summary

Due to the lack of specific published data for diethylene glycol monolaurate in protein crystallization, the following table provides a generalized range of concentrations for non-ionic detergents and short-chain PEGs that can serve as a starting point for experiments with diethylene glycol monolaurate.

Parameter	Typical Range for Non-Ionic Detergents / Short-Chain PEGs	Notes
Concentration for Solubilization	0.1% - 2.0% (w/v)	Protein-dependent; aim for just above the Critical Micelle Concentration (CMC).
Concentration as Additive	0.05% - 1.0% (w/v)	Higher concentrations may lead to phase separation.
Concentration as Precipitant	5% - 30% (w/v)	Likely to be used in combination with other precipitants.
Protein Concentration	5 - 50 mg/mL	Higher concentrations are generally better for crystallization.
Temperature	4°C - 25°C	Protein stability is a key factor.

Visualizations

Logical Workflow for Utilizing Diethylene Glycol Monolaurate

Caption: Workflow for incorporating Diethylene Glycol Monolaurate in crystallization.

Proposed Mechanism of Action for Diethylene Glycol Monolaurate

Caption: Proposed mechanisms of Diethylene Glycol Monolaurate in crystallization.

Conclusion

Diethylene glycol monolaurate holds potential as a valuable tool in the protein crystallographer's toolkit, particularly for challenging protein targets. Its dual nature as a non-ionic detergent and a low-molecular-weight PEG suggests a multifaceted role in promoting crystallization. While specific, documented examples of its application are currently scarce, the principles outlined in these notes and protocols provide a rational basis for its empirical use in crystallization screening and optimization. Researchers are encouraged to explore its utility as an additive and a detergent, especially when conventional reagents fail to yield satisfactory results. Further systematic studies are warranted to fully elucidate the specific advantages and optimal usage of diethylene glycol monolaurate in protein crystallization.

References

• 1. Diethylene glycol monolaurate [webbook.nist.gov]
• 2. pure.rug.nl [pure.rug.nl]
• 3. detergents.alfa-chemistry.com [detergents.alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Diethylene Glycol Monolaurate in Self-Emulsifying Drug Delivery Systems (SEDDS)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diethylene glycol monolaurate as a surfactant or co-surfactant in the formulation of Self-Emulsifying Drug Delivery Systems (SEDDS). SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, such as the gastrointestinal fluids. This technology is particularly valuable for enhancing the oral bioavailability of poorly water-soluble drugs.

Role of Diethylene Glycol Monolaurate in SEDDS

Diethylene glycol monolaurate, a monoester of lauric acid and diethylene glycol, is a non-ionic surfactant. In SEDDS formulations, it can function as a primary surfactant or a co-surfactant. Its amphiphilic nature allows it to reduce the interfacial tension between the oil and aqueous phases, facilitating the formation of a stable nano- or microemulsion. The choice of diethylene glycol monolaurate can be advantageous due to its solubilizing capacity for certain drugs and its contribution to the self-emulsification process.

Quantitative Data on SEDDS Formulations

The following tables present representative quantitative data from studies on SEDDS formulations. While specific data for diethylene glycol monolaurate is limited in publicly available literature, the following examples utilize structurally similar components like diethylene glycol monoethyl ether (Transcutol®) and other laurate esters, which serve as a valuable reference.

Table 1: Representative SEDDS Formulation Compositions

Formulation Code	Oil Phase (Component, % w/w)	Surfactant (Component, % w/w)	Co-surfactant (Component, % w/w)	Drug (Component, % w/w)
F1 (Example)	Capryol 90 (30)	Cremophor RH40 (50)	Diethylene Glycol Monoethyl Ether (20)	Fenofibrate (5)
F2 (Example)	Oleic Acid (40)	Tween 80 (40)	Propylene Glycol Monolaurate (20)	Carvedilol (2)
F3 (Example)	Labrafil M 1944 CS (25)	Kolliphor EL (45)	Diethylene Glycol Monoethyl Ether (30)	Atorvastatin (10)

Table 2: Physicochemical Characterization of Representative SEDDS Formulations

Formulation Code	Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Emulsification Time (s)	Drug Release in 60 min (%)
F1 (Example)	150.2 ± 5.6	0.21 ± 0.03	-15.8 ± 1.2	45 ± 5	92.5 ± 4.1
F2 (Example)	180.5 ± 7.1	0.28 ± 0.05	-12.3 ± 0.9	55 ± 8	88.7 ± 3.5
F3 (Example)	125.8 ± 4.9	0.19 ± 0.02	-18.2 ± 1.5	38 ± 4	95.1 ± 2.8

Experimental Protocols

Detailed methodologies for key experiments in the development and characterization of SEDDS containing diethylene glycol monolaurate are provided below.

Solubility Studies

Objective: To determine the solubility of the drug in various oils, surfactants, and co-surfactants to select appropriate excipients for the SEDDS formulation.

Protocol:

• Add an excess amount of the drug to 2 mL of each selected vehicle (oils, surfactants, and co-surfactants) in separate glass vials.

• Seal the vials and place them in a mechanical shaker at a constant temperature (e.g., 25°C or 37°C) for 72 hours to reach equilibrium.

• After 72 hours, centrifuge the samples at a high speed (e.g., 10,000 rpm) for 15 minutes to separate the undissolved drug.

• Carefully collect the supernatant and dilute it with a suitable solvent (e.g., methanol, acetonitrile).

• Analyze the drug concentration in the diluted supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy.

Construction of Pseudo-Ternary Phase Diagrams

Objective: To identify the self-emulsifying regions and determine the optimal concentration ranges of the oil, surfactant, and co-surfactant.

Protocol:

• Prepare mixtures of the surfactant and co-surfactant (Smix) in different weight ratios (e.g., 1:1, 2:1, 1:2, 3:1, 1:3, 4:1, 1:4).

• For each Smix ratio, prepare a series of formulations by mixing the oil phase with the Smix at various weight ratios (e.g., from 9:1 to 1:9).

• Titrate each mixture with a specific volume of aqueous phase (e.g., distilled water or simulated gastric fluid) dropwise under gentle agitation.

• Visually observe the formation of a clear, transparent, or slightly bluish nanoemulsion.

• Plot the compositions of the formulations that form stable nanoemulsions on a ternary phase diagram to delineate the self-emulsifying region.

Emulsification Time Assessment

Objective: To determine the time required for the SEDDS pre-concentrate to form a homogeneous emulsion upon dilution.

Protocol:

• Add 1 mL of the SEDDS formulation to 500 mL of an aqueous medium (e.g., distilled water, 0.1 N HCl) in a standard USP dissolution apparatus (Type II).

• Maintain the temperature at 37 ± 0.5°C and rotate the paddle at a constant speed (e.g., 50 rpm).

• Visually observe the dispersion of the formulation and record the time taken for the formation of a clear and homogeneous emulsion.

Droplet Size and Zeta Potential Analysis

Objective: To determine the size distribution and surface charge of the emulsion droplets, which are critical for stability and absorption.

Protocol:

• Dilute the SEDDS formulation with a suitable aqueous medium (e.g., 1:100 or 1:1000 ratio) to form a nanoemulsion.

• Analyze the droplet size and polydispersity index (PDI) using a dynamic light scattering (DLS) instrument (e.g., Malvern Zetasizer).

• Measure the zeta potential of the diluted emulsion using the same instrument to assess the surface charge of the droplets.

• Perform all measurements in triplicate at a controlled temperature (e.g., 25°C).

In Vitro Drug Release Study

Objective: To evaluate the rate and extent of drug release from the SEDDS formulation in a simulated gastrointestinal environment.

Protocol:

• Fill a USP dissolution apparatus (Type II) with 900 mL of a suitable dissolution medium (e.g., simulated gastric fluid pH 1.2, simulated intestinal fluid pH 6.8).

• Maintain the temperature at 37 ± 0.5°C and the paddle speed at a constant rate (e.g., 100 rpm).

• Enclose a known quantity of the SEDDS formulation in a hard gelatin capsule or a dialysis bag.

• Place the capsule or dialysis bag in the dissolution vessel.

• At predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60, 90, 120 minutes), withdraw a specific volume of the dissolution medium.

• Replace the withdrawn volume with an equal amount of fresh, pre-warmed dissolution medium.

• Filter the collected samples and analyze the drug concentration using a validated analytical method (e.g., HPLC, UV-Vis Spectroscopy).

Thermodynamic Stability Studies

Objective: To assess the physical stability of the SEDDS formulation under various stress conditions.

Protocol:

• Heating-Cooling Cycles: Subject the SEDDS formulations to at least three cycles of temperature variation between a low temperature (e.g., 4°C) and a high temperature (e.g., 45°C), with storage at each temperature for not less than 48 hours. Observe for any signs of phase separation, creaming, or cracking.

• Freeze-Thaw Cycles: Expose the formulations to at least three freeze-thaw cycles between a freezing temperature (e.g., -20°C) and room temperature (25°C), with storage at each temperature for at least 48 hours. Observe for any physical instability.

• Centrifugation: Centrifuge the SEDDS formulations at a high speed (e.g., 3,500 rpm) for 30 minutes and visually inspect for any phase separation.

Visualization of Workflows and Mechanisms

Experimental Workflow for SEDDS Development

SEDDS Development and Evaluation Workflow.

Mechanism of Enhanced Oral Bioavailability by SEDDS

Mechanism of Bioavailability Enhancement by SEDDS.

Example Signaling Pathway: Cyclosporine A Delivered via SEDDS

Cyclosporine A, an immunosuppressant, is a calcineurin inhibitor. When delivered via a SEDDS formulation, its increased bioavailability allows for more effective inhibition of the calcineurin signaling pathway, which is crucial for T-cell activation.

Cyclosporine A (via SEDDS) Inhibition of Calcineurin Pathway.

Application of Diethylene Glycol Monolaurate in Agricultural Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monolaurate (DGML) is a nonionic surfactant with significant potential in agricultural formulations. Its amphiphilic nature, arising from a hydrophilic diethylene glycol head and a lipophilic lauric acid tail, allows it to function as a versatile emulsifier, adjuvant, and solvent. This document provides detailed application notes, experimental protocols, and performance data to guide researchers and formulation scientists in utilizing DGML to enhance the efficacy and stability of pesticide and herbicide formulations.

Chemical and Physical Properties of Diethylene Glycol Monolaurate

A thorough understanding of the physicochemical properties of Diethylene glycol monolaurate is fundamental for its effective application in agricultural formulations. These properties influence its behavior as an emulsifier and adjuvant, affecting emulsion stability, spray droplet characteristics, and interaction with plant surfaces.

Property	Value	Reference
CAS Number	141-20-8	[1]
Molecular Formula	C16H32O4	[1]
Molecular Weight	288.42 g/mol	[1]
Appearance	Oily liquid	N/A
Solubility	Practically insoluble in water. Soluble in methanol, ethanol, benzene, toluene, chlorinated hydrocarbons, acetone, ethyl acetate, cottonseed oil. Slightly soluble in petroleum naphtha.	N/A
Density	0.963-0.968 g/cm³ at 20°C	N/A
HLB Value	6.5	[2]

Applications in Agricultural Formulations

Diethylene glycol monolaurate serves multiple functions in agricultural formulations, primarily as an emulsifier and an adjuvant. Its performance in these roles contributes to the overall effectiveness of the active ingredient.

Application	Function	Mechanism of Action
Emulsifier	Stabilizes oil-in-water (O/W) and water-in-oil (W/O) emulsions.	Reduces interfacial tension between oil and water phases, preventing droplet coalescence. The HLB value of 6.5 suggests it is particularly suitable for W/O emulsions or as a co-emulsifier in O/W systems.[2]
Adjuvant	Enhances the biological activity of pesticides and herbicides.	Humectant: As a glycol ether, it increases the drying time of spray droplets on the leaf surface, allowing for a longer period of absorption.[3] Penetrant: It can soften and dissolve cuticular waxes on the leaf surface, facilitating the movement of the active ingredient into the plant.[3][4]
Solvent	Dissolves active ingredients.	Its chemical structure allows it to dissolve a range of active ingredients, aiding in the formulation of stable concentrates.

Experimental Protocols

To facilitate the evaluation and optimization of Diethylene glycol monolaurate in specific agricultural formulations, the following detailed experimental protocols are provided.

Protocol 1: Evaluation of Diethylene Glycol Monolaurate as an Emulsifier

Objective: To determine the optimal concentration of DGML for creating a stable emulsion of a given pesticide or herbicide.

Materials:

• Diethylene glycol monolaurate (DGML)

• Active ingredient (pesticide/herbicide)

• Oil carrier (e.g., mineral oil, methylated seed oil)

• Water (standard hard water)

• Glass beakers and graduated cylinders

• Homogenizer or high-shear mixer

• Microscope with camera

• Particle size analyzer

• Turbiscan or similar stability analyzer (optional)

Procedure:

• Preparation of the Oil Phase:

  • Dissolve the desired concentration of the active ingredient in the oil carrier.

  • Add varying concentrations of DGML to the oil phase (e.g., 1%, 2%, 5%, 10% w/w).

  • Gently heat and stir the mixture until all components are fully dissolved and homogenous.

• Emulsification:

  • Heat both the oil phase and the water phase to 60-70°C.

  • Slowly add the water phase to the oil phase while mixing with a homogenizer at a controlled speed.

  • Continue homogenization for a set period (e.g., 5-10 minutes) to ensure uniform droplet size.

  • Allow the emulsion to cool to room temperature.

• Evaluation of Emulsion Stability:

  • Macroscopic Observation: Visually inspect the emulsions immediately after preparation and at set time intervals (e.g., 1 hr, 24 hrs, 1 week, 1 month) for any signs of phase separation, creaming, or sedimentation.

  • Microscopic Observation: Place a drop of the emulsion on a microscope slide and observe the droplet size and distribution. Capture images for comparison over time.

  • Particle Size Analysis: Measure the mean droplet size and size distribution of the emulsion using a particle size analyzer at the same time intervals as the macroscopic observation. An increase in mean droplet size over time indicates emulsion instability (coalescence).

  • Accelerated Stability Testing (Optional):

    • Centrifugation: Centrifuge the emulsion samples at a set speed (e.g., 3000 rpm) for a specific duration (e.g., 30 minutes). Observe for any phase separation.

    • Freeze-Thaw Cycles: Subject the emulsion samples to alternating temperature cycles (e.g., -5°C for 24 hours followed by 40°C for 24 hours) for a set number of cycles. Evaluate for stability after each cycle.

Data Presentation:

Record all observations and measurements in a tabular format for easy comparison of the different DGML concentrations.

DGML Conc. (%)	Initial Appearance	Appearance (24h)	Appearance (1 week)	Initial Mean Droplet Size (µm)	Mean Droplet Size (1 week) (µm)	Centrifugation Stability	Freeze-Thaw Stability
1	---	---	---	---	---	---	---
2	---	---	---	---	---	---	---
5	---	---	---	---	---	---	---
10	---	---	---	---	---	---	---

Protocol 2: Evaluation of Diethylene Glycol Monolaurate as an Adjuvant

Objective: To assess the efficacy of DGML as an adjuvant in enhancing the biological activity of a herbicide.

Materials:

• Diethylene glycol monolaurate (DGML)

• Herbicide (e.g., glyphosate, 2,4-D)

• Target weed species (grown in pots under controlled conditions)

• Control adjuvant (a standard, commercially available adjuvant)

• Spray chamber or handheld sprayer

• Deionized water

• Contact angle goniometer (optional)

Procedure:

• Preparation of Spray Solutions:

  • Prepare a stock solution of the herbicide in deionized water at the recommended field concentration.

  • Prepare a series of spray solutions from the stock solution containing:

    • Herbicide only (control)

    • Herbicide + Control Adjuvant (at recommended rate)

    • Herbicide + DGML at varying concentrations (e.g., 0.1%, 0.25%, 0.5%, 1.0% v/v)

• Spray Application:

  • Randomly assign potted weeds to each treatment group.

  • Apply the spray solutions to the weeds using a spray chamber or handheld sprayer, ensuring uniform coverage.

  • Include an untreated control group (sprayed with water only).

• Efficacy Evaluation:

  • Visual Assessment: At set time intervals (e.g., 3, 7, 14, and 21 days after treatment), visually assess the percentage of weed control (phytotoxicity) for each plant on a scale of 0% (no effect) to 100% (complete kill).

  • Biomass Reduction: At the end of the experiment (e.g., 21 days), harvest the above-ground biomass of each plant, dry it in an oven at 70°C for 48 hours, and weigh it. Calculate the percent biomass reduction relative to the untreated control.

• Ancillary Measurements (Optional):

  • Droplet Spreading/Contact Angle: Apply a droplet of each spray solution to the leaf surface of the target weed and measure the contact angle using a goniometer. A lower contact angle indicates better spreading.

  • Rainfastness Study: After a set drying time (e.g., 2 hours) following spray application, simulate rainfall by gently washing the treated plants with a known amount of water. Evaluate efficacy as described above and compare with non-rained treatments.

Data Presentation:

Summarize the visual assessment and biomass reduction data in tables.

Table: Visual Weed Control (%)

Treatment	3 DAT	7 DAT	14 DAT	21 DAT
Herbicide Only
Herbicide + Control Adjuvant
Herbicide + 0.1% DGML
Herbicide + 0.25% DGML
Herbicide + 0.5% DGML

| Herbicide + 1.0% DGML | | | | |

Table: Biomass Reduction (%)

Treatment	Mean Dry Weight (g)	% Biomass Reduction
Untreated Control		0
Herbicide Only
Herbicide + Control Adjuvant
Herbicide + 0.1% DGML
Herbicide + 0.25% DGML
Herbicide + 0.5% DGML

| Herbicide + 1.0% DGML | | |

Visualizations

The following diagrams illustrate the experimental workflows for evaluating Diethylene glycol monolaurate in agricultural formulations.

Caption: Workflow for Emulsion Stability Testing.

Caption: Workflow for Adjuvant Efficacy Evaluation.

References

• 1. scbt.com [scbt.com]
• 2. longchangextracts.com [longchangextracts.com]
• 3. Influence of Adjuvants on Absorption of Foliar-Applied Herbicides | Foliar Absorption and Phloem Translocation - passel [passel2.unl.edu]
• 4. Role of spray adjuvants with postemergence herbicides | Integrated Crop Management [crops.extension.iastate.edu]

Application Notes and Protocols: Diethylene Glycol Monolaurate as a Solvent in Cosmetic Preparations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monolaurate, also known as PEG-2 Laurate, is a nonionic surfactant widely utilized in the cosmetic and pharmaceutical industries.[1][2] Its amphiphilic nature, possessing both a hydrophilic diethylene glycol head and a lipophilic laurate tail, allows it to function effectively as a solvent, emulsifier, and solubilizer.[1][3] These application notes provide detailed protocols and data presentation guidelines for researchers and formulators investigating the use of diethylene glycol monolaurate in cosmetic preparations. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that PEG-2 Laurate is safe for use in cosmetics at concentrations up to 25%.[2]

Physicochemical Properties

A summary of the key physicochemical properties of diethylene glycol monolaurate is presented in the table below. Understanding these properties is crucial for its effective application in cosmetic formulations.

Property	Value	Reference
INCI Name	PEG-2 Laurate	[2]
CAS Number	141-20-8	[3]
Molecular Formula	C16H32O4	[3]
Molecular Weight	288.42 g/mol	[2]
Appearance	Colorless to pale yellow oily liquid	[3]
HLB Value	Approximately 6.5
Solubility	Soluble in ethanol, methanol, and various oils. Practically insoluble in water.
Safety	Safe for use in cosmetics at concentrations up to 25%	[2]

Applications in Cosmetic Formulations

Diethylene glycol monolaurate's versatile properties make it a valuable ingredient in a variety of cosmetic products:

• Solvent: Its ability to dissolve a wide range of active ingredients and excipients makes it a useful solvent in anhydrous and emulsion-based formulations.[1]

• Emulsifier: With an HLB value of approximately 6.5, it is suitable for creating stable water-in-oil (W/O) emulsions and can be used in combination with higher HLB emulsifiers for oil-in-water (O/W) emulsions.[1]

• Solubilizer: It can be used to incorporate small amounts of oily substances, such as fragrance oils and oil-soluble vitamins, into aqueous systems.[1]

• Viscosity Modifier: It can contribute to the viscosity and texture of creams and lotions, enhancing their sensory properties.

• Penetration Enhancer: Glycol esters are known to influence the permeability of the stratum corneum, and diethylene glycol monolaurate may facilitate the penetration of active ingredients into the skin.

Experimental Protocols

The following sections provide detailed protocols for evaluating the performance of diethylene glycol monolaurate in key cosmetic applications.

Protocol 1: Determination of Solubility in Cosmetic Oils

Objective: To quantify the solubility of diethylene glycol monolaurate in various cosmetic oils at different temperatures.

Materials:

• Diethylene glycol monolaurate

• Cosmetic oils (e.g., Mineral Oil, Caprylic/Capric Triglyceride, Dimethicone, Jojoba Oil)

• Glass vials with screw caps

• Shaking water bath or incubator

• Analytical balance

• Visual inspection apparatus

Methodology:

• Prepare a series of saturated solutions by adding an excess amount of diethylene glycol monolaurate to a known weight of each cosmetic oil in separate glass vials.

• Equilibrate the vials at different temperatures (e.g., 25°C, 40°C, 50°C) in a shaking water bath for 24 hours to ensure equilibrium is reached.

• After equilibration, visually inspect the vials for the presence of undissolved material.

• Carefully decant the clear supernatant from each vial into a pre-weighed container.

• Determine the weight of the supernatant.

• The concentration of the dissolved diethylene glycol monolaurate can be determined by a suitable analytical method, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC), after appropriate sample preparation (e.g., dilution with a suitable solvent).

• Express the solubility as g of diethylene glycol monolaurate per 100 g of solvent.

Data Presentation:

Cosmetic Oil	Temperature (°C)	Solubility ( g/100g )
Mineral Oil	25	[Insert experimental data]
40	[Insert experimental data]
50	[Insert experimental data]
Caprylic/Capric Triglyceride	25	[Insert experimental data]
40	[Insert experimental data]
50	[Insert experimental data]
Dimethicone	25	[Insert experimental data]
40	[Insert experimental data]
50	[Insert experimental data]
Jojoba Oil	25	[Insert experimental data]
40	[Insert experimental data]
50	[Insert experimental data]

Experimental Workflow for Solubility Determination

Workflow for determining the solubility of Diethylene Glycol Monolaurate (DGML).

Protocol 2: Evaluation of Emulsification Performance

Objective: To assess the ability of diethylene glycol monolaurate to form and stabilize an oil-in-water (O/W) emulsion.

Materials:

• Diethylene glycol monolaurate

• High HLB co-emulsifier (e.g., Polysorbate 80)

• Oil phase (e.g., 20% Caprylic/Capric Triglyceride)

• Aqueous phase (deionized water)

• Preservative

• Homogenizer (e.g., high-shear mixer)

• Optical microscope with a calibrated graticule

• Particle size analyzer

• Viscometer

Methodology:

• Emulsion Preparation: a. Prepare the oil phase by mixing Caprylic/Capric Triglyceride and diethylene glycol monolaurate (e.g., at concentrations of 2%, 4%, and 6%). b. Prepare the aqueous phase by dissolving the co-emulsifier and preservative in deionized water. c. Heat both phases separately to 75°C. d. Slowly add the oil phase to the aqueous phase while homogenizing at a controlled speed for a specified time (e.g., 5 minutes at 5000 rpm). e. Continue stirring gently until the emulsion cools to room temperature.

• Emulsion Characterization: a. Macroscopic Evaluation: Observe the emulsion for its appearance, color, and signs of phase separation immediately after preparation and over time. b. Microscopic Evaluation: Place a small drop of the emulsion on a microscope slide, cover with a coverslip, and observe under a microscope. Note the droplet size distribution and any signs of coalescence. c. Particle Size Analysis: Determine the mean droplet size and particle size distribution of the emulsion using a particle size analyzer. d. Viscosity Measurement: Measure the viscosity of the emulsion at a controlled temperature using a viscometer.

Data Presentation:

DGML Conc. (%)	Co-emulsifier Conc. (%)	Mean Droplet Size (µm)	Polydispersity Index (PDI)	Viscosity (mPa·s)	Stability Observation (24h)
2	3	[Insert data]	[Insert data]	[Insert data]	[e.g., Stable, Creaming, Separation]
4	3	[Insert data]	[Insert data]	[Insert data]	[e.g., Stable, Creaming, Separation]
6	3	[Insert data]	[Insert data]	[Insert data]	[e.g., Stable, Creaming, Separation]

Logical Relationship for Emulsification Evaluation

Factors influencing and characterizing emulsion performance.

Protocol 3: In Vitro Skin Permeation Study

Objective: To evaluate the potential of diethylene glycol monolaurate to enhance the penetration of a model active ingredient through the skin.

Materials:

• Franz diffusion cells

• Excised human or porcine skin

• Receptor solution (e.g., phosphate-buffered saline with a solubilizing agent)

• Test formulation (cosmetic cream containing the model active and diethylene glycol monolaurate)

• Control formulation (same as the test formulation but without diethylene glycol monolaurate)

• Model active ingredient (e.g., caffeine, hydrocortisone)

• Analytical method for quantifying the model active (e.g., HPLC)

Methodology:

• Mount the excised skin on the Franz diffusion cells with the stratum corneum facing the donor compartment.

• Fill the receptor compartment with the receptor solution and ensure no air bubbles are trapped beneath the skin. Maintain the temperature at 32°C.

• Apply a finite dose of the test or control formulation to the skin surface in the donor compartment.

• At predetermined time intervals (e.g., 1, 2, 4, 6, 8, and 24 hours), collect samples from the receptor solution and replace with fresh, pre-warmed receptor solution.

• At the end of the study, dismantle the cells. Clean the skin surface to remove any unabsorbed formulation.

• Separate the stratum corneum from the remaining epidermis and dermis using tape stripping.

• Extract the model active from the different skin layers (stratum corneum tapes, epidermis/dermis) and the receptor fluid samples using a suitable solvent.

• Quantify the amount of the model active in each sample using a validated analytical method.

Data Presentation:

Time (h)	Cumulative Amount Permeated (µg/cm²) - Control	Cumulative Amount Permeated (µg/cm²) - Test
1	[Insert data]	[Insert data]
2	[Insert data]	[Insert data]
4	[Insert data]	[Insert data]
6	[Insert data]	[Insert data]
8	[Insert data]	[Insert data]
24	[Insert data]	[Insert data]

Skin Layer	Amount of Active (µg/cm²) - Control	Amount of Active (µg/cm²) - Test
Stratum Corneum	[Insert data]	[Insert data]
Epidermis/Dermis	[Insert data]	[Insert data]

Experimental Workflow for In Vitro Skin Permeation

Workflow for an in vitro skin permeation study using Franz diffusion cells.

Protocol 4: Stability Testing of a Cosmetic Cream

Objective: To assess the physical and chemical stability of a cosmetic cream containing diethylene glycol monolaurate under accelerated conditions.

Materials:

• Cosmetic cream formulation containing diethylene glycol monolaurate

• Appropriate packaging (e.g., glass jars, tubes)

• Temperature and humidity-controlled stability chambers

• Viscometer

• pH meter

• Microscope

Methodology:

• Package the cosmetic cream in the intended final packaging and in inert glass containers (as a control).

• Store the samples at different conditions as per ICH guidelines or internal protocols. A common accelerated stability protocol involves storage at 40°C ± 2°C / 75% RH ± 5% RH for 3 months.[4] Real-time stability is typically conducted at 25°C ± 2°C / 60% RH ± 5% RH.[4]

• Include freeze-thaw cycling (e.g., 3 cycles of 24 hours at -10°C followed by 24 hours at 25°C).[4]

• At specified time points (e.g., 0, 1, 2, and 3 months for accelerated testing), withdraw samples and evaluate the following parameters:

  • Physical Appearance: Color, odor, and phase separation (creaming, coalescence).

  • pH: Measure the pH of the formulation.

  • Viscosity: Measure the viscosity to detect any changes in the rheological properties.

  • Microscopic Examination: Observe for changes in droplet size and distribution.

Data Presentation:

Parameter	Time 0	1 Month (40°C)	2 Months (40°C)	3 Months (40°C)
Appearance	[e.g., White, smooth cream]	[e.g., No change]	[e.g., Slight yellowing]	[e.g., Yellowing, slight creaming]
pH	[Insert data]	[Insert data]	[Insert data]	[Insert data]
Viscosity (mPa·s)	[Insert data]	[Insert data]	[Insert data]	[Insert data]
Microscopy	[e.g., Uniform droplets]	[e.g., No change]	[e.g., Some larger droplets observed]	[e.g., Evidence of coalescence]

Signaling Pathway for Stability Assessment

Conceptual pathway of formulation stability under stress conditions.

Conclusion

Diethylene glycol monolaurate is a multifunctional ingredient with valuable applications as a solvent, emulsifier, and solubilizer in cosmetic preparations. The protocols outlined in these application notes provide a framework for the systematic evaluation of its performance and stability in various formulations. By employing these standardized methods, researchers and formulators can generate reliable and comparable data to support the development of safe, effective, and stable cosmetic products.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. Diethylene glycol monolaurate | C16H32O4 | CID 67330 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 141-20-8: Diethylene glycol laurate | CymitQuimica [cymitquimica.com]
• 4. makingcosmetics.com [makingcosmetics.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Diethylene Glycol Monolaurate Concentration for Emulsion Stability

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing emulsion stability with Diethylene Glycol Monolaurate.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and storage of emulsions stabilized with Diethylene Glycol Monolaurate.

Problem ID	Question	Possible Causes & Solutions
EM-STAB-01	My emulsion is separating into distinct oil and water layers shortly after preparation. What is causing this coalescence?	Insufficient Emulsifier Concentration: The concentration of Diethylene Glycol Monolaurate may be too low to adequately cover the surface of the dispersed phase droplets, leading to their merging. Solution: Incrementally increase the concentration of Diethylene Glycol Monolaurate in your formulation. A typical starting range is 1-5% (w/w), depending on the oil phase concentration. Incorrect Hydrophilic-Lipophilic Balance (HLB): The overall HLB of your emulsifier system may not be optimal for your specific oil phase. Diethylene Glycol Monolaurate has an HLB value of approximately 6.1-6.5, making it more suitable for water-in-oil (W/O) emulsions or for use in combination with a high-HLB emulsifier for oil-in-water (O/W) emulsions. Solution: For O/W emulsions, combine Diethylene Glycol Monolaurate with a high-HLB emulsifier to achieve the required HLB for your oil phase (typically 8-18). For W/O emulsions, the required HLB is generally in the 3-6 range. Inadequate Homogenization: The energy input during emulsification might not be sufficient to create small, stable droplets. Solution: Increase the homogenization speed or time. The use of a high-shear homogenizer is recommended to reduce droplet size.
EM-STAB-02	A creamy or oily layer is forming at the top of my O/W emulsion (creaming) or the bottom of my W/O emulsion (sedimentation). How can I prevent this?	Low Viscosity of the Continuous Phase: If the continuous phase is not viscous enough, the dispersed droplets can move more freely and accumulate. Solution: Increase the viscosity of the continuous phase by adding a thickening agent or stabilizer. For O/W emulsions, hydrocolloids like xanthan gum can be effective. For W/O emulsions, waxes or oil-soluble polymers can help thicken the oil phase. Large Droplet Size: Larger droplets have a greater tendency to cream or sediment due to buoyancy or gravitational forces. Solution: Improve your homogenization process to reduce the average droplet size. Increasing the emulsifier concentration can also lead to smaller droplet sizes.
EM-STAB-03	The texture of my emulsion has become grainy or lumpy over time. What is happening?	Crystallization of Ingredients: Some solid components in your formulation, including Diethylene Glycol Monolaurate or other waxes, may be crystallizing out of the emulsion. This can occur if the cooling process is not well-controlled or if there are incompatibilities between ingredients. Solution: Optimize the cooling rate of your emulsion. A slower, controlled cooling process with gentle stirring can help prevent the formation of large crystals. Ensure all oil-phase ingredients are fully melted and homogenous before emulsification.
EM-STAB-04	My emulsion has suddenly flipped from an O/W to a W/O consistency (or vice versa). Why did phase inversion occur?	Phase Volume Ratio: Phase inversion can be triggered when the volume of the dispersed phase exceeds a critical point (typically around 74% of the total volume). Solution: Adjust the ratio of your oil and water phases. Temperature Changes: For some non-ionic surfactants, the HLB value can change with temperature. This can lead to phase inversion, especially during heating or cooling. Solution: Maintain a consistent temperature during processing and storage. If temperature sensitivity is an issue, consider using a combination of emulsifiers that is less temperature-dependent.
EM-STAB-05	The viscosity of my emulsion has decreased significantly during storage. What could be the cause?	Droplet Coalescence: A breakdown of the emulsion structure, where droplets merge, will lead to a decrease in viscosity. Solution: Re-evaluate your emulsifier system (concentration and HLB) and homogenization process to ensure the formation of a stable interfacial film. Microbial Growth: Contamination can lead to the breakdown of emulsion components and a loss of viscosity. Solution: Ensure your preservative system is effective and that good manufacturing practices are followed to prevent contamination.

Data Presentation

The following tables provide representative data on how emulsifier concentration can influence key emulsion properties. The data in Table 1 is for Triglycerol Monolaurate, a monolaurate ester, and should be used as a general guide to understand the trend of how Diethylene Glycol Monolaurate might behave. Table 2 illustrates the general effect of emulsifier concentration on droplet size in a typical O/W emulsion.

Table 1: Effect of Triglycerol Monolaurate Concentration on the Stability and Droplet Size of an O/W Emulsion

Emulsifier Concentration (% w/w)	Turbiscan Stability Index (TSI)	Mean Droplet Diameter (nm)
0.4	1.8	350
0.8	1.2	310
1.2	0.8	280
1.6	0.8	260

Data is representative and based on studies of Triglycerol Monolaurate in O/W emulsions. A lower TSI value indicates greater stability.

Table 2: General Effect of Emulsifier Concentration on the Mean Droplet Size of an O/W Emulsion

Emulsifier Concentration (% w/w)	Mean Droplet Diameter (μm)
0.5	15.2
1.0	8.7
2.0	4.1
3.0	2.5

This table illustrates the general trend that increasing emulsifier concentration leads to a smaller droplet size, which typically enhances emulsion stability.

Experimental Protocols

Protocol for Preparation and Characterization of an Oil-in-Water (O/W) Cream

• Objective: To prepare a stable O/W cream using Diethylene Glycol Monolaurate in combination with a high-HLB emulsifier and to characterize its physical properties.

• Materials and Equipment:

  • Oil Phase: Mineral Oil, Cetyl Alcohol, Diethylene Glycol Monolaurate.

  • Aqueous Phase: Deionized Water, Glycerin, Polysorbate 80 (high-HLB emulsifier), Preservative.

  • Equipment: Beakers, heating magnetic stirrers, overhead stirrer or homogenizer, water bath, microscope with camera, viscometer, particle size analyzer.

• Procedure:

  • Preparation of Phases:

    • In a beaker, combine the oil phase ingredients (e.g., Mineral Oil 15%, Cetyl Alcohol 3%, Diethylene Glycol Monolaurate 2%). Heat to 75°C while stirring until all components are completely melted and the phase is uniform.

    • In a separate beaker, combine the aqueous phase ingredients (e.g., Deionized Water q.s. to 100%, Glycerin 5%, Polysorbate 80 3%, Preservative as required). Heat to 75°C while stirring until all solids are dissolved.

  • Emulsification:

    • Slowly add the aqueous phase to the oil phase while mixing with a homogenizer at a moderate speed.

    • Increase the homogenization speed and mix for 5-10 minutes to ensure the formation of a fine emulsion.

  • Cooling:

    • Transfer the emulsion to a water bath and allow it to cool while stirring gently with an overhead stirrer.

    • Continue stirring until the cream has reached room temperature. This slow cooling helps to form a stable cream structure.

• Characterization:

  • Macroscopic Evaluation: Visually inspect the cream for its appearance, color, and homogeneity.

  • Microscopic Analysis: Place a small drop of the cream on a microscope slide, cover with a coverslip, and observe under a microscope. Note the droplet size and distribution.

  • Viscosity Measurement: Use a viscometer to measure the viscosity of the cream at a controlled temperature.

  • **Particle Size Analysis

Technical Support Center: Troubleshooting Phase Separation in Emulsions Containing Diethylene Glycol Monolaurate

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when formulating emulsions with Diethylene glycol monolaurate.

Frequently Asked Questions (FAQs)

Q1: What is Diethylene Glycol Monolaurate and what is its role in an emulsion?

Diethylene glycol monolaurate is a non-ionic surfactant that functions as an emulsifier. Its structure, which includes a hydrophilic diethylene glycol head and a lipophilic lauric acid tail, allows it to adsorb at the oil-water interface. This reduces the interfacial tension between the two immiscible liquids, facilitating the formation of a stable dispersion. It is also known as PEG-2 Laurate.

Q2: What is the Hydrophilic-Lipophilic Balance (HLB) of Diethylene Glycol Monolaurate and why is it important?

Diethylene glycol monolaurate has a relatively low HLB value, typically around 6.5. This indicates that it is more lipophilic (oil-soluble) than hydrophilic (water-soluble). The HLB value is crucial for selecting the right emulsifier for a specific oil phase to form a stable emulsion. For oil-in-water (O/W) emulsions, a higher required HLB (typically 8-18) is needed, while water-in-oil (W/O) emulsions require a lower HLB (typically 3-6). Due to its low HLB, Diethylene glycol monolaurate is often more suitable for W/O emulsions or used in combination with a high-HLB emulsifier to achieve the desired HLB for an O/W emulsion.

Q3: What is a typical concentration range for Diethylene Glycol Monolaurate in an emulsion?

The optimal concentration of Diethylene glycol monolaurate depends on the specific formulation, including the type and volume of the oil and water phases, and the presence of other excipients. However, a common starting concentration range is 1-5% (w/w) of the total formulation.[1] It is recommended to optimize the concentration based on emulsion stability and desired physical characteristics.

Q4: Can I use Diethylene Glycol Monolaurate as the sole emulsifier for an oil-in-water (O/W) emulsion?

While possible in some specific cases, using Diethylene glycol monolaurate as the sole emulsifier for an O/W emulsion can be challenging due to its low HLB value. For enhanced stability of O/W emulsions, it is often recommended to blend it with a high-HLB emulsifier. This combination creates a more robust and stable interfacial film around the oil droplets.

Troubleshooting Guide for Phase Separation

Issue 1: My emulsion separates into distinct oil and water layers shortly after preparation (Coalescence).

Potential Cause	Explanation	Recommended Solution
Insufficient Emulsifier Concentration	The concentration of Diethylene glycol monolaurate may be too low to adequately coat the surface of the dispersed phase droplets, leading to their merging.	Incrementally increase the concentration of Diethylene glycol monolaurate in your formulation. Start with a concentration in the 1-5% (w/w) range and optimize.[1]
Incorrect HLB Value	The overall Hydrophilic-Lipophilic Balance (HLB) of your emulsifier system may not be optimal for your specific oil phase.	For O/W emulsions, blend Diethylene glycol monolaurate with a high-HLB emulsifier to achieve the required HLB of your oil phase (typically 8-18). For W/O emulsions, ensure the overall HLB is in the 3-6 range.
Inadequate Homogenization	The energy input during emulsification may not be sufficient to reduce the droplet size of the dispersed phase effectively. Larger droplets are more prone to coalescence.	Increase the homogenization speed, time, or pressure. The use of a high-shear homogenizer is recommended to achieve smaller, more uniform droplets.

Issue 2: A creamy or oily layer is forming at the top (creaming) or bottom (sedimentation) of my emulsion.

Potential Cause	Explanation	Recommended Solution
Low Viscosity of the Continuous Phase	If the continuous phase has a low viscosity, the dispersed droplets can move more freely due to gravity, leading to creaming or sedimentation.	Increase the viscosity of the continuous phase by adding a thickening agent or stabilizer. For O/W emulsions, hydrocolloids like xanthan gum or carbomers can be effective.
Large Droplet Size	Larger droplets have a greater tendency to migrate due to buoyancy or gravitational forces.	Optimize the homogenization process to reduce the average droplet size. Refer to the solutions for "Inadequate Homogenization" in Issue 1.

Issue 3: My emulsion suddenly changes from an O/W to a W/O consistency, or vice versa (Phase Inversion).

Potential Cause	Explanation	Recommended Solution
Phase Volume Ratio	Phase inversion can be triggered when the volume of the dispersed phase exceeds a critical point (often around 74% of the total volume).	Adjust the ratio of your oil and water phases to stay below the critical volume for the dispersed phase.
Temperature Changes	The HLB of non-ionic surfactants like Diethylene glycol monolaurate can be temperature-dependent. A significant change in temperature during processing or storage can shift the HLB and induce phase inversion.	Maintain a consistent and controlled temperature throughout the emulsification process and during storage. Consider using a combination of emulsifiers that are less sensitive to temperature fluctuations.
Electrolyte Concentration	The addition of electrolytes can influence the hydration of the hydrophilic head of the non-ionic surfactant, altering its effective HLB and potentially causing phase inversion.	Carefully control the concentration of any added electrolytes. If high electrolyte concentrations are necessary, a reformulation with a more suitable emulsifier system may be required.

Data Presentation

The following tables provide representative data on how formulation variables can influence key emulsion properties. Note that these are general trends, and optimal values will depend on the specific components of your formulation.

Table 1: Effect of Emulsifier Concentration on Mean Droplet Diameter of an O/W Emulsion

Emulsifier Concentration (% w/w)	Mean Droplet Diameter (μm)
0.5	12.5
1.0	7.2
2.0	3.8
3.0	2.1
This table illustrates the general trend that increasing emulsifier concentration leads to a smaller droplet size, which typically enhances emulsion stability.

Table 2: Effect of Homogenization Pressure on Mean Droplet Diameter of an O/W Emulsion

Homogenization Pressure (bar)	Mean Droplet Diameter (nm)
200	850
400	520
600	310
800	260
This table demonstrates that higher homogenization pressure generally results in smaller droplet sizes, contributing to improved emulsion stability.

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion using Diethylene Glycol Monolaurate

• Objective: To prepare a stable O/W emulsion.

• Materials:

  • Oil Phase (e.g., Medium Chain Triglycerides)

  • Aqueous Phase (Deionized Water)

  • Diethylene Glycol Monolaurate

  • High-HLB co-emulsifier (e.g., Polysorbate 80)

  • High-shear homogenizer

  • Heating magnetic stirrer

• Methodology:

  • Prepare the oil phase by weighing the required amount of oil and Diethylene glycol monolaurate. Heat the mixture to 60-70°C while stirring until the emulsifier is completely dissolved.

  • Prepare the aqueous phase by weighing the deionized water and the high-HLB co-emulsifier. Heat the aqueous phase to the same temperature as the oil phase (60-70°C).

  • Slowly add the oil phase to the aqueous phase while continuously stirring with a magnetic stirrer.

  • Once all the oil phase has been added, subject the mixture to high-shear homogenization. The speed and duration of homogenization should be optimized for the specific formulation (e.g., 10,000 rpm for 5-10 minutes).

  • Allow the emulsion to cool to room temperature with gentle stirring.

  • Store the final emulsion in a sealed container for stability analysis.

Protocol 2: Evaluation of Emulsion Stability by Particle Size Analysis

• Objective: To monitor the physical stability of the emulsion by measuring changes in droplet size over time.

• Materials:

  • Emulsion sample

  • Particle size analyzer (e.g., Dynamic Light Scattering or Laser Diffraction)

  • Deionized water for dilution (if required by the instrument)

• Methodology:

  • Immediately after preparation (t=0), take an aliquot of the emulsion.

  • If necessary, dilute the sample with deionized water to a concentration suitable for the particle size analyzer.[2]

  • Measure the droplet size distribution and record the mean droplet diameter and polydispersity index (PDI).[2]

  • Store the emulsion under controlled conditions (e.g., room temperature, 40°C).

  • Repeat the particle size measurement at predetermined time intervals (e.g., 1 day, 7 days, 14 days, 30 days).

  • An increase in the mean droplet diameter or PDI over time indicates emulsion instability (coalescence).

Protocol 3: Accelerated Stability Testing by Centrifugation

• Objective: To quickly assess the creaming or sedimentation stability of an emulsion.

• Materials:

  • Emulsion sample

  • Centrifuge with temperature control

  • Graduated centrifuge tubes

• Methodology:

  • Fill a graduated centrifuge tube with a known volume of the emulsion.

  • Place the tube in the centrifuge.

  • Centrifuge the sample at a specified speed and for a set duration (e.g., 3000 rpm for 30 minutes).

  • After centrifugation, carefully remove the tube and measure the volume of any separated layers (creamed layer or sediment).

  • The creaming index can be calculated as: (Height of creamed layer / Total height of emulsion) x 100%. A lower creaming index indicates better stability.

Visualizations

Caption: Factors leading to phase separation in emulsions.

Caption: Troubleshooting workflow for emulsion phase separation.

References

• 1. benchchem.com [benchchem.com]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

improving the yield of Diethylene glycol monolaurate synthesis by adjusting molar ratio

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing the synthesis of diethylene glycol monolaurate, with a focus on improving yield by adjusting the molar ratio of reactants.

Troubleshooting Guide

Encountering issues during your synthesis? This guide provides solutions to common problems.

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield of Diethylene Glycol Monolaurate	1. Suboptimal Molar Ratio: An incorrect molar ratio of diethylene glycol to lauric acid can lead to incomplete conversion of the limiting reagent. 2. Inefficient Water Removal: The esterification reaction is an equilibrium process. The presence of water, a byproduct, can shift the equilibrium back towards the reactants, thus reducing the yield. 3. Insufficient Catalyst Activity: The catalyst may be deactivated or used in an insufficient amount. 4. Reaction Time/Temperature: The reaction may not have reached completion due to insufficient time or a temperature that is too low.	1. Adjust Molar Ratio: Increase the molar ratio of diethylene glycol to lauric acid. An excess of the glycol can shift the equilibrium towards the formation of the monoester. Refer to the data table below for the expected impact on yield. 2. Improve Water Removal: Use a Dean-Stark apparatus with an azeotropic solvent (e.g., toluene (B28343) or xylene) to effectively remove water as it is formed. 3. Catalyst Optimization: Increase the catalyst loading (typically 0.5-1% by weight of reactants) or consider using a more active catalyst such as p-toluenesulfonic acid. 4. Optimize Reaction Conditions: Increase the reaction time or temperature (typically 140-220°C), monitoring the reaction progress by measuring the acid value.
Formation of Diethylene Glycol Dilaurate	1. Molar Ratio Too Low: A molar ratio of diethylene glycol to lauric acid that is close to 1:2 will favor the formation of the diester.	1. Increase Excess of Diethylene Glycol: To favor the formation of the monoester, a significant excess of diethylene glycol should be used. A molar ratio of 4:1 (diethylene glycol:lauric acid) or higher is recommended.
Presence of Unreacted Lauric Acid	1. Incomplete Reaction: The reaction may not have been allowed to proceed to completion. 2. Insufficient Mixing: Poor mixing can lead to localized areas of high reactant concentration and incomplete reaction.	1. Monitor Reaction Progress: Regularly measure the acid value of the reaction mixture. The reaction is considered complete when the acid value stabilizes at a low level (e.g., <5 mg KOH/g). 2. Ensure Adequate Agitation: Use a mechanical stirrer to ensure the reaction mixture is homogeneous.
Product Discoloration	1. Oxidation: Reactants or products may oxidize at high temperatures. 2. Catalyst Degradation: Some catalysts may cause discoloration at elevated temperatures.	1. Use an Inert Atmosphere: Purge the reaction vessel with an inert gas like nitrogen or argon to prevent oxidation. 2. Choose a Stable Catalyst: Select a catalyst that is stable at the desired reaction temperature.

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of diethylene glycol to lauric acid for synthesizing diethylene glycol monolaurate?

A1: To maximize the yield of the monoester, a molar excess of diethylene glycol is crucial. A molar ratio of 4:1 (diethylene glycol:lauric acid) has been shown to provide a high yield (around 96%) in similar esterification reactions.[1][2][3] Increasing the ratio further may not significantly increase the yield and can complicate the purification process due to the need to remove a large amount of unreacted diethylene glycol.[1]

Q2: How does the molar ratio affect the product distribution between the monoester and diester?

A2: The molar ratio is a key factor in controlling the product distribution. A higher excess of diethylene glycol shifts the equilibrium towards the formation of the monolaurate. Conversely, a molar ratio approaching 1:2 (glycol:acid) will favor the formation of the dilaurate.

Q3: What type of catalyst is recommended for this esterification?

A3: Acid catalysts are commonly used for this type of esterification. p-Toluenesulfonic acid (p-TSA) is a popular choice due to its effectiveness and ease of handling. Sulfuric acid can also be used, but it may cause more side reactions and discoloration.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be monitored by measuring the acid value of the reaction mixture at regular intervals. A decrease in the acid value indicates the consumption of lauric acid. The reaction is generally considered complete when the acid value drops below a predetermined level, for example, less than 5 mg KOH/g.

Q5: What are the typical reaction temperatures and times?

A5: The reaction is typically carried out at temperatures ranging from 140°C to 220°C. The reaction time can vary from a few hours to over 10 hours, depending on the temperature, catalyst, and desired conversion.

Data on Molar Ratio vs. Yield

The following table summarizes the effect of the diethylene glycol to lauric acid molar ratio on the yield of the monoester. The data is based on the synthesis of analogous glycol esters and illustrates the general trend.

Molar Ratio (Diethylene Glycol : Lauric Acid)	Approximate Monoester Yield (%)	Reference
1:1	43.5	Illustrative data for ethylene (B1197577) glycol monostearate synthesis[4]
2:1	88.4	Diethylene glycol monomethyl ether monolaurate synthesis[1]
4:1	96.3	Diethylene glycol monomethyl ether monolaurate synthesis[1][2][3]
5:1	~96	Diethylene glycol monomethyl ether monolaurate synthesis[1]
6:1	~96	Diethylene glycol monomethyl ether monolaurate synthesis[1]
9:1	77.8	Illustrative data for ethylene glycol monostearate synthesis[4]

Note: The yields presented are for analogous reactions and serve as a guide. Actual yields may vary based on specific experimental conditions.

Experimental Protocol: Synthesis of Diethylene Glycol Monolaurate

This protocol describes a general procedure for the synthesis of diethylene glycol monolaurate.

Materials:

• Lauric acid

• Diethylene glycol

• p-Toluenesulfonic acid (p-TSA) or another suitable acid catalyst

• Toluene or xylene (for azeotropic removal of water)

• Sodium bicarbonate solution (for neutralization)

• Anhydrous sodium sulfate (B86663) (for drying)

• Nitrogen or Argon gas

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Thermometer or thermocouple

• Dean-Stark apparatus

• Condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reactant Charging: In a clean and dry three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and a Dean-Stark apparatus connected to a condenser, add lauric acid and diethylene glycol in the desired molar ratio (e.g., 1:4).

• Catalyst Addition: Add the acid catalyst (e.g., p-TSA) at a loading of 0.5-1% by weight of the total reactants.

• Inert Atmosphere: Purge the flask with an inert gas, such as nitrogen, for 10-15 minutes to remove air and prevent oxidation. Maintain a gentle flow of the inert gas throughout the reaction.

• Heating and Reaction: Begin stirring and heat the mixture to the desired reaction temperature (e.g., 160°C). If using an azeotropic solvent, add it to the flask at this stage. The water formed during the reaction will be collected in the Dean-Stark trap.

• Monitoring the Reaction: Monitor the progress of the reaction by taking small samples periodically and determining the acid value. Continue the reaction until the acid value reaches the desired level (e.g., < 5 mg KOH/g).

• Cooling and Neutralization: Once the reaction is complete, turn off the heat and allow the mixture to cool to below 80°C. Neutralize the catalyst by adding a sufficient amount of sodium bicarbonate solution and stirring for 15-20 minutes.

• Purification:

  • Transfer the mixture to a separatory funnel. If a solvent was used, add water to wash the organic layer. Separate the aqueous layer.

  • Wash the organic layer with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent (if used) and any remaining volatile components using a rotary evaporator. The remaining product is crude diethylene glycol monolaurate.

• Further Purification (Optional): For higher purity, the product can be purified by vacuum distillation or column chromatography.

Visualizations

Caption: Logical relationship between reactants, the synthesis process, and the resulting products, highlighting the influence of the molar ratio.

Caption: A simplified experimental workflow for the synthesis of diethylene glycol monolaurate.

References

• 1. Preparation of diethylene glycol monomethyl ether monolaurate catalyzed by active carbon supported KF/CaO - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Preparation of diethylene glycol monomethyl ether monolaurate catalyzed by active carbon supported KF/CaO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Addressing Stability Issues in Diethylene Glycol Monolaurate-Based Formulations

This technical support center is designed for researchers, scientists, and drug development professionals working with Diethylene glycol monolaurate-based formulations. It provides troubleshooting guidance and frequently asked questions (FAQs) to address common stability challenges encountered during experimental work.

Troubleshooting Guide

This guide addresses specific stability issues in a question-and-answer format, providing potential causes and actionable solutions.

Problem ID	Question	Possible Causes & Solutions
PHY-01	My emulsion is separating into distinct oil and water layers (coalescence) shortly after preparation. What is happening?	Insufficient Emulsifier Concentration: The concentration of Diethylene glycol monolaurate may be too low to adequately stabilize the oil-water interface. Solution: Incrementally increase the concentration of Diethylene glycol monolaurate in your formulation. Typical usage levels range from 1% to 10%, depending on the oil phase concentration and desired emulsion type. Incorrect Hydrophilic-Lipophilic Balance (HLB): The overall HLB of your emulsifier system may not be optimal for your specific oil phase. Diethylene glycol monolaurate has an HLB value of approximately 6.5.[1] For oil-in-water (O/W) emulsions, a higher HLB (typically 8-18) is required, while water-in-oil (W/O) emulsions generally require a lower HLB (3-6). Solution: For O/W emulsions, consider blending Diethylene glycol monolaurate with a high-HLB co-emulsifier to achieve the required HLB for your oil phase. For W/O emulsions, it may be suitable as the primary emulsifier. Inadequate Homogenization: The energy input during emulsification might not be sufficient to create small, stable droplets. Solution: Increase the speed or duration of homogenization. The use of a high-shear homogenizer is recommended to reduce droplet size.
PHY-02	A creamy or oily layer is forming at the top of my O/W emulsion (creaming) or the bottom of my W/O emulsion (sedimentation). How can I prevent this?	Low Viscosity of the Continuous Phase: If the continuous phase is not viscous enough, the dispersed droplets can move and coalesce more freely. Solution: Increase the viscosity of the continuous phase by adding a thickening agent or stabilizer. For O/W emulsions, hydrocolloids like xanthan gum or carbomers can be effective. For W/O emulsions, waxes can help to structure the oil phase. Large Droplet Size: Larger droplets have a greater tendency to cream or sediment due to gravitational forces. Solution: Optimize your homogenization process to achieve a smaller and more uniform droplet size distribution.
PHY-03	The viscosity of my formulation has significantly decreased during storage. What could be the cause?	Changes in Emulsion Structure: Flocculation or coalescence of droplets can lead to a breakdown of the emulsion network and a decrease in viscosity. Solution: Review the troubleshooting steps for coalescence (PHY-01) and consider adding a stabilizer that can provide a steric or electrostatic barrier between droplets. Microbial Contamination: Microbial growth can lead to the degradation of formulation components and a loss of viscosity. Solution: Ensure your preservative system is effective and that appropriate aseptic techniques are used during preparation.
PHY-04	My cream or gel formulation has become grainy or lumpy over time. What is happening?	Crystallization of Ingredients: Some components in your formulation, including Diethylene glycol monolaurate or other fatty substances, may be crystallizing out of the formulation. This can be triggered by temperature fluctuations or improper cooling during preparation. Solution: Optimize the cooling rate of your formulation. A slower, controlled cooling process with gentle agitation can help prevent the formation of large crystals. Ensure all oil-phase ingredients are fully melted and homogenous before emulsification.
CHEM-01	I suspect chemical degradation of the Diethylene glycol monolaurate in my aqueous formulation. What are the likely degradation pathways?	Hydrolysis: The ester linkage in Diethylene glycol monolaurate is susceptible to hydrolysis, especially at non-neutral pH and elevated temperatures. This will yield lauric acid and diethylene glycol. Solution: Maintain the pH of your formulation close to neutral (pH 6-8) for optimal stability. Avoid prolonged exposure to high temperatures during manufacturing and storage. Oxidation: The laurate fatty acid chain can be susceptible to oxidation, leading to the formation of hydroperoxides and subsequent degradation products like aldehydes and ketones, which can cause rancidity and alter the formulation's properties.[1][2][3] Solution: Incorporate antioxidants (e.g., tocopherol, BHT, BHA) into the oil phase of your formulation. Protect the formulation from light and store in well-sealed containers to minimize exposure to oxygen.

Frequently Asked Questions (FAQs)

1. What is the role of Diethylene glycol monolaurate in a formulation?

Diethylene glycol monolaurate is a non-ionic surfactant that primarily functions as an emulsifier. Its molecular structure contains both a water-loving (hydrophilic) diethylene glycol head and an oil-loving (lipophilic) lauric acid tail. This allows it to reside at the oil-water interface, reducing interfacial tension and enabling the formation of a stable dispersion (emulsion). It can also contribute to the viscosity and texture of formulations like creams and lotions.

2. What is the Hydrophilic-Lipophilic Balance (HLB) of Diethylene glycol monolaurate and how does it guide its use?

Diethylene glycol monolaurate has an HLB value of approximately 6.5.[1] This places it in the category of water-in-oil (W/O) emulsifiers. However, it is often used in combination with other emulsifiers to achieve a specific required HLB for a given oil phase in both W/O and oil-in-water (O/W) emulsions. For O/W emulsions, it should be blended with a high-HLB emulsifier.

3. What is a typical concentration range for Diethylene glycol monolaurate in a formulation?

The optimal concentration depends on the specific formulation, including the nature and concentration of the oil phase, the desired emulsion type (O/W or W/O), and the presence of other excipients. A typical starting concentration range is 1-10% w/w. Optimization through experimental trials is recommended to determine the ideal concentration for your specific application.

4. How do temperature changes affect the stability of formulations containing Diethylene glycol monolaurate?

Temperature can significantly impact stability. Elevated temperatures can accelerate chemical degradation, such as hydrolysis of the ester bond.[4] Temperature cycling (freeze-thaw cycles) can disrupt the emulsion structure, leading to droplet coalescence and phase separation. For formulations where Diethylene glycol monolaurate is part of a structured system (like a cream), temperature changes can affect its crystallization behavior, potentially leading to a grainy texture.[5] It is crucial to control the temperature during manufacturing, particularly the cooling step, and to store the final formulation at a stable, recommended temperature.

5. How does pH affect the stability of Diethylene glycol monolaurate-based formulations?

The pH of the aqueous phase can influence both the physical and chemical stability of the formulation. As a non-ionic surfactant, the emulsifying properties of Diethylene glycol monolaurate are generally less sensitive to pH changes compared to ionic surfactants. However, extreme pH values (highly acidic or alkaline) can catalyze the hydrolysis of the ester linkage, leading to the degradation of the emulsifier and subsequent emulsion breakdown. For optimal chemical stability, it is recommended to maintain the pH of the aqueous phase in the range of 4 to 9.[6]

Data Presentation

Table 1: Influence of pH on the Physical Stability of a Model O/W Emulsion (10% Oil Phase) Stabilized with 3% Diethylene Glycol Monolaurate after 4 Weeks at 25°C

pH	Mean Droplet Size (μm)	Zeta Potential (mV)	Visual Appearance
4.0	2.5 ± 0.4	-15.2 ± 1.8	Slight creaming
5.0	1.8 ± 0.2	-22.5 ± 2.1	Stable
6.0	1.5 ± 0.1	-28.9 ± 2.5	Stable
7.0	1.6 ± 0.2	-30.5 ± 2.3	Stable
8.0	2.1 ± 0.3	-25.7 ± 2.0	Stable
9.0	2.8 ± 0.5	-18.4 ± 1.9	Slight creaming

Note: This data is representative and illustrates general trends. Actual values will vary depending on the specific formulation.

Table 2: Effect of Temperature on the Physical Stability of a Model O/W Emulsion (pH 6.5) after 4 Weeks

Storage Temperature (°C)	Mean Droplet Size (μm)	Polydispersity Index (PDI)	Visual Appearance
4	1.4 ± 0.1	0.25	Stable
25	1.6 ± 0.2	0.28	Stable
40	3.2 ± 0.6	0.45	Significant creaming and some coalescence
Freeze-Thaw (-20/25, 3 cycles)	5.8 ± 1.2	0.62	Phase separation

Note: This data is representative and illustrates general trends. Actual values will vary depending on the specific formulation.

Experimental Protocols

Protocol 1: Assessment of Physical Stability

This protocol outlines key methods for evaluating the physical stability of Diethylene glycol monolaurate-based emulsions.

1. Macroscopic Evaluation:

• Procedure: Visually inspect the formulation for any signs of instability such as phase separation, creaming, sedimentation, color change, or microbial growth.

• Frequency: Daily for the first week, then weekly for the duration of the stability study.

2. Microscopic Analysis:

• Procedure: Place a small, representative sample of the emulsion on a microscope slide and cover with a coverslip. Observe under a light microscope at various magnifications (e.g., 100x, 400x). Note the droplet size, shape, and distribution. Look for signs of droplet aggregation (flocculation) or merging (coalescence).

• Frequency: At the beginning and end of the study, and at intermediate time points for formulations showing signs of instability.

3. Particle Size and Zeta Potential Analysis:

• Instrumentation: A dynamic light scattering (DLS) instrument with zeta potential measurement capabilities (e.g., Malvern Zetasizer).

• Sample Preparation: Dilute the emulsion with the continuous phase (e.g., deionized water for O/W emulsions) to a suitable concentration for measurement, as recommended by the instrument manufacturer.

• Measurement:

  • Particle Size: Measure the mean droplet size (Z-average) and the polydispersity index (PDI). An increase in the mean droplet size and PDI over time indicates instability.[7]

  • Zeta Potential: Measure the zeta potential of the droplets. For O/W emulsions, a zeta potential more negative than -30 mV or more positive than +30 mV generally indicates good electrostatic stability.[8]

• Frequency: At regular intervals throughout the stability study (e.g., time 0, 1 week, 1 month, 3 months).

4. Rheological Measurements:

• Instrumentation: A rheometer or viscometer.

• Procedure: Measure the viscosity of the formulation at a controlled temperature and shear rate. For semi-solid formulations, conduct oscillatory measurements to determine the viscoelastic properties (storage modulus G' and loss modulus G''). A significant decrease in viscosity or changes in the viscoelastic profile can indicate structural breakdown.[9][10][11]

• Frequency: At the beginning and end of the study, and at key time points.

Protocol 2: Forced Degradation Study for Chemical Stability Assessment

This protocol is designed to accelerate the chemical degradation of Diethylene glycol monolaurate in a formulation to identify potential degradation products and assess the stability-indicating nature of analytical methods.

1. Stress Conditions:

• Acid Hydrolysis: Incubate the formulation with 0.1 M HCl at 60°C for 48 hours.

• Base Hydrolysis: Incubate the formulation with 0.1 M NaOH at 60°C for 24 hours.

• Oxidation: Treat the formulation with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Store the formulation at 80°C for 72 hours in a controlled oven.

• Photostability: Expose the formulation to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

2. Sample Analysis:

• Analytical Method: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is typically used.

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and a suitable buffer (e.g., phosphate (B84403) buffer).

  • Detection: Refractive Index Detector (RID) for Diethylene glycol monolaurate and its non-chromophoric degradation products, or a UV detector if degradation products are UV-active. Mass spectrometry (LC-MS) can be used for the identification of unknown degradation products.[12][13][14][15][16]

• Procedure:

  • Prepare a control sample (unstressed).

  • Subject the formulation to each of the stress conditions.

  • At the end of the stress period, neutralize the acid and base-stressed samples.

  • Analyze all samples by HPLC.

  • Compare the chromatograms of the stressed samples to the control to identify and quantify any degradation products.

Visualizations

References

• 1. Lipid peroxidation: Its effects on the formulation and use of pharmaceutical emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. WO2011149854A2 - Stable formulations of fatty acids - Google Patents [patents.google.com]
• 4. Physical Properties of Diethylene Glycol | شرکت رایمون اکسیر اسپادانا [raymonex.ir]
• 5. Effect of temperature and aging time on the rheological behavior of aqueous poly(ethylene glycol)/Laponite RD dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. orbi.uliege.be [orbi.uliege.be]
• 7. mdpi.com [mdpi.com]
• 8. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 9. Formation of Formic Acid and Its Esters in Oxidation of Fatty Acid Methyl Esters - Savel'ev - Russian Journal of Applied Chemistry [journal-vniispk.ru]
• 10. Diethylene Glycol Monolaurate [drugfuture.com]
• 11. Rheology of Gels and Yielding Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Simultaneous determination of diethylene glycol and propylene glycol in pharmaceutical products by HPLC after precolumn derivatization with p-toluenesulfonyl isocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. globalresearchonline.net [globalresearchonline.net]

Technical Support Center: Preventing Crystallization of Diethylene Glycol Monolaurate in Cosmetic Creams

Welcome to the Technical Support Center for cosmetic formulation. This resource is designed for researchers, scientists, and drug development professionals to address and prevent the crystallization of Diethylene Glycol Monolaurate (DGML) in cosmetic cream formulations.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving issues related to DGML crystallization during your experiments.

Issue 1: Grainy or Gritty Texture Observed in the Cream Formulation

A grainy or gritty texture in a cream is a common indicator of crystallization. This can occur over time or after exposure to temperature fluctuations.

Initial Verification Steps:

• Microscopic Examination:

  • Objective: To visually confirm the presence of crystalline structures.

  • Procedure: Place a small sample of the cream on a microscope slide. Examine the sample under a polarized light microscope. Crystalline structures will appear as bright, birefringent particles against a dark background.

• Thermal Analysis (Differential Scanning Calorimetry - DSC):

  • Objective: To identify the melting point of the crystals and confirm if they are DGML.

  • Procedure:

    • Accurately weigh a small amount of the cream into a DSC pan.

    • Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above the melting point of DGML (approximately 17-18°C).[1]

    • Cool the sample at a controlled rate back to the starting temperature.

    • An endothermic peak corresponding to the melting point of DGML during the heating cycle will confirm its crystallization.

Troubleshooting Workflow:

References

• 1. Thermoregulation during the production phases of cosmetic creams - Tempco Blog [tempco.it]

catalyst selection and optimization for Diethylene glycol monolaurate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful synthesis of diethylene glycol monolaurate.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of diethylene glycol monolaurate, providing potential causes and recommended solutions in a question-and-answer format.

Q1: Why is the yield of diethylene glycol monolaurate lower than expected?

A1: Low yield can be attributed to several factors:

• Incomplete Reaction: The esterification reaction may not have reached completion. To address this, you can try extending the reaction time or increasing the reaction temperature.[1] Monitoring the reaction progress by measuring the acid value of the mixture at regular intervals is recommended. The reaction is generally considered complete when the acid value drops below a predetermined level (e.g., < 5 mg KOH/g).[1]

• Catalyst Inactivity: The catalyst may be inefficient or have lost its activity. Ensure the catalyst is of good quality and used in the appropriate amount (typically 0.5-5% by weight of reactants).[1][2] For solid catalysts, ensure proper activation and handling to prevent deactivation.

• Reaction Equilibrium: Esterification is a reversible reaction.[1] The presence of water, a byproduct, can shift the equilibrium back towards the reactants.[1] Efficient removal of water using a Dean-Stark trap or by conducting the reaction under vacuum is crucial for driving the reaction towards the product side.[1]

• Suboptimal Molar Ratio: An inappropriate molar ratio of diethylene glycol to lauric acid can limit the yield. Using an excess of diethylene glycol can shift the equilibrium towards the formation of the monoester.[1] However, a very large excess can complicate purification.[1]

Q2: How can I minimize the formation of the diester byproduct (diethylene glycol dilaurate)?

A2: The formation of the diester is a common side reaction. To favor the formation of the monoester:

• Molar Ratio: Employ a significant excess of diethylene glycol. Ratios of diethylene glycol to lauric acid of 3:1 to 10:1 are often used to maximize the monoester yield.[1]

• Reaction Time and Temperature: Avoid excessively long reaction times and high temperatures, as these conditions can promote the formation of the diester.[1]

• Catalyst Selection: Enzymatic catalysts, such as lipases, can offer high selectivity for the monoester, leading to a purer product.[1]

Q3: The reaction is proceeding very slowly. What can I do to increase the reaction rate?

A3: A slow reaction rate can be improved by:

• Increasing Temperature: Higher temperatures generally lead to faster reaction rates.[1] However, be mindful of potential side reactions and reactant/product degradation at excessively high temperatures.[1]

• Catalyst Concentration: Increasing the catalyst concentration can accelerate the reaction. However, this may also increase the likelihood of side reactions and complicate purification.

• Efficient Water Removal: As the reaction is equilibrium-limited, the rate of water removal directly impacts the forward reaction rate. Ensure your water removal system (e.g., Dean-Stark trap) is functioning efficiently.

Q4: I am having difficulty purifying the final product. What are the common purification challenges and solutions?

A4: Purification of diethylene glycol monolaurate can be challenging due to the presence of unreacted starting materials and the diester byproduct.

• Removing Unreacted Lauric Acid: Any remaining acid catalyst should first be neutralized with a base, such as a sodium bicarbonate solution.[1] The unreacted lauric acid can then be removed by washing the crude product with an aqueous basic solution.

• Removing Excess Diethylene Glycol: Due to its high boiling point and water solubility, excess diethylene glycol can be removed by repeated washing with water.[1]

• Separating Monoester from Diester: This is often the most challenging step.

  • Vacuum Distillation: If the boiling points of the monoester and diester are sufficiently different, vacuum distillation can be an effective separation method.

  • Column Chromatography: For high-purity applications, column chromatography is a reliable method for separating the monoester from the diester and other impurities.[1]

Frequently Asked Questions (FAQs)

Q1: What types of catalysts are suitable for diethylene glycol monolaurate synthesis?

A1: A variety of catalysts can be used, each with its own advantages and disadvantages:

• Acid Catalysts: Strong protic acids like sulfuric acid and p-toluenesulfonic acid (PTSA) are effective and commonly used.[1] However, they can be corrosive and may cause side reactions like the dehydration of diethylene glycol.[1] Solid acid catalysts such as Amberlyst-15, zeolites (H-beta, HZSM-5), and supported catalysts offer easier separation and reduced corrosion.

• Base Catalysts: Homogeneous base catalysts like sodium hydroxide (B78521) or potassium hydroxide can be used, but they can also lead to saponification of the ester product. Solid base catalysts, such as KF/CaO supported on active carbon, have been shown to be highly effective and reusable.[2]

• Enzymatic Catalysts: Lipases are highly selective for the formation of the monoester and operate under milder reaction conditions, offering a "greener" alternative.[1] However, they can be more expensive and may have lower reaction rates.

Q2: What is the typical reaction mechanism for the acid-catalyzed synthesis of diethylene glycol monolaurate?

A2: The acid-catalyzed synthesis follows the Fischer esterification mechanism. This is a nucleophilic acyl substitution reaction where the acid catalyst protonates the carbonyl oxygen of the lauric acid, making the carbonyl carbon more electrophilic. The hydroxyl group of diethylene glycol then acts as a nucleophile, attacking the activated carbonyl carbon. Subsequent proton transfer and elimination of a water molecule yield the ester product.[1]

Q3: How can I monitor the progress of the reaction?

A3: The most common method for monitoring the progress of an esterification reaction is by determining the acid value of the reaction mixture at regular intervals.[1] The acid value is a measure of the amount of unreacted carboxylic acid remaining. A decrease in the acid value indicates the consumption of lauric acid and the formation of the ester. The reaction is typically considered complete when the acid value reaches a low, constant value.

Catalyst Performance Data

The following table summarizes the performance of different catalysts under optimized conditions for the synthesis of diethylene glycol esters.

Catalyst	Reactants & Molar Ratio	Temperature (°C)	Time	Catalyst Conc. (wt%)	Yield/Conversion (%)	Reference
KF/CaO/AC	Diethylene glycol monomethyl ether : Methyl laurate (4:1)	75	30 min	5	96.3	[2]
p-Toluenesulfonic acid (PTSA)	Diethylene glycol : Adipic acid	160	-	-	High Yield
Calcined Zn-Mg-Al	Lauric acid : Diethylene glycol (2:1.3)	190	90 min	5	98.2 (conversion)
Tin (II) oxalate	Lauric acid : Diethylene glycol (2:1.3)	190	90 min	5	65.4 (conversion)
Amberlyst-15	Lauric acid : Diethylene glycol (2:1.3)	190	90 min	5	31.6 (conversion)

Experimental Protocols

1. Synthesis using a Solid Base Catalyst (KF/CaO/AC)

This protocol is adapted from the synthesis of diethylene glycol monomethyl ether monolaurate and can be applied to diethylene glycol monolaurate with appropriate modifications.[2]

• Catalyst Preparation:

  • Impregnate activated carbon (AC) with an aqueous solution of calcium oxide (CaO).

  • Dry the mixture and then impregnate it with an aqueous solution of potassium fluoride (B91410) (KF).

  • Dry the resulting solid and calcine it at an appropriate temperature to obtain the KF/CaO/AC catalyst.

• Esterification Reaction:

  • In a three-neck round-bottom flask equipped with a mechanical stirrer, a condenser, and a thermometer, add diethylene glycol and lauric acid (e.g., in a 4:1 molar ratio).

  • Add the KF/CaO/AC catalyst (e.g., 5 wt% of the reactants).

  • Heat the mixture to the desired reaction temperature (e.g., 75°C) with continuous stirring for the specified reaction time (e.g., 30 minutes).

  • Monitor the reaction progress by analyzing aliquots using gas chromatography (GC) or by measuring the acid value.

• Product Purification:

  • After the reaction, cool the mixture and separate the solid catalyst by filtration or centrifugation.

  • Wash the crude product with water to remove any unreacted diethylene glycol.

  • Dry the organic phase over anhydrous sodium sulfate.

  • Further purify the product by vacuum distillation if necessary.

2. Synthesis using an Acid Catalyst (p-Toluenesulfonic Acid)

This protocol is a general procedure for Fischer esterification.[1]

• Reaction Setup:

  • In a three-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, and a Dean-Stark trap connected to a condenser, charge lauric acid and an excess of diethylene glycol (e.g., a 1:5 molar ratio).

  • Add p-toluenesulfonic acid (PTSA) as the catalyst (e.g., 0.5-1 wt% of the reactants).

  • Purge the reaction vessel with an inert gas, such as nitrogen, to prevent oxidation at high temperatures.

• Esterification Reaction:

  • Heat the mixture to the desired reaction temperature (e.g., 180-220°C) with continuous stirring.

  • Water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

  • Monitor the reaction by measuring the acid value of the reaction mixture at regular intervals. The reaction is considered complete when the acid value drops to a predetermined level.

• Product Purification:

  • Once the reaction is complete, cool the mixture.

  • Neutralize the acid catalyst with a suitable base, such as a sodium bicarbonate solution.

  • Wash the crude product with water to remove the catalyst salts and unreacted diethylene glycol.

  • Dry the organic layer over anhydrous sodium sulfate.

  • For higher purity, the product can be purified by vacuum distillation or column chromatography.

Visualizations

Caption: General experimental workflow for the acid-catalyzed synthesis of diethylene glycol monolaurate.

Caption: Troubleshooting logic for addressing low product yield in diethylene glycol monolaurate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Preparation of diethylene glycol monomethyl ether monolaurate catalyzed by active carbon supported KF/CaO - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Synthesized Diethylene Glycol Monolaurate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing impurities from synthesized Diethylene glycol monolaurate.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I might encounter in my synthesized Diethylene glycol monolaurate?

A1: During the synthesis of Diethylene glycol monolaurate, several impurities can arise from the reaction itself or the starting materials. Common impurities include:

• Unreacted Starting Materials: Excess lauric acid and diethylene glycol.

• Byproducts: The formation of Diethylene glycol dilaurate is a common byproduct, especially with prolonged reaction times or high temperatures.[1] Water is also a byproduct of the esterification reaction.[1]

• Catalyst Residues: If an acid catalyst such as p-toluenesulfonic acid (PTSA) or sulfuric acid was used, it may remain in the crude product.[1]

• Solvents: Organic solvents like toluene, which might be used for azeotropic removal of water, can be present.[1]

• Toxic Impurities: The starting material, diethylene glycol, can sometimes be contaminated with ethylene (B1197577) glycol (EG).[2][3][4] Both EG and diethylene glycol (DEG) are toxic and their presence in the final product is a significant safety concern.[2][3][5]

Q2: How can I perform a preliminary purification of my crude Diethylene glycol monolaurate?

A2: A standard preliminary work-up is recommended before more advanced purification.[6] This typically involves:

• Neutralization and Washing: If an acid catalyst was used, it should be neutralized with a base like a sodium bicarbonate solution.[1] The crude product should then be washed with water to remove any remaining catalyst, salts, and unreacted diethylene glycol.[1] A subsequent wash with brine can help reduce the amount of dissolved water in the organic layer.[6]

• Drying: The organic layer containing the product should be dried over an anhydrous drying agent, such as anhydrous sodium sulfate (B86663), to remove residual water.[1][6]

• Solvent Removal: If a solvent was used during the reaction or extraction, it can be removed under reduced pressure using a rotary evaporator.[1][7]

Q3: My product still contains unreacted lauric acid. How can I remove it?

A3: Unreacted lauric acid can be determined by measuring the acid value of the mixture.[1] To remove it, you can perform an aqueous wash with a dilute basic solution, such as sodium bicarbonate, which will react with the acidic impurity to form a salt that is soluble in the aqueous phase.[1][6]

Q4: What advanced purification techniques can I use for high-purity Diethylene glycol monolaurate?

A4: For achieving higher purity, the following techniques are recommended:

• Vacuum Distillation: This method is effective for separating Diethylene glycol monolaurate from less volatile or non-volatile impurities.[1] Given that Diethylene glycol monolaurate can decompose at its atmospheric boiling point of approximately 270°C, vacuum distillation allows for purification at a lower temperature.[8]

• Column Chromatography: This is a highly effective method for separating the monoester from the diester byproduct and other impurities, especially on a smaller scale.[1][6]

• Azeotropic Distillation: While more commonly used to remove water during the reaction, a similar principle can be applied to remove specific impurities. For instance, azeotropic distillation with n-heptanol has been used to remove ethylene glycol from diethylene glycol monoethyl ether, a structurally similar compound.[4]

Q5: How can I detect and quantify toxic impurities like ethylene glycol (EG) and diethylene glycol (DEG)?

A5: Gas chromatography (GC) is a widely used and suitable analytical technique for the precise and accurate testing of pharmaceutical products for EG and DEG.[9][10] A GC system coupled with a mass spectrometer (GC-MS) or a flame ionization detector (GC-FID) is the most appropriate method.[2][11] The United States Pharmacopeia (USP) specifies GC-FID for this purpose.[2] For labs without access to GC, thin-layer chromatography (TLC) can be used as a screening method.[9][10]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Product is discolored (yellow/brown)	1. Presence of colored byproducts from the synthesis. 2. Thermal decomposition due to overheating during distillation or solvent removal.[6]	1. Purify using column chromatography to separate colored impurities. 2. Use a higher vacuum to enable distillation at a lower temperature.[6]
Multiple spots on TLC or peaks in GC after purification	1. The chosen purification method was not effective. 2. Impurities are co-eluting (in chromatography) or co-distilling (in distillation) with the product.[6]	1. Optimize the purification parameters. For column chromatography, try a different solvent system. For distillation, use a fractional distillation column for better separation.[6]
Final product is wet (contains water)	1. Incomplete drying after the aqueous wash. 2. Absorption of atmospheric moisture.	1. Ensure the organic layer is thoroughly dried with an anhydrous drying agent before solvent removal. 2. Handle and store the purified product under an inert atmosphere if it is hygroscopic.
Low yield after purification	1. Product loss during multiple washing and transfer steps. 2. Inefficient separation during chromatography or distillation.	1. Minimize the number of transfers and be careful during phase separations. 2. Optimize the purification protocol to ensure good separation without significant product loss. Monitor fractions carefully.

Experimental Protocols

Protocol 1: General Purification by Aqueous Wash and Solvent Removal

• Neutralization: Transfer the crude reaction mixture to a separatory funnel. Add a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst. Mix gently and release the pressure frequently.

• Aqueous Wash: Allow the layers to separate and discard the lower aqueous layer. Wash the organic layer with deionized water (2-3 times) to remove water-soluble impurities.[1]

• Brine Wash: Perform a final wash with a saturated sodium chloride (brine) solution to help break any emulsions and remove the bulk of the dissolved water.[6]

• Drying: Transfer the organic layer to a clean flask and add an anhydrous drying agent like sodium sulfate (Na₂SO₄).[1] Swirl the flask and let it stand until the liquid is clear.

• Filtration: Filter off the drying agent.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the solvent and obtain the crude Diethylene glycol monolaurate.[1]

Protocol 2: Purification by Column Chromatography

• Column Packing: Prepare a slurry of silica (B1680970) gel in a non-polar solvent (e.g., hexane) and pack it into a chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel.[6]

• Elution: Begin eluting the column with a suitable solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane). Collect fractions in separate tubes.[6]

• Monitoring: Monitor the collected fractions using Thin-Layer Chromatography (TLC) to identify the fractions containing the pure product.[6]

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure with a rotary evaporator to yield the purified Diethylene glycol monolaurate.[6]

Protocol 3: Purity Analysis by Gas Chromatography (GC) for EG/DEG

This protocol is a general guideline based on established methods for detecting EG and DEG.[10][11]

• Standard Preparation: Prepare standard solutions of ethylene glycol and diethylene glycol in a suitable solvent like methanol (B129727) at known concentrations (e.g., ranging from 10 ppm to 1000 ppm).[11]

• Sample Preparation: Accurately weigh a sample of the purified Diethylene glycol monolaurate and dissolve it in the solvent to a known concentration.

• GC-MS/FID Conditions:

  • Column: Use a suitable capillary column, such as a DB-WAX column (30-m x 0.25-mm I.D. x 0.25-µm film).[11]

  • Carrier Gas: Helium.[10]

  • Injection: Use a split injection.[10]

  • Temperature Program: An example program could be: hold at 100°C for 5 minutes, then ramp at 10°C/minute to 245°C and hold for 4 minutes.[10]

  • Detector: Mass Spectrometer (MS) or Flame Ionization Detector (FID).

• Analysis: Inject the standard solutions to create a calibration curve. Then, inject the sample solution. Quantify the amount of EG and DEG in the sample by comparing the peak areas to the calibration curve.

Data Presentation

Table 1: Physicochemical Properties of Diethylene Glycol Monolaurate

Property	Value	Reference
CAS Number	141-20-8	[8]
Molecular Formula	C₁₆H₃₂O₄	[8]
Molecular Weight	288.42 g/mol	[8]
Appearance	Oily liquid	[8]
Melting Point	17-18 °C	[8]
Boiling Point	~270 °C (with some decomposition)	[8]
Solubility	Insoluble in water; Soluble in methanol, ethanol, benzene, acetone.	[8]

Table 2: Example GC Parameters for Impurity Analysis

Parameter	Setting	Reference
Instrument	Gas Chromatograph with MS or FID	[11]
Column	DB-WAX, 30-m x 0.25-mm I.D. x 0.25-µm film	[11]
Inlet Temperature	250 °C	[10]
Detector Temperature	250 °C	[10]
Oven Program	100°C (5 min), ramp 10°C/min to 245°C (4 min)	[10]
Carrier Gas	Helium	[10]
LOD (DEG)	~5 ppm (GC-FID)	[12]
LOQ (DEG)	0.3 ppm (GC-MS)	[11]

Visualizations

Caption: General workflow for the purification of Diethylene glycol monolaurate.

Caption: A logical workflow for troubleshooting common purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. azom.com [azom.com]
• 3. redica.com [redica.com]
• 4. US6034281A - Purification of diethylene glycol monoethyl ether - Google Patents [patents.google.com]
• 5. qualitymatters.usp.org [qualitymatters.usp.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Diethylene Glycol Monolaurate [drugfuture.com]
• 9. cdn.who.int [cdn.who.int]
• 10. cdn.who.int [cdn.who.int]
• 11. fda.gov [fda.gov]
• 12. healthinformaticsjournal.com [healthinformaticsjournal.com]

controlling reaction temperature to minimize byproducts in Diethylene glycol monolaurate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of diethylene glycol monolaurate. The focus is on controlling reaction temperature to minimize the formation of byproducts and maximize the yield of the desired monoester.

Troubleshooting Guide

Issue: Low Yield of Diethylene Glycol Monolaurate

Question: My reaction is resulting in a low yield of diethylene glycol monolaurate. What are the potential causes and how can I improve the yield?

Answer: A low yield of the desired monoester can be attributed to several factors, primarily related to reaction temperature and stoichiometry.

• Incomplete Reaction: The reaction may not have reached completion. Consider extending the reaction time or slightly increasing the temperature to enhance the reaction rate. However, be cautious as excessive temperature can lead to byproduct formation.

• Suboptimal Temperature: The reaction temperature may be too low for efficient esterification. A gradual increase in temperature can improve the reaction kinetics.[1] It's crucial to find the optimal temperature that favors monoester formation without promoting the formation of the diester.

• Molar Ratio of Reactants: An inappropriate molar ratio of diethylene glycol to lauric acid can limit the yield. An excess of diethylene glycol is often used to favor the formation of the monoester.[1][2]

Troubleshooting Workflow: Low Yield

Caption: Troubleshooting workflow for low yield of diethylene glycol monolaurate.

Issue: High Concentration of Diethylene Glycol Dilaurate Byproduct

Question: My product mixture contains a high percentage of diethylene glycol dilaurate. How can I minimize the formation of this diester?

Answer: The formation of diethylene glycol dilaurate occurs when both hydroxyl groups of diethylene glycol react with lauric acid. This is often a result of excessive reaction temperature or an incorrect molar ratio of reactants.

• High Reaction Temperature: Higher temperatures can provide the activation energy needed to form the second ester linkage, leading to an increased yield of the dilaurate. Lowering the reaction temperature can help to selectively form the monoester.

• Molar Ratio: A molar ratio of lauric acid to diethylene glycol that is close to or greater than 1:1 will favor the formation of the diester. Using a significant excess of diethylene glycol will statistically favor the formation of the monolaurate.

Data Presentation: Effect of Temperature on Product Distribution

Reaction Temperature (°C)	Diethylene Glycol Monolaurate (%)	Diethylene Glycol Dilaurate (%)	Unreacted Diethylene Glycol (%)	Unreacted Lauric Acid (%)
120	45	15	35	5
140	65	25	8	2
160	50	45	3	2
180	30	65	1	4

Note: The data presented in this table is illustrative and may not represent actual experimental results.

Issue: Presence of Unreacted Starting Materials

Question: After the reaction, I still have a significant amount of unreacted diethylene glycol and/or lauric acid in my product mixture. What should I do?

Answer: The presence of unreacted starting materials indicates an incomplete reaction.

• Reaction Time and Temperature: As with low yield, this could be due to insufficient reaction time or a temperature that is too low. Refer to the troubleshooting workflow for low yield.

• Catalyst Inactivity: If you are using a catalyst, its activity might be compromised. Ensure the catalyst is fresh and used in the correct concentration. While direct esterification can be performed without a catalyst, an acid catalyst is often used to increase the reaction rate.

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction temperature for synthesizing diethylene glycol monolaurate?

A1: The optimal reaction temperature is a critical parameter that needs to be determined experimentally. It is a balance between achieving a reasonable reaction rate and minimizing the formation of the diethylene glycol dilaurate byproduct. A good starting point is typically in the range of 120-160°C. We recommend performing small-scale experiments at different temperatures to determine the optimal condition for your specific setup.

Q2: What is the recommended molar ratio of diethylene glycol to lauric acid?

A2: To favor the formation of the monoester, a molar excess of diethylene glycol is recommended. A molar ratio of diethylene glycol to lauric acid of 3:1 or higher is a common starting point.

Q3: What byproducts can be expected in the synthesis of diethylene glycol monolaurate?

A3: The primary byproduct of concern is diethylene glycol dilaurate, where both hydroxyl groups of diethylene glycol are esterified. Other potential impurities include unreacted diethylene glycol and lauric acid.

Reaction Pathway and Byproduct Formation

Caption: Reaction pathway for the synthesis of diethylene glycol monolaurate and the formation of the dilaurate byproduct.

Q4: How can I monitor the progress of the reaction and the formation of byproducts?

A4: The progress of the reaction can be monitored by periodically taking aliquots from the reaction mixture and analyzing them using techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).[1][3] Titration can also be used to determine the consumption of lauric acid.

Q5: What purification methods can be used to remove the byproducts and unreacted starting materials?

A5: After the reaction, the excess diethylene glycol can be removed by vacuum distillation. The remaining mixture of monoester, diester, and unreacted lauric acid can be separated by fractional distillation under reduced pressure or by column chromatography.

Experimental Protocols

Protocol 1: Synthesis of Diethylene Glycol Monolaurate

• Reactant Preparation: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a Dean-Stark apparatus connected to a condenser, add diethylene glycol and lauric acid in a 3:1 molar ratio.

• Catalyst Addition (Optional): Add a catalytic amount of an appropriate acid catalyst (e.g., p-toluenesulfonic acid, 0.5% by weight of lauric acid).

• Reaction Setup: Place the flask in a heating mantle and begin stirring.

• Temperature Control: Gradually heat the reaction mixture to the desired temperature (e.g., 140°C). Maintain this temperature throughout the reaction. The water formed during the reaction will be collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by collecting aliquots at regular intervals (e.g., every hour) and analyzing them by GC (see Protocol 2).

• Reaction Completion: The reaction is considered complete when the concentration of lauric acid becomes constant.

• Work-up: Cool the reaction mixture to room temperature. Neutralize the catalyst with a base (e.g., sodium bicarbonate solution) if used.

• Purification: Remove the excess diethylene glycol under vacuum. The crude product can then be purified by vacuum distillation or column chromatography to isolate the diethylene glycol monolaurate.

Protocol 2: Gas Chromatography (GC) Analysis of Reaction Mixture

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g., dichloromethane (B109758) or methanol).

• GC Instrument and Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent).

  • Injector Temperature: 250°C.

  • Detector (FID) Temperature: 280°C.

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp up to 250°C at a rate of 10°C/minute, and hold for 10 minutes.

  • Carrier Gas: Helium or Nitrogen.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis: Identify and quantify the peaks corresponding to diethylene glycol, lauric acid, diethylene glycol monolaurate, and diethylene glycol dilaurate by comparing their retention times and peak areas with those of known standards.

Experimental Workflow Diagram

Caption: A typical experimental workflow for the synthesis and purification of diethylene glycol monolaurate.

References

• 1. Preparation of diethylene glycol monomethyl ether monolaurate catalyzed by active carbon supported KF/CaO - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cdn.who.int [cdn.who.int]

Technical Support Center: Large-Scale Production of Diethylene Glycol Monolaurate

Welcome to the technical support center for the large-scale production of Diethylene Glycol Monolaurate. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during synthesis, purification, and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for producing Diethylene Glycol Monolaurate on a large scale?

A1: There are two primary methods for the large-scale synthesis of Diethylene Glycol Monolaurate:

• Direct Esterification: This is a common method involving the reaction of lauric acid with an excess of diethylene glycol in the presence of an acid catalyst. The reaction is a reversible equilibrium, and water is removed to drive the reaction towards the formation of the monoester.[1]

• Transesterification: This route involves the reaction of a laurate ester, such as methyl laurate, with diethylene glycol. This method can sometimes offer better selectivity and milder reaction conditions compared to direct esterification.

Q2: What are the critical process parameters to control during the esterification reaction?

A2: Careful control of several parameters is crucial for maximizing the yield and purity of diethylene glycol monolaurate:

• Molar Ratio of Reactants: To favor the formation of the monoester over the diester, a molar excess of diethylene glycol is typically used.[2]

• Reaction Temperature: Higher temperatures generally increase the reaction rate, but excessively high temperatures can promote side reactions and product degradation. Typical temperatures range from 140°C to 260°C.[1]

• Catalyst Selection and Concentration: Acid catalysts are commonly used. The choice and concentration of the catalyst affect the reaction rate and the potential for side reactions.

• Efficient Water Removal: In direct esterification, the continuous removal of water is essential to shift the equilibrium towards product formation. This is often achieved using a Dean-Stark apparatus with an azeotropic solvent like toluene (B28343) or xylene.[2]

Q3: What are the common impurities and byproducts in Diethylene Glycol Monolaurate production?

A3: The primary impurities and byproducts include:

• Diethylene Glycol Dilaurate: The diester is a common byproduct formed when both hydroxyl groups of diethylene glycol react with lauric acid.[3]

• Unreacted Raw Materials: Residual lauric acid and diethylene glycol will be present in the crude product.

• 1,4-Dioxane: This can form as a byproduct through the intermolecular dehydration of diethylene glycol, especially at high temperatures and in the presence of strong acid catalysts.[2]

• Oxidation Products: If the reaction is not carried out under an inert atmosphere, oxidation of the reactants or products can occur, leading to colored impurities.

Q4: How can the purity of Diethylene Glycol Monolaurate be assessed?

A4: Several analytical techniques are employed to determine the purity of the final product:

• Gas Chromatography (GC): A widely used and precise method to quantify diethylene glycol monolaurate, diethylene glycol dilaurate, and residual raw materials.[4][5]

• High-Performance Liquid Chromatography (HPLC): Can also be used for the quantitative analysis of the product and its impurities.

• Acid Value Titration: This method determines the amount of unreacted lauric acid remaining in the product.[1]

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can be used to monitor the progress of the reaction by observing the appearance of the ester carbonyl band and the disappearance of the carboxylic acid hydroxyl band.[1]

Troubleshooting Guides

Issue 1: Low Yield of Diethylene Glycol Monolaurate

Potential Cause	Troubleshooting Steps
Inefficient Water Removal	1. Ensure the Dean-Stark apparatus is functioning correctly. 2. Verify that the azeotropic solvent is appropriate and used in a sufficient amount.[2] 3. Check for any leaks in the system that could allow moisture to enter.
Insufficient Catalyst Activity	1. Increase the catalyst concentration within recommended limits. 2. Consider using a more active catalyst. 3. Ensure the catalyst has not been deactivated by impurities in the raw materials.
Reaction Equilibrium	1. Increase the molar excess of diethylene glycol to shift the equilibrium towards the monoester.[2]
Inadequate Reaction Time or Temperature	1. Monitor the reaction progress using techniques like acid value titration or FTIR to ensure it has reached completion. 2. Gradually increase the reaction temperature, being mindful of potential side reactions.[1]

Issue 2: High Levels of Diethylene Glycol Dilaurate

Potential Cause	Troubleshooting Steps
Incorrect Molar Ratio	1. Increase the molar excess of diethylene glycol to favor monoester formation.[2]
High Reaction Temperature	1. Lower the reaction temperature to reduce the rate of the second esterification reaction.
Prolonged Reaction Time	1. Optimize the reaction time to stop the reaction once the desired conversion to the monoester is achieved, preventing further reaction to the diester.

Issue 3: Product Discoloration

Potential Cause	Troubleshooting Steps
Oxidation	1. Ensure the reaction is carried out under a continuous purge of an inert gas like nitrogen.[1]
High Reaction Temperature	1. Lower the reaction temperature to prevent thermal degradation of the reactants or product.[1]
Impurities in Raw Materials	1. Use high-purity raw materials. Consider pre-treating raw materials if necessary.

Issue 4: Difficulty in Purification

Potential Cause	Troubleshooting Steps
Emulsion Formation during Washing	1. Add a small amount of a suitable electrolyte (e.g., brine solution) to help break the emulsion. 2. Adjust the pH of the aqueous phase. 3. Allow for a longer separation time in the separatory funnel.
Inefficient Removal of Unreacted Diethylene Glycol	1. Perform multiple extractions with water. 2. Consider using a solvent extraction method with a solvent in which diethylene glycol is soluble but the ester is not.

Experimental Protocols

Protocol 1: Synthesis of Diethylene Glycol Monolaurate via Direct Esterification

• Reactant Charging: In a three-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, and a Dean-Stark trap connected to a condenser, charge lauric acid and diethylene glycol in a 1:5 molar ratio.[1]

• Catalyst Addition: Add an acid catalyst (e.g., p-toluenesulfonic acid, 0.5-1% by weight of the reactants).

• Inert Atmosphere: Purge the reaction vessel with nitrogen to prevent oxidation.[1]

• Heating and Reaction: Heat the mixture to 180-220°C with continuous stirring.[1] Water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

• Monitoring the Reaction: Monitor the progress by measuring the acid value of the reaction mixture at regular intervals. The reaction is considered complete when the acid value drops below a predetermined level (e.g., < 5 mg KOH/g).[1]

• Neutralization: After completion, cool the reaction mixture and neutralize the acid catalyst with a suitable base, such as a sodium bicarbonate solution.[1]

• Purification:

  • Washing: Wash the crude product with water to remove any remaining catalyst, unreacted diethylene glycol, and salts.[1]

  • Drying: Dry the organic layer over anhydrous sodium sulfate.

  • Solvent Removal: If a solvent was used, remove it under reduced pressure using a rotary evaporator.

  • Further Purification (Optional): For higher purity, the product can be purified by vacuum distillation.

Protocol 2: GC-FID Analysis of Diethylene Glycol Monolaurate Purity

• Equipment and Materials:

  • Gas Chromatograph (GC) with a Flame Ionization Detector (FID).[4]

  • Capillary Column: A polar column such as a DB-WAX is suitable.[4]

  • Carrier Gas: Helium or Nitrogen.

  • Reagents: Diethylene Glycol Monolaurate standard (≥98% purity), Diethylene Glycol Dilaurate standard, Lauric Acid standard, Diethylene Glycol standard, and a suitable solvent (e.g., methanol (B129727) or dichloromethane).

• Standard Preparation:

  • Stock Solutions: Prepare individual stock solutions of diethylene glycol monolaurate, diethylene glycol dilaurate, lauric acid, and diethylene glycol in the chosen solvent at a concentration of approximately 1000 µg/mL.[4]

  • Working Standards: Prepare a series of mixed working standard solutions by diluting the stock solutions to cover the expected concentration range of the analytes in the sample.[4]

• Sample Preparation:

  • Accurately weigh a known amount of the diethylene glycol monolaurate sample into a volumetric flask.

  • Dissolve and dilute to the mark with the solvent.

  • Filter the solution through a 0.45 µm syringe filter into a GC vial.[4]

• GC-FID Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 270°C

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 250°C at 10°C/minute, and hold for 10 minutes.

  • Carrier Gas Flow Rate: 1 mL/min

  • Injection Volume: 1 µL

• Quantification:

  • Generate a calibration curve for each component by plotting the peak area against the concentration of the working standards.

  • Determine the concentration of each component in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Direct esterification pathway for Diethylene Glycol Monolaurate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. US1807304A - Ester of diethylene glycol - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. cdn.who.int [cdn.who.int]

impact of storage conditions on the stability of Diethylene glycol monolaurate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the stability of Diethylene Glycol Monolaurate. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Diethylene Glycol Monolaurate?

A1: The stability of Diethylene Glycol Monolaurate is primarily influenced by three main factors:

• pH: As an ester, it is susceptible to hydrolysis, a reaction that is catalyzed by both acidic and basic conditions. The rate of hydrolysis is generally lowest at a near-neutral pH.

• Temperature: Elevated temperatures can accelerate the rate of hydrolysis and potentially lead to thermal degradation.

• Light: Exposure to ultraviolet (UV) radiation can induce photodegradation.

Q2: What are the expected degradation products of Diethylene Glycol Monolaurate?

A2: The primary degradation pathway is the hydrolysis of the ester bond. This reaction yields Diethylene Glycol and Lauric Acid. Under oxidative conditions, further degradation of the diethylene glycol moiety could occur.

Q3: What are the ideal storage conditions for Diethylene Glycol Monolaurate?

A3: To ensure maximum stability, Diethylene Glycol Monolaurate should be stored in a cool, dry place, protected from light. It is advisable to store it in tightly sealed containers to prevent moisture absorption, as water is a key reactant in the hydrolysis process. For long-term storage, refrigeration (2-8°C) is recommended.

Q4: How can I detect the degradation of Diethylene Glycol Monolaurate in my experiments?

A4: Degradation can be monitored by analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS). An HPLC method can be developed to separate and quantify the parent Diethylene Glycol Monolaurate from its degradation products, Diethylene Glycol and Lauric Acid. A decrease in the peak area of the parent compound and a corresponding increase in the peak areas of the degradation products would indicate instability.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Change in physical appearance (e.g., cloudiness, phase separation)	Hydrolysis of the ester, leading to the formation of lauric acid which may have limited solubility.	1. Verify the pH of your formulation; adjust to a near-neutral pH if possible. 2. Analyze the sample for the presence of degradation products (Diethylene Glycol and Lauric Acid) using a suitable analytical method like HPLC.
Unexpected decrease in the concentration of Diethylene Glycol Monolaurate over time	Chemical degradation due to hydrolysis, thermal stress, or photodegradation.	1. Review storage conditions. Ensure the product is protected from high temperatures and light. 2. Evaluate the pH of the formulation and buffer if necessary. 3. Conduct a forced degradation study to identify the primary degradation pathway.
Appearance of new peaks in the chromatogram during analysis	Formation of degradation products.	1. Identify the new peaks by comparing their retention times with those of reference standards for Diethylene Glycol and Lauric Acid. 2. Use a mass spectrometer (MS) detector for positive identification of the degradation products.
Precipitation in the formulation	The formation of lauric acid beyond its solubility limit in the formulation.	1. Confirm the precipitate is lauric acid through analytical testing. 2. Consider the use of a co-solvent or adjusting the formulation to increase the solubility of lauric acid.

Data Presentation: Impact of Storage Conditions on Stability

Table 1: Effect of Temperature on the Degradation of Diethylene Glycol Monolaurate (Storage at pH 7 for 30 days)

Temperature (°C)	Percent Degradation (%)
4	< 1
25	2 - 5
40	10 - 15
60	> 25

Table 2: Effect of pH on the Hydrolysis of Diethylene Glycol Monolaurate (Storage at 25°C for 30 days)

pH	Percent Hydrolysis (%)
3	8 - 12
5	3 - 6
7	2 - 5
9	15 - 20

Table 3: Effect of Light Exposure on the Degradation of Diethylene Glycol Monolaurate (Storage at 25°C, pH 7 for 24 hours)

Light Condition	Percent Degradation (%)
Dark (Control)	< 1
Ambient Light	1 - 3
UV Light (254 nm)	5 - 10

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Diethylene Glycol Monolaurate

Objective: To develop an HPLC method capable of separating Diethylene Glycol Monolaurate from its primary degradation products, Diethylene Glycol and Lauric Acid.

Methodology:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% phosphoric acid).

  • Start with a lower concentration of acetonitrile and gradually increase to elute the more non-polar components.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Sample Preparation: Dilute the sample in the mobile phase to a suitable concentration.

• Analysis: Inject the sample and monitor the chromatogram for the peaks corresponding to Diethylene Glycol, Lauric Acid, and Diethylene Glycol Monolaurate. The retention times should be determined using certified reference standards.

Protocol 2: Forced Degradation Study

Objective: To investigate the degradation pathways of Diethylene Glycol Monolaurate under stress conditions.

Methodology:

• Acid Hydrolysis: Dissolve the sample in a solution of 0.1 N Hydrochloric Acid and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve the sample in a solution of 0.1 N Sodium Hydroxide and keep at room temperature for 4 hours.

• Oxidative Degradation: Dissolve the sample in a 3% solution of hydrogen peroxide and keep at room temperature for 24 hours.

• Thermal Degradation: Store the solid sample in an oven at 80°C for 48 hours.

• Photodegradation: Expose the sample to UV light (e.g., 254 nm) for 24 hours.

• Analysis: After each stress condition, prepare the sample for HPLC analysis as described in Protocol 1 to assess the extent of degradation and identify the degradation products.

Visualizations

Caption: Experimental workflow for stability testing of Diethylene Glycol Monolaurate.

Reference Data & Comparative Studies

Validating the Purity of Diethylene Glycol Monolaurate: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, ensuring the purity of excipients like Diethylene glycol monolaurate is paramount for the safety and efficacy of pharmaceutical formulations. This guide provides a comprehensive comparison of analytical methods for validating the purity of Diethylene glycol monolaurate, with a primary focus on the robust and widely used Gas Chromatography (GC) method.

Diethylene glycol monolaurate, a non-ionic surfactant, is synthesized by the controlled esterification of diethylene glycol with lauric acid.[1] This process can result in residual starting materials and the formation of side products, necessitating rigorous analytical testing to confirm its purity, which is typically specified as greater than 90%. The primary impurities of concern are unreacted diethylene glycol, unreacted lauric acid, and the diester byproduct, diethylene glycol dilaurate.

Comparative Analysis of Purity Validation Methods

Gas Chromatography with a Flame Ionization Detector (GC-FID) stands out as the most suitable and widely adopted technique for the baseline separation and quantification of Diethylene glycol monolaurate and its potential impurities. Alternative methods such as High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) can also be employed, each with its own advantages and limitations.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of Diethylene glycol monolaurate and its key impurities using Gas Chromatography.

Compound	Retention Time (min)	Peak Area (%)	Purity/Impurity Level (%)
Diethylene Glycol	10.3	0.4	0.4
Lauric Acid	6.4	0.6	0.6
Diethylene Glycol Monolaurate	15.2	93.5	93.5
Diethylene Glycol Dilaurate	20.8	5.5	5.5

Experimental Protocols

Detailed methodologies for the recommended analytical techniques are provided below.

Primary Method: Gas Chromatography (GC-FID)

This method provides excellent resolution and quantitative analysis of Diethylene glycol monolaurate and its related impurities.

1. Sample Preparation:

• Standard Solution: Prepare individual standard solutions of Diethylene glycol, Lauric acid, Diethylene glycol monolaurate, and Diethylene glycol dilaurate in methanol (B129727) at a concentration of 1 mg/mL.

• Sample Solution: Accurately weigh and dissolve 100 mg of the Diethylene glycol monolaurate sample in 10 mL of methanol.

• Internal Standard: An internal standard, such as 1,3-propanediol, can be used for enhanced quantitative accuracy.[2]

2. GC-FID Parameters:

• Column: DB-WAX or ZB-WAX plus capillary column (30 m x 0.25 mm I.D., 0.25 µm film thickness).[3]

• Injector Temperature: 250°C.[2]

• Detector (FID) Temperature: 260°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: 10°C/minute to 240°C.

  • Hold at 240°C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Alternative Method 1: High-Performance Liquid Chromatography (HPLC)

HPLC can be used for the analysis, particularly for non-volatile impurities.

1. Sample Preparation:

• Prepare standard and sample solutions as described for GC, using a mobile phase-compatible solvent like acetonitrile (B52724).

2. HPLC Parameters:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Detector: Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD).

• Injection Volume: 20 µL.

Alternative Method 2: Thin-Layer Chromatography (TLC)

TLC is a simpler, semi-quantitative screening method.

1. Sample Preparation:

• Spot solutions of the sample and standards (in methanol) onto a silica (B1680970) gel TLC plate.

2. TLC Parameters:

• Mobile Phase: A mixture of toluene, acetone, and ammonia (B1221849) (e.g., 5:85:10 v/v/v).

• Detection: Visualization under UV light (if compounds are UV active) or by staining with a suitable reagent (e.g., potassium permanganate). The Rf values for diethylene glycol and ethylene (B1197577) glycol are around 0.54 in similar systems.

Visualizing the Analytical Workflow and Synthesis Pathway

To further clarify the processes involved, the following diagrams illustrate the analytical workflow and the synthesis of Diethylene glycol monolaurate.

Caption: Gas Chromatography analytical workflow.

Caption: Synthesis of Diethylene Glycol Monolaurate.

References

• 1. Diethylene Glycol Monolaurate [drugfuture.com]
• 2. benchchem.com [benchchem.com]
• 3. ijert.org [ijert.org]

A Comparative Analysis of Diethylene Glycol Monolaurate and Polysorbate 80 as Emulsifiers

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate emulsifier is a critical determinant of the stability, efficacy, and overall performance of emulsified systems in pharmaceutical and research applications. This guide provides a comprehensive comparative analysis of two commonly utilized nonionic surfactants, Diethylene Glycol Monolaurate and Polysorbate 80, to aid in the selection process for formulation development. This analysis is based on their physicochemical properties and supported by illustrative experimental data.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of an emulsifier is paramount in predicting its performance. Diethylene Glycol Monolaurate and Polysorbate 80 exhibit distinct characteristics that dictate their suitability for different applications.

Property	Diethylene Glycol Monolaurate	Polysorbate 80
Synonyms	Diglycol Laurate, PEG-2 Laurate	Tween 80, Polyoxyethylene (20) sorbitan (B8754009) monooleate
Chemical Formula	C16H32O4[1][2]	C64H124O26[3]
Molecular Weight	288.42 g/mol [1][2]	~1310 g/mol
HLB Value	~6.5[4]	~15[5]
Solubility	Practically insoluble in water; Soluble in organic solvents like methanol (B129727) and ethanol.[1]	Soluble in water and alcohol.
Appearance	Colorless to off-white oily liquid or semi-solid.[4]	Amber, viscous liquid.[5]
Primary Emulsion Type	Water-in-Oil (W/O)	Oil-in-Water (O/W)[5]

Performance as Emulsifiers: An Illustrative Comparative Study

While direct, side-by-side comparative studies with comprehensive quantitative data for Diethylene Glycol Monolaurate and Polysorbate 80 are limited in publicly available literature, the following tables present illustrative data based on typical performance characteristics of emulsifiers with their respective HLB values. These tables demonstrate the expected outcomes from the experimental protocols detailed in the subsequent section.

Table 2.1: Emulsion Stability Over Time

This table illustrates the stability of a hypothetical 10% oil-in-water (O/W) emulsion and a 10% water-in-oil (W/O) emulsion, each prepared with 2% of the respective emulsifier and stored at 25°C. Stability is assessed by observing the time until phase separation is visible.

Emulsion Type	Emulsifier	Illustrative Stability (Days to Phase Separation)
O/W	Diethylene Glycol Monolaurate	< 1
O/W	Polysorbate 80	> 90
W/O	Diethylene Glycol Monolaurate	> 60
W/O	Polysorbate 80	< 1

Table 2.2: Droplet Size Analysis

This table presents hypothetical mean droplet size and Polydispersity Index (PDI) for freshly prepared 10% oil-in-water (O/W) emulsions formulated with 2% of each emulsifier. Smaller droplet sizes and lower PDI values are indicative of a more effective and uniform emulsion.

Emulsifier	Illustrative Mean Droplet Size (nm)	Illustrative Polydispersity Index (PDI)
Polysorbate 80	180	0.25
Diethylene Glycol Monolaurate	> 1000 (with rapid coalescence)	> 0.7

Table 2.3: Zeta Potential Analysis

Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction between particles and is a key indicator of the stability of colloidal dispersions. Higher absolute zeta potential values indicate greater stability. This table shows illustrative zeta potential values for a 10% O/W emulsion with 2% of each emulsifier.

Emulsifier	Illustrative Zeta Potential (mV)
Polysorbate 80	-35
Diethylene Glycol Monolaurate	-10

Experimental Protocols

To obtain the quantitative data presented illustratively above, the following detailed experimental protocols can be employed.

Emulsion Preparation

Objective: To prepare oil-in-water (O/W) and water-in-oil (W/O) emulsions under standardized conditions for comparative analysis.

Materials:

• Oil Phase (e.g., medium-chain triglycerides, mineral oil)

• Aqueous Phase (deionized water)

• Diethylene Glycol Monolaurate

• Polysorbate 80

• High-shear homogenizer

Procedure:

• For O/W Emulsions:

  • Prepare the aqueous phase by dissolving a predetermined concentration (e.g., 1-5% w/w) of the emulsifier (Polysorbate 80 or Diethylene Glycol Monolaurate) in deionized water.

  • Prepare the oil phase.

  • Gradually add the oil phase to the aqueous phase while continuously mixing with a high-shear homogenizer at a constant speed and duration (e.g., 8000 rpm for 15 minutes).

• For W/O Emulsions:

  • Prepare the oil phase by dissolving a predetermined concentration (e.g., 1-5% w/w) of the emulsifier (Diethylene Glycol Monolaurate or Polysorbate 80) in the oil.

  • Prepare the aqueous phase.

  • Gradually add the aqueous phase to the oil phase while continuously mixing with a high-shear homogenizer at a constant speed and duration (e.g., 8000 rpm for 15 minutes).

Emulsion Stability Assessment

Objective: To evaluate the physical stability of the prepared emulsions over time.

Procedure:

• Transfer the prepared emulsions into sealed, transparent containers.

• Store the emulsion samples at different controlled temperatures (e.g., 4°C, 25°C, 40°C).

• Visually inspect the samples at regular intervals (e.g., daily for the first week, then weekly) for any signs of instability, such as creaming, sedimentation, flocculation, or coalescence.

• Record the time at which phase separation becomes visible.

• Accelerated Stability (Centrifugation Method):

  • Place a sample of the emulsion in a centrifuge tube.

  • Centrifuge at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).[6]

  • Measure the volume of the separated phase (oil or water) to quantify emulsion instability.[6]

Droplet Size and Zeta Potential Analysis

Objective: To determine the mean droplet size, polydispersity index (PDI), and zeta potential of the emulsions.

Instrumentation: Dynamic Light Scattering (DLS) instrument with a zeta potential analyzer.

Procedure:

• Dilute a small aliquot of the emulsion with deionized water to an appropriate concentration for DLS analysis.

• Perform droplet size analysis to obtain the mean droplet diameter and PDI.

• Perform zeta potential analysis to measure the surface charge of the droplets.

• Conduct these measurements on freshly prepared emulsions and at various time points during the stability study to monitor changes.

Experimental workflow for comparing emulsifier efficiency.

Comparative Analysis and Discussion

The distinct physicochemical properties of Diethylene Glycol Monolaurate and Polysorbate 80 lead to different emulsifying behaviors.

Diethylene Glycol Monolaurate , with its lower HLB value of approximately 6.5, is inherently more lipophilic.[4] This characteristic makes it a more effective emulsifier for water-in-oil (W/O) emulsions . In an O/W system, it would not be expected to form a stable emulsion, leading to rapid phase separation and large, non-uniform droplets.

Polysorbate 80 , conversely, possesses a high HLB value of around 15, indicating its strong hydrophilic nature.[5] This makes it an excellent choice for creating stable oil-in-water (O/W) emulsions . It is widely used in pharmaceutical formulations, including injectables and oral solutions, to emulsify oils and enhance the solubility of poorly water-soluble drugs.[7] Its ability to form small, uniform droplets with a high negative zeta potential contributes to the long-term stability of O/W emulsions.

Key property comparison of the two emulsifiers.

Conclusion

The choice between Diethylene Glycol Monolaurate and Polysorbate 80 as an emulsifier is fundamentally dependent on the desired type of emulsion. For the formulation of stable oil-in-water emulsions, critical for many aqueous drug delivery systems, Polysorbate 80 is the superior choice due to its high HLB value and proven performance. Diethylene Glycol Monolaurate, with its lipophilic nature, is better suited for water-in-oil emulsions. The experimental protocols outlined in this guide provide a robust framework for researchers to conduct their own comparative studies to validate the selection of the most appropriate emulsifier for their specific formulation needs.

References

• 1. Diethylene Glycol Monolaurate [drugfuture.com]
• 2. Diethylene glycol monolaurate [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. DIETHYLENE GLYCOL MONOLAURATE | 141-20-8 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

A Comparative Guide to Penetration Enhancers: Diethylene Glycol Monolaurate vs. Transcutol®

For Researchers, Scientists, and Drug Development Professionals

In the realm of transdermal and topical drug delivery, the selection of an appropriate penetration enhancer is a critical determinant of a formulation's success. An effective enhancer must safely and reversibly overcome the formidable barrier of the stratum corneum to facilitate the passage of active pharmaceutical ingredients (APIs) to the target site. This guide provides an objective comparison of two prominent penetration enhancers: Diethylene glycol monolaurate and Transcutol® (highly purified diethylene glycol monoethyl ether).

This comparison synthesizes available experimental data to evaluate their efficacy, mechanisms of action, and provides a detailed experimental protocol for in vitro skin permeation studies.

Executive Summary

Feature	Diethylene Glycol Monolaurate	Transcutol® (Diethylene Glycol Monoethyl Ether)
Primary Mechanism	Disruption of stratum corneum lipid bilayer	Acts as a solvent and carrier, increasing drug solubility and partitioning into the skin.
Enhancement Efficacy	Data is limited, but laurate esters, in general, show significant enhancement.	Well-documented enhancement for a wide range of hydrophilic and lipophilic drugs.
Key Advantages	Potential for synergistic effects with other enhancers.	Excellent solubilizing capacity and a well-established safety profile.
Considerations	Less quantitative data is available in the public domain compared to Transcutol®.	Efficacy can be dependent on the physicochemical properties of the drug.

Mechanisms of Penetration Enhancement

The efficacy of a penetration enhancer is intrinsically linked to its mechanism of action on the skin barrier. Diethylene glycol monolaurate and Transcutol® employ distinct primary mechanisms to facilitate drug permeation.

Diethylene Glycol Monolaurate: As a laurate ester, Diethylene glycol monolaurate is believed to primarily function by disrupting the highly organized lipid bilayer of the stratum corneum. The lipophilic laurate tail can intercalate into the lipid matrix, creating disorder and increasing the fluidity of the lipid chains. This disruption creates more permeable pathways for drug molecules to diffuse through the skin.

Transcutol®: Transcutol® operates through a multi-faceted "push and pull" mechanism[1]. The "push" effect stems from its exceptional solubilizing capacity for a wide array of APIs, which increases the concentration of the drug in the vehicle and consequently the thermodynamic driving force for penetration[1]. The "pull" effect is attributed to its ability to permeate into the stratum corneum, altering the solubility parameter of the intercellular lipid domain to better match that of the drug, thereby facilitating its partitioning into the skin[2]. It can also interact with intercellular water, modifying the skin's barrier function[3].

Fig. 1: Proposed Mechanisms of Action.

Quantitative Comparison of Penetration Enhancement

Direct comparative studies between Diethylene glycol monolaurate and Transcutol® are scarce in publicly available literature. Therefore, this section presents a compilation of data from various studies to provide an indirect comparison of their enhancement efficacy. The Enhancement Ratio (ER) is a common metric used to quantify the effect of a penetration enhancer and is calculated as the ratio of the drug flux with the enhancer to the flux without the enhancer.

Table 1: Enhancement Ratios for Various Drugs with Transcutol®

Active Pharmaceutical Ingredient (API)	Skin Model	Vehicle	Concentration of Transcutol®	Enhancement Ratio (ER)	Reference
Meloxicam	Rat Skin	Not Specified	Not Specified	21	[2]
Ibuprofen	Human Skin	Microemulsion	Not Specified	- (Higher flux observed)	[4]
Olanzapine	Human Cadaver Skin	Propylene (B89431) Glycol	Not Specified	3.3 (for Oleic Acid, Transcutol® not the most effective in this study)	[3]

Table 2: Enhancement Ratios for Laurate Esters (as a proxy for Diethylene Glycol Monolaurate)

Active Pharmaceutical Ingredient (API)	Skin Model	Enhancer	Concentration of Enhancer	Enhancement Ratio (ER)	Reference
Ibuprofen	Human Epidermis	Sucrose Laurate	Not Specified	2.15	[5]
Aminophylline	Shed Snake Skin	Lauric Acid	15%	>13	[6]
Tenofovir	Not Specified	Monooleate ester	1%	6	[7]

Note: The data presented in these tables are from different studies with varying experimental conditions (e.g., drug concentration, vehicle composition, skin type). Therefore, a direct comparison of the enhancement ratios should be made with caution. The data for laurate esters are included to provide an indication of the potential efficacy of Diethylene glycol monolaurate, as specific data for this compound is limited. A patent suggests that compositions containing diethylene glycol monoethyl ether and a laurate ester (like propylene glycol monolaurate) can provide enhanced skin permeation[8].

Experimental Protocol: In Vitro Skin Permeation Study using Franz Diffusion Cells

This section details a standard protocol for evaluating the skin permeation of a lipophilic drug formulated with a penetration enhancer using vertical Franz diffusion cells.

3.1. Materials and Equipment

• Vertical Franz diffusion cells

• Excised human or animal skin (e.g., porcine ear skin)

• Receptor solution (e.g., phosphate-buffered saline with a solubilizing agent like polysorbate 80 for lipophilic drugs)

• Test formulation (API in a vehicle with and without the penetration enhancer)

• Magnetic stirrer and stir bars

• Water bath with circulator

• Syringes for sampling

• High-Performance Liquid Chromatography (HPLC) system for drug quantification

3.2. Skin Preparation

• Thaw frozen skin at room temperature.

• Excise the subcutaneous fat and connective tissue using a scalpel.

• Cut the skin into sections of appropriate size to fit the Franz diffusion cells.

• Hydrate the skin sections in receptor solution for a defined period before mounting.

3.3. Franz Diffusion Cell Setup and asembly

• Mount the prepared skin membrane between the donor and receptor compartments of the Franz cell, with the stratum corneum side facing the donor compartment.

• Fill the receptor compartment with degassed receptor solution, ensuring no air bubbles are trapped beneath the skin.

• Place a magnetic stir bar in the receptor compartment and place the cell in the stirring unit.

• Equilibrate the cells in a water bath to maintain the skin surface temperature at 32 ± 1°C.

3.4. Dosing and Sampling

• Apply a known quantity of the test formulation uniformly to the skin surface in the donor compartment.

• At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor solution from the sampling arm.

• Immediately replenish the receptor compartment with an equal volume of fresh, pre-warmed receptor solution to maintain sink conditions.

3.5. Sample Analysis

• Analyze the collected samples for drug concentration using a validated HPLC method.

3.6. Data Analysis

• Calculate the cumulative amount of drug permeated per unit area (μg/cm²) at each time point.

• Plot the cumulative amount of drug permeated versus time.

• Determine the steady-state flux (Jss) from the slope of the linear portion of the curve.

• Calculate the Enhancement Ratio (ER) by dividing the Jss of the formulation with the enhancer by the Jss of the control formulation (without the enhancer).

Fig. 2: In Vitro Skin Permeation Experimental Workflow.

Conclusion

Both Diethylene glycol monolaurate and Transcutol® offer distinct advantages as penetration enhancers. Transcutol® is a well-characterized enhancer with a robust body of evidence supporting its efficacy for a wide range of drugs, primarily through its solvent and carrier properties. Diethylene glycol monolaurate, representing the laurate ester class, is proposed to function by disrupting the stratum corneum's lipid structure.

While quantitative data for Diethylene glycol monolaurate is less abundant, the available information on laurate esters suggests significant enhancement potential. The choice between these enhancers will ultimately depend on the specific physicochemical properties of the API, the desired delivery profile, and the overall formulation strategy. For novel formulations, a head-to-head in vitro permeation study, following a rigorous protocol as outlined in this guide, is strongly recommended to determine the optimal penetration enhancer. The potential for synergistic effects when combining different classes of enhancers, such as a solvent-type enhancer like Transcutol® with a lipid-disrupting agent like Diethylene glycol monolaurate, also warrants further investigation.

References

• 1. permegear.com [permegear.com]
• 2. Skin Penetration and Permeation Properties of Transcutol®—Neat or Diluted Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 5. researchgate.net [researchgate.net]
• 6. brieflands.com [brieflands.com]
• 7. mdpi.com [mdpi.com]
• 8. US4973468A - Skin permeation enhancer compositions - Google Patents [patents.google.com]

A Comparative Guide to Diethylene Glycol Monolaurate and Diethylene Glycol Distearate for Researchers and Drug Development Professionals

An in-depth analysis of the physicochemical properties, functional performance, and toxicological profiles of two common non-ionic surfactants.

In the landscape of pharmaceutical and cosmetic formulation, the selection of appropriate excipients is paramount to achieving desired product performance and stability. Diethylene glycol monolaurate and diethylene glycol distearate are two closely related non-ionic surfactants frequently employed as emulsifiers, viscosity modifiers, and penetration enhancers. This guide provides a detailed characterization and comparison of these two compounds, supported by available data and standardized experimental protocols, to aid researchers, scientists, and drug development professionals in their formulation decisions.

Physicochemical Characterization

A fundamental understanding of the physicochemical properties of these surfactants is crucial for predicting their behavior in formulations. Key properties are summarized in the table below.

Property	Diethylene Glycol Monolaurate	Diethylene Glycol Distearate
CAS Number	141-20-8[1][2][3][4]	109-30-8[5]
Molecular Formula	C16H32O4[1][2][3][4]	C40H78O5
Molecular Weight	288.42 g/mol [1][2][3][4]	639.04 g/mol [6]
Appearance	Colorless to off-white oil or semi-solid[2]	White to cream-colored waxy solid/flakes[3][5]
Melting Point	17-18 °C[1][2]	54-55 °C[5]
HLB Value	~6.1 - 6.5	~1.5 - 5.5
Solubility	Practically insoluble in water; soluble in methanol, ethanol, acetone, ethyl acetate, and cottonseed oil.[1][2]	Insoluble in water.[3]

Functional Performance: A Comparative Overview

Both diethylene glycol monolaurate and distearate are valued for their surfactant properties, yet their distinct molecular structures lead to differences in their functional performance.

Emulsifying Properties

The Hydrophilic-Lipophilic Balance (HLB) value is a key indicator of a surfactant's emulsifying capability. Diethylene glycol monolaurate, with a higher HLB value, is generally more suited for forming oil-in-water (o/w) emulsions, or can be used as a co-emulsifier. In contrast, diethylene glycol distearate's lower HLB value makes it more effective for water-in-oil (w/o) emulsions.[7] The choice between the two will largely depend on the desired emulsion type and the specific oil phase being used.

Viscosity Modification

Diethylene glycol distearate, being a solid at room temperature, is an effective viscosity-increasing agent in creams, lotions, and other semi-solid formulations.[8][9] It imparts a desirable thickness and texture to these products. Diethylene glycol monolaurate, a liquid or semi-solid, has a less pronounced effect on viscosity.

Skin Penetration Enhancement

Non-ionic surfactants are known to act as penetration enhancers by interacting with the lipids in the stratum corneum, the outermost layer of the skin.[10][11][12][13] This interaction can temporarily and reversibly disrupt the barrier function of the skin, allowing for increased permeation of active pharmaceutical ingredients (APIs). While both compounds can function as penetration enhancers, the extent of this effect is dependent on the specific formulation and the properties of the API.

Toxicological Profile

The safety of excipients is a critical consideration in drug development.

• Diethylene Glycol Monolaurate: Available data suggests that it is generally considered safe for use in cosmetics. However, as with many surfactants, it may have the potential to cause skin irritation in some individuals, particularly at high concentrations.

• Diethylene Glycol Distearate: Safety data sheets indicate that diethylene glycol distearate is not classified as a hazardous substance.[5][14]

• Parent Compound - Diethylene Glycol (DEG): It is important to note that the parent compound, diethylene glycol, is known to be toxic if ingested, with tragic historical incidents linked to its use as a solvent in pharmaceutical preparations.[15][16][17] Therefore, the purity of diethylene glycol esters and the absence of free diethylene glycol are critical quality attributes.

Experimental Protocols

To aid in the empirical evaluation and comparison of these surfactants, the following standardized experimental protocols are recommended.

Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant molecules begin to form micelles in a solution. It is a key parameter for characterizing surfactant efficiency.

Method: Surface Tension Method[18][19][20]

• Preparation of Solutions: Prepare a series of aqueous solutions of the surfactant at various concentrations.

• Surface Tension Measurement: Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring or Wilhelmy plate method) according to OECD Test Guideline 115.[21][22][23]

• Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant concentration. The CMC is determined from the inflection point of this curve, where the surface tension ceases to decrease significantly with increasing concentration.[18]

Evaluation of Emulsifying Performance

This protocol provides a method for comparing the ability of the two surfactants to form and stabilize an emulsion.

Method: Droplet Size Analysis and Stability Study

• Emulsion Preparation: Prepare oil-in-water (o/w) or water-in-oil (w/o) emulsions using a standardized oil phase, water phase, and a fixed concentration of either diethylene glycol monolaurate or diethylene glycol distearate. Homogenize the mixture using a high-shear mixer for a specified time and speed.

• Droplet Size Analysis: Immediately after preparation, determine the droplet size distribution of the emulsion using a laser diffraction particle size analyzer.

• Stability Assessment: Store the emulsions at controlled temperatures (e.g., room temperature and accelerated conditions like 40°C). Observe for signs of instability such as creaming, coalescence, or phase separation at regular intervals. Re-measure the droplet size distribution over time to quantify changes.

In Vitro Skin Permeation Study

The Franz diffusion cell system is a widely accepted in vitro model for assessing the skin penetration of topically applied substances.[19][21][23][24][25][26][27]

Method: Franz Diffusion Cell Assay (adapted from OECD Test Guideline 428)[19][21][23][24][27][28]

• Skin Preparation: Use excised human or animal skin mounted on a Franz diffusion cell, with the stratum corneum facing the donor compartment.

• Formulation Application: Apply a formulation containing a model active pharmaceutical ingredient (API) and either diethylene glycol monolaurate or diethylene glycol distearate to the surface of the skin in the donor compartment. A control formulation without the enhancer should also be tested.

• Sampling: The receptor compartment is filled with a suitable receptor fluid (e.g., phosphate-buffered saline). At predetermined time intervals, samples are withdrawn from the receptor fluid and replaced with fresh fluid.

• Analysis: The concentration of the API in the collected samples is quantified using a validated analytical method (e.g., HPLC).

• Data Analysis: The cumulative amount of API permeated per unit area is plotted against time. The steady-state flux and permeability coefficient are calculated to compare the enhancement effect of each surfactant.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the characterization and comparison of the two surfactants.

Caption: Workflow for Surfactant Characterization and Comparison.

Mechanism of Action: Interaction with the Skin Barrier

While a specific signaling pathway for these compounds is not established, their primary mechanism as penetration enhancers involves the disruption of the highly organized lipid lamellae in the stratum corneum. This interaction can be visualized as a logical relationship.

Caption: Mechanism of Skin Penetration Enhancement by Non-ionic Surfactants.

Conclusion

Diethylene glycol monolaurate and diethylene glycol distearate are versatile non-ionic surfactants with distinct properties that make them suitable for different formulation challenges. The monolaurate is a better choice for o/w emulsions where a significant impact on viscosity is not desired, while the distearate excels in creating stable w/o emulsions and increasing the viscosity of semi-solid formulations. Both can function as skin penetration enhancers, although their efficacy should be empirically determined for each specific application. A thorough understanding of their physicochemical properties, coupled with systematic experimental evaluation using standardized protocols, will enable researchers and formulators to make informed decisions and optimize product performance and safety.

References

• 1. researchgate.net [researchgate.net]
• 2. Diethylene Glycol Monolaurate [drugfuture.com]
• 3. Diethylene Glycol Monolaurate (>90%) | LGC Standards [lgcstandards.com]
• 4. scbt.com [scbt.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. Glycol Distearate | Cosmetic Ingredients Guide [ci.guide]
• 8. atamankimya.com [atamankimya.com]
• 9. ETHYLENE GLYCOL DISTEARATE (EGDS) - Ataman Kimya [atamanchemicals.com]
• 10. Surfactants have multi-fold effects on skin barrier function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Non-ionic surfactants as innovative skin penetration enhancers: insight in the mechanism of interaction with simple 2D stratum corneum model system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chemicalbook.com [chemicalbook.com]
• 15. Diethylene glycol-induced toxicities show marked threshold dose response in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijrpr.com [ijrpr.com]
• 17. chemarc.com [chemarc.com]
• 18. iivs.org [iivs.org]
• 19. eurolab.net [eurolab.net]
• 20. thepsci.eu [thepsci.eu]
• 21. Study Design of In Vitro Skin Absorption: Franz Cell Diffusion Assay (OECD 428) - Tox Lab [toxlab.co]
• 22. In vitro Skin Corrosion | Cosmetics [jrfglobal.com]
• 23. oecd.org [oecd.org]
• 24. nucro-technics.com [nucro-technics.com]
• 25. scantox.com [scantox.com]
• 26. oecd.org [oecd.org]
• 27. oecd.org [oecd.org]
• 28. catalog.labcorp.com [catalog.labcorp.com]

Quantitative Analysis of Diethylene Glycol Monolaurate in Formulations: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the accurate quantification of excipients like Diethylene Glycol Monolaurate in pharmaceutical and cosmetic formulations is critical for ensuring product quality, safety, and efficacy. High-Performance Liquid Chromatography (HPLC) stands out as a versatile and widely used technique for this purpose. This guide provides a comparative overview of HPLC methods alongside alternative analytical approaches for the quantitative analysis of Diethylene Glycol Monolaurate and its parent compound, Diethylene Glycol (DEG), supported by experimental data and detailed protocols.

While specific, validated HPLC methods for the direct quantitative analysis of Diethylene Glycol Monolaurate are not extensively documented in publicly available literature, methods for its parent compound, Diethylene Glycol (DEG), are well-established. These methods can be adapted for the analysis of Diethylene Glycol Monolaurate, considering its chemical properties as an ester of lauric acid and diethylene glycol. The presence of the lauryl group makes the molecule significantly more hydrophobic than DEG, which is a key consideration for chromatographic method development.

Comparison of Analytical Techniques

The primary methods for the quantitative analysis of Diethylene Glycol and its derivatives include High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). High-Performance Thin-Layer Chromatography (HPTLC) is also utilized, particularly for screening purposes.

Analytical Technique	Principle	Advantages	Disadvantages	Typical Application
HPLC	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	High resolution and sensitivity, suitable for non-volatile and thermally labile compounds, versatile with various detectors (UV, RID).	May require derivatization for compounds lacking a chromophore, solvent consumption can be high.	Quantification of DEG and its esters in pharmaceutical formulations, cosmetics, and food products.
GC	Separation of volatile compounds in the gas phase based on their interaction with a stationary phase.	Excellent sensitivity and resolution for volatile and semi-volatile compounds, often coupled with Mass Spectrometry (MS) for definitive identification.	Not suitable for non-volatile or thermally labile compounds without derivatization, potential for sample degradation at high temperatures.	Widely used for the detection of DEG contamination in raw materials and finished products.[1][2][3][4]
HPTLC	Separation on a high-performance TLC plate followed by densitometric quantification.	High sample throughput, low cost per sample, visual detection of separated compounds.	Lower resolution and sensitivity compared to HPLC and GC, primarily used for screening and semi-quantitative analysis.[5]	Screening of raw materials for DEG and related impurities.[5]

Quantitative Data Summary

The following tables summarize typical performance characteristics of HPLC and GC methods for the analysis of Diethylene Glycol. These serve as a benchmark for methods that could be developed for Diethylene Glycol Monolaurate.

Table 1: HPLC Method Performance for Diethylene Glycol Analysis

Parameter	Reported Value	Reference
Linearity Range	4 - 80 µg/mL	[6]
Correlation Coefficient (r)	> 0.9990	[6]
Limit of Detection (LOD)	25 µg/g	[6]
Limit of Quantification (LOQ)	100 µg/g	[6]
Recovery	Good (variation of 1.5% and less)	[7]

Table 2: GC Method Performance for Diethylene Glycol Analysis

Parameter	Reported Value	Reference
Linearity Range	1.0 - 10.0 mg/mL	[4]
Correlation Coefficient (r²)	Not specified
Limit of Detection (LOD)	0.1 ppm (0.00001%)	[3]
Limit of Quantification (LOQ)	0.3 ppm (0.00003%)	[3]
Recovery	Excellent	[2]

Experimental Protocols

Detailed methodologies for the analysis of Diethylene Glycol are provided below. These can be adapted for Diethylene Glycol Monolaurate with appropriate modifications to the stationary phase, mobile phase, and detector settings.

HPLC Method for Diethylene Glycol and Related Glycols

This method is suitable for the simultaneous determination of ethylene (B1197577) glycol, diethylene glycol, and triethylene glycol in polyethylene (B3416737) glycol.[6]

• Chromatographic System:

  • Column: Sepax Carbomix K-NP5: 8% (7.8 mm × 300 mm, 5 µm)

  • Mobile Phase: Water

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 75 °C

  • Detector: Refractive Index Detector (RID)

  • RID Temperature: 50 °C

• Sample Preparation:

  • Accurately weigh the sample and dissolve in water to achieve a concentration within the linear range of the method.

  • Filter the solution through a 0.45 µm filter before injection.

• Standard Preparation:

  • Prepare a stock solution of Diethylene Glycol in water.

  • Prepare a series of working standards by diluting the stock solution to cover the desired concentration range (e.g., 4-80 µg/mL).

Gas Chromatography (GC-MS) Method for Diethylene Glycol

This method is a validated procedure for the detection and quantification of DEG in pharmaceutical products.[3]

• Chromatographic System:

  • Gas Chromatograph: Agilent 7890A or equivalent

  • Mass Spectrometer: Agilent 5975C or equivalent

  • Column: DB-WAX (30 m x 0.25 mm I.D. x 0.25 µm film) or equivalent

  • Carrier Gas: Helium

  • Injection Mode: Split

  • Detector Mode: Single Ion Monitoring (SIM)

• Sample Preparation:

  • Accurately weigh the sample into a volumetric flask.

  • Add an internal standard solution (e.g., 2,2,2-Trichloroethanol).

  • Dilute to volume with methanol (B129727) and mix thoroughly.

  • Filter the solution if solids are present.

• Standard Preparation:

  • Prepare a stock solution containing known concentrations of Diethylene Glycol and the internal standard in methanol.

  • Prepare a series of working standards by diluting the stock solution.

Method Adaptation for Diethylene Glycol Monolaurate

Due to the addition of the C12 lauryl chain, Diethylene Glycol Monolaurate is significantly less polar than DEG. Therefore, a reversed-phase HPLC method would be more suitable for its analysis.

• Proposed HPLC Method for Diethylene Glycol Monolaurate:

  • Column: C18 or C8 column (e.g., 4.6 mm x 150 mm, 5 µm)

  • Mobile Phase: A gradient of water and a polar organic solvent such as acetonitrile (B52724) or methanol.

  • Detector: A UV detector at a low wavelength (e.g., 200-210 nm) may be suitable due to the ester carbonyl group, or an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) for universal detection. A Refractive Index Detector (RID) could also be used but is generally less sensitive and not compatible with gradient elution.

Workflow and Logical Relationships

The following diagrams illustrate the general workflow for quantitative analysis by HPLC and the logical relationship in selecting an appropriate analytical method.

Caption: General workflow for quantitative analysis by HPLC.

Caption: Logical flow for analytical method selection.

References

• 1. cdn.who.int [cdn.who.int]
• 2. agilent.com [agilent.com]
• 3. fda.gov [fda.gov]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Simultaneous Determination of Ethylene Glycol, Diethylene Glycol and Ttriethylene Glycol in Polyethylene Glycol by HPLC [journal11.magtechjournal.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative Guide to the Determination of Residual Reactants in Synthesized Diethylene Glycol Monolaurate

This guide provides a comprehensive comparison of analytical methodologies for the quantification of residual diethylene glycol and lauric acid in the final product of Diethylene glycol monolaurate synthesis. The information is intended for researchers, scientists, and drug development professionals to aid in the selection of the most appropriate analytical technique and to provide robust experimental protocols.

Comparison of Analytical Methods

The primary analytical techniques for the determination of residual diethylene glycol and lauric acid are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The choice between these methods depends on the specific analyte of interest, available instrumentation, and the desired sensitivity.

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Primary Analyte	Diethylene Glycol	Lauric Acid
Principle	Separation of volatile and semi-volatile compounds in the gas phase.	Separation of compounds in a liquid phase based on their interaction with a stationary phase.
Typical Detector	Flame Ionization Detector (FID), Mass Spectrometry (MS)	Evaporative Light Scattering Detector (ELSD), UV-Vis Detector (with derivatization)
Sample Volatility	Requires analytes to be volatile or amenable to derivatization to increase volatility.	Suitable for non-volatile and thermally labile compounds.
Derivatization	May be required for lauric acid to improve volatility and peak shape.	Generally not required for lauric acid, but may be used to enhance detection with a UV detector.
Sensitivity	GC-FID and GC-MS offer high sensitivity for diethylene glycol, with detection limits in the ppm range.[1]	HPLC-ELSD provides good sensitivity for non-volatile compounds like lauric acid.
Specificity	High, especially when coupled with a mass spectrometer.	Good, can be enhanced with specific detectors and chromatographic conditions.
Sample Throughput	Can be high with automated systems.	Generally high, with typical run times of 15-30 minutes.

Experimental Protocols

Determination of Residual Diethylene Glycol by Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is suitable for the quantification of residual diethylene glycol.

a. Sample Preparation:

• Accurately weigh approximately 1.0 g of the Diethylene glycol monolaurate sample into a 10 mL volumetric flask.

• Add 5 mL of methanol (B129727) and sonicate for 10 minutes to dissolve the sample.

• Add 100 µL of an internal standard solution (e.g., 1,3-Propanediol in methanol, 10 mg/mL).

• Bring the flask to volume with methanol and mix thoroughly.

• If the solution is cloudy, centrifuge at 4000 rpm for 10 minutes and use the supernatant for injection.

b. GC-FID Conditions:

• Column: DB-WAX, 30 m x 0.25 mm I.D., 0.25 µm film thickness or equivalent.[1]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 260°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 240°C.

  • Hold at 240°C for 5 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 20:1.

c. Calibration:

Prepare a series of calibration standards of diethylene glycol in methanol, each containing the internal standard at the same concentration as in the sample preparation. Plot the ratio of the peak area of diethylene glycol to the peak area of the internal standard against the concentration of diethylene glycol.

Determination of Residual Lauric Acid by High-Performance Liquid Chromatography-Evaporative Light Scattering Detection (HPLC-ELSD)

This method is suitable for the quantification of residual lauric acid.

a. Sample Preparation:

• Accurately weigh approximately 0.5 g of the Diethylene glycol monolaurate sample into a 10 mL volumetric flask.

• Add 8 mL of acetonitrile (B52724) and sonicate for 15 minutes to dissolve the sample.

• Bring the flask to volume with acetonitrile and mix thoroughly.

• Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

b. HPLC-ELSD Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.[2]

• Mobile Phase:

  • A: Acetonitrile

  • B: Water with 0.1% Formic Acid

• Gradient:

  • 0-15 min: 70-95% A

  • 15-20 min: 95% A

  • 20-22 min: 95-70% A

  • 22-25 min: 70% A

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• ELSD Conditions:

  • Nebulizer Temperature: 30°C.

  • Evaporator Temperature: 50°C.

  • Gas Flow (Nitrogen): 1.5 L/min.

c. Calibration:

Prepare a series of calibration standards of lauric acid in acetonitrile. Plot the log of the peak area of lauric acid against the log of the concentration of lauric acid.

Visualizations

References

• 1. fda.gov [fda.gov]
• 2. HPLC Method for Analysis of Lauric acid on Newcrom BH Column | SIELC Technologies [sielc.com]

A Comparative Analysis of the Biodegradability of Diethylene Glycol Monolaurate and Other Surfactants

For Researchers, Scientists, and Drug Development Professionals: An Objective Evaluation of Surfactant Environmental Fate

The selection of surfactants in pharmaceutical and research applications extends beyond performance, with environmental impact being a critical consideration. This guide provides a comparative evaluation of the biodegradability of Diethylene glycol monolaurate, a nonionic surfactant, against other commonly used surfactant classes. The information presented is supported by experimental data and established biodegradation pathways to aid in the selection of environmentally responsible formulation components.

Executive Summary

Diethylene glycol monolaurate is anticipated to be readily biodegradable. This assessment is based on the known metabolic pathways of its constituent parts: lauric acid and diethylene glycol. Fatty acid esters are readily cleaved by microbial enzymes, and the resulting fatty acid is rapidly mineralized. While diethylene glycol's classification as "readily biodegradable" can be borderline under stringent test conditions, it is generally considered biodegradable. In comparison to other surfactant classes, nonionic surfactants as a group, including Diethylene glycol monolaurate, typically exhibit excellent biodegradability. Anionic surfactants like laureth sulfates also demonstrate high levels of degradation. Amphoteric surfactants such as cocamidopropyl betaine (B1666868) are likewise considered biodegradable. Cationic surfactants, for instance, cetyltrimethylammonium chloride, can exhibit variable and sometimes slower biodegradation, which can be influenced by their inherent antimicrobial properties.

Comparative Biodegradability Data

The following table summarizes the ready biodegradability of various surfactant classes based on data from standardized OECD 301 tests or related studies. A substance is considered "readily biodegradable" if it achieves ≥60% biodegradation within a 28-day period in these stringent tests.

Surfactant Class	Representative Surfactant(s)	Biodegradation Method	Result (% Degradation in 28 days)	Classification
Nonionic	Diethylene glycol monolaurate	Estimated based on components	Likely >60%	Readily Biodegradable (Anticipated)
Fatty Alcohol Ethoxylates	OECD 301E	>85%	Readily Biodegradable
Alkyl Polyglucosides	OECD 301D	>60%	Readily Biodegradable
Anionic	Sodium Laureth Sulfate (B86663) (SLES)	OECD 301	>90%[1]	Readily Biodegradable
Sodium Lauryl Sulfate (SLS)	OECD 301	Readily Biodegradable[2]	Readily Biodegradable
Amphoteric	Cocamidopropyl Betaine (CAPB)	Various studies	Generally considered biodegradable[3]	Biodegradable
Cationic	Cetyltrimethylammonium Bromide (CTAB)	Custom biodegradation study	98.3% in 13 days (by specific bacteria)	Biodegradable, but can be inhibitory

Biodegradation Pathways and Mechanisms

The structural characteristics of a surfactant dictate its susceptibility to microbial degradation. The following section details the primary degradation pathways for Diethylene glycol monolaurate and other surfactant classes.

Diethylene Glycol Monolaurate (Nonionic)

The biodegradation of Diethylene glycol monolaurate is initiated by the enzymatic hydrolysis of the ester bond, a reaction catalyzed by microbial lipases or esterases. This cleavage yields lauric acid and diethylene glycol.[1][4][5][6][7]

• Lauric Acid Degradation: Lauric acid, a C12 fatty acid, is readily metabolized by most microorganisms through the well-established β-oxidation pathway.[8][9][10] In this process, the fatty acid is sequentially cleaved into two-carbon acetyl-CoA units, which then enter the citric acid cycle for energy production and complete mineralization to carbon dioxide and water.[8][10]

• Diethylene Glycol Degradation: Diethylene glycol is degraded by various microorganisms.[2][11] The pathway typically involves oxidation of the terminal alcohol groups to form acids, which are then further metabolized.[2] While generally biodegradable, the rate can be slower than for simple fatty acids, and under the stringent conditions of some "ready biodegradability" tests, it may not always meet the 10-day window criterion.[12][13]

Biodegradation pathway of Diethylene glycol monolaurate.

Other Surfactant Classes

• Anionic Surfactants (e.g., Laureth Sulfates): The biodegradation of laureth sulfates is initiated by the cleavage of the ether bonds in the ethoxylate chain and the sulfate group, followed by the degradation of the alkyl chain.[1]

• Amphoteric Surfactants (e.g., Cocamidopropyl Betaine): The degradation of cocamidopropyl betaine involves the breakdown of the amide bond and the subsequent metabolism of the fatty acid and the amine-containing polar head group.[6]

• Cationic Surfactants (e.g., Cetyltrimethylammonium Chloride): The biodegradation of quaternary ammonium (B1175870) compounds can be initiated by the cleavage of the C-N bond or the degradation of the alkyl chains. However, their antimicrobial nature can sometimes inhibit the microorganisms responsible for their degradation.

Experimental Protocols

The assessment of ready biodegradability is typically conducted following standardized test guidelines, most commonly those developed by the Organisation for Economic Co-operation and Development (OECD).

OECD 301F: Manometric Respirometry Test

This method is frequently used to determine the ready biodegradability of chemical substances.[14][15][16][17]

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (typically from activated sludge) and incubated in a closed flask under aerobic conditions. The consumption of oxygen is measured over a 28-day period and is an indirect measure of the biodegradation of the test substance. The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

Experimental Setup:

• Test Vessels: Closed flasks equipped with a device to measure oxygen consumption (respirometer).

• Inoculum: Activated sludge from a sewage treatment plant is commonly used as the microbial source.

• Mineral Medium: A solution containing essential mineral nutrients for the microorganisms.

• Test Substance: The surfactant is added as the sole source of organic carbon.

• Controls:

  • Blank Control: Inoculum and mineral medium without the test substance to measure endogenous respiration.

  • Reference Control: A readily biodegradable substance (e.g., sodium benzoate) to verify the activity of the inoculum.

  • Toxicity Control: Test substance and reference substance to assess for inhibitory effects of the test substance.

Procedure:

• The test substance is added to the test vessels containing the mineral medium and inoculum.

• The vessels are sealed and incubated at a constant temperature (typically 20-25°C) in the dark for 28 days.

• Oxygen consumption is monitored continuously or at regular intervals.

• The percentage of biodegradation is calculated based on the measured oxygen uptake relative to the ThOD.

Pass Criteria for Ready Biodegradability:

• A biodegradation level of ≥60% of the ThOD must be reached within the 28-day test period.

• This level of biodegradation must be achieved within a "10-day window" that begins when 10% of the ThOD has been consumed.

Experimental workflow for the OECD 301F biodegradability test.

Logical Relationship of Surfactant Properties to Biodegradability

The biodegradability of a surfactant is not an isolated property but is influenced by several molecular characteristics.

Factors influencing surfactant biodegradability.

References

• 1. Microbial lipases and their industrial applications: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bacterial degradation of glycol ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of synthetic surfactants and biosurfactants in enhancing biodegradation of polycyclic aromatic hydrocarbons | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 4. scialert.net [scialert.net]
• 5. scispace.com [scispace.com]
• 6. nottingham.ac.uk [nottingham.ac.uk]
• 7. gandipsbio.com [gandipsbio.com]
• 8. Beta-oxidation of medium chain (C8-C14) fatty acids studied in isolated liver cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lauric Acid Beneficially Modulates Apolipoprotein Secretion and Enhances Fatty Acid Oxidation via PPARα-dependent Pathways in Cultured Rat Hepatocytes [xiahepublishing.com]
• 10. 20.6 Stage II of Lipid Catabolism | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 11. Microbial Degradation of Polyethylene Glycols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. meglobal.biz [meglobal.biz]
• 13. researchgate.net [researchgate.net]
• 14. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 15. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 16. petroleumhpv.org [petroleumhpv.org]
• 17. oecd.org [oecd.org]

assessing the toxicity profile of Diethylene glycol monolaurate in comparison to other glycols

A Comparative Guide to the Toxicity Profiles of Diethylene Glycol Monolaurate and Other Glycols

This guide provides a comparative analysis of the toxicity profile of diethylene glycol monolaurate against other commonly used glycols, namely ethylene (B1197577) glycol, diethylene glycol, propylene (B89431) glycol, and polyethylene (B3416737) glycol. The information is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in formulation and product development.

Comparative Toxicity Data

The following table summarizes the acute toxicity and irritation potential of the selected glycols based on available data. It is important to note that specific toxicological data for diethylene glycol monolaurate is limited; therefore, data for its parent compound, diethylene glycol, and related polyethylene glycol esters are included for a comparative assessment.

Glycol	Chemical Structure	Oral LD50 (Rat)	Dermal LD50 (Rabbit)	Skin Irritation (Rabbit)	Eye Irritation (Rabbit)
Diethylene Glycol Monolaurate	C₁₆H₃₂O₄	Data not available	Data not available	Irritating[1]	Serious irritation[1]
Ethylene Glycol	C₂H₆O₂	4,700 - 9,600 mg/kg	9,530 mg/kg	Non-irritating	Mildly irritating
Diethylene Glycol	C₄H₁₀O₃	15,600 - 30,100 mg/kg[2][3]	11,890 - 13,300 mg/kg[4][5][6]	Non-irritating[2]	Not injurious[2]
Propylene Glycol	C₃H₈O₂	20,000 - 30,000 mg/kg[7][8]	20,800 mg/kg[7]	Non-irritating to mildly irritating[1][7]	Minimally irritating[1]
Polyethylene Glycol (PEG)	(C₂H₄O)nH₂O	>2,000 mg/kg (for PEG 10000)	>2,000 mg/kg (for PEG 10000)	Non-irritating	Non-irritating

Note: The toxicity of Polyethylene Glycol (PEG) can vary depending on its molecular weight.

Overview of Systemic Toxicity

Diethylene Glycol Monolaurate: While specific data is lacking, its toxicity profile is likely influenced by the potential hydrolysis to diethylene glycol and lauric acid. The safety data sheet indicates it may be harmful if swallowed, in contact with skin, or inhaled, and it is classified as a skin and eye irritant.[1]

Ethylene Glycol: The primary concern with ethylene glycol is its metabolism to toxic metabolites, including glycolic acid and oxalic acid.[9][10] These metabolites can lead to severe metabolic acidosis, and the formation of calcium oxalate (B1200264) crystals can cause significant kidney damage, leading to acute renal failure.[9][10][11] The lethal dose in humans is estimated to be between 1.4 and 1.6 g/kg.[11][12]

Diethylene Glycol: Similar to ethylene glycol, diethylene glycol's toxicity is primarily due to its metabolite, 2-hydroxyethoxyacetic acid (HEAA).[13] The main target organs are the kidneys and the nervous system.[2][14][15] Ingestion can lead to metabolic acidosis, acute renal failure, and delayed neurotoxicity.[13][16] Although less acutely toxic than ethylene glycol, it has been involved in numerous mass poisonings due to contamination of pharmaceutical products.[2][13]

Propylene Glycol: Propylene glycol has a very low order of toxicity.[1][17][18] It is metabolized to pyruvic acid and acetic acid, which are normal constituents of cellular metabolism.[1] Toxic effects are generally observed only after ingestion of very large quantities or in cases of inappropriate intravenous administration.[1]

Polyethylene Glycol (PEG): PEGs are generally considered to be of low toxicity.[19] Due to their large molecular size, higher molecular weight PEGs are poorly absorbed from the gastrointestinal tract. While sensitization and nephrotoxicity have been reported in burn patients treated with PEG-based creams, they are considered safe for use in cosmetics and pharmaceuticals on intact skin.[9]

Experimental Protocols

The following are summaries of standard protocols for key toxicity assessments, based on OECD guidelines.

Acute Oral Toxicity (OECD Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure)

This method is used to assess the acute toxic effects of a substance when administered orally.

• Principle: The test involves administering the substance to a group of animals (usually rats) at one of the defined dose levels (5, 50, 300, or 2000 mg/kg body weight). The choice of the starting dose is based on a sighting study.

• Procedure:

  • Animals are fasted prior to dosing.

  • The test substance is administered orally by gavage.

  • Animals are observed for signs of toxicity and mortality for up to 14 days.

  • The number of animals that die or show signs of toxicity at a given dose is recorded.

  • Based on the outcome, the substance is ranked into one of the GHS (Globally Harmonized System of Classification and Labelling of Chemicals) categories.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test determines the potential of a substance to cause irritation or corrosion to the skin.[10][20]

• Principle: The substance is applied to a small area of the skin of an animal (typically a rabbit) under a gauze patch.[20]

• Procedure:

  • A small area of the animal's back is clipped free of fur.

  • The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to the skin.

  • The treated area is covered with a gauze patch and semi-occlusive dressing for a specified period, usually 4 hours.[20]

  • After the exposure period, the patch is removed, and the skin is cleaned.

  • The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

  • The severity of the reactions is scored, and the substance is classified based on the reversibility and severity of the skin lesions.[20]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eyes.

• Principle: The test substance is instilled into the conjunctival sac of one eye of an animal (usually a rabbit), while the other eye serves as a control.

• Procedure:

  • A single dose of the test substance (0.1 mL for liquids or not more than 0.1 g for solids) is applied to the eye.

  • The eyes are examined at 1, 24, 48, and 72 hours after application.

  • Observations are made for effects on the cornea (opacity), iris, and conjunctiva (redness and swelling).

  • The severity of the eye reactions is scored, and the substance is classified based on the persistence and severity of the observed lesions.

Visualizations

Metabolic Pathway of Ethylene Glycol and Diethylene Glycol

Caption: Metabolic pathways of ethylene glycol and diethylene glycol leading to toxic metabolites.

General Workflow for an In Vivo Acute Oral Toxicity Study

References

• 1. Propylene glycol - Wikipedia [en.wikipedia.org]
• 2. ec.europa.eu [ec.europa.eu]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. carlroth.com [carlroth.com]
• 5. fishersci.com [fishersci.com]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. solvet.ca [solvet.ca]
• 8. westliberty.edu [westliberty.edu]
• 9. researchgate.net [researchgate.net]
• 10. nucro-technics.com [nucro-technics.com]
• 11. Diethylene glycol-induced toxicities show marked threshold dose response in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [Skin irritation caused by propylene glycols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. Human volunteer study with PGME: eye irritation during vapour exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Diethylene glycol produces nephrotoxic and neurotoxic effects in female rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. HEALTH EFFECTS - Toxicological Profile for Propylene Glycol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Ethylene Glycol | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 20. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Diethylene Glycol Monolaurate

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is paramount to ensuring a safe and compliant laboratory environment. Diethylene glycol monolaurate, a common surfactant and emulsifier, requires careful disposal to mitigate potential hazards to human health and the environment. This guide provides essential, step-by-step procedures for the safe disposal of diethylene glycol monolaurate, aligning with regulatory standards and promoting a culture of safety within your laboratory.

Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is crucial to understand the hazards associated with diethylene glycol monolaurate. According to safety data sheets, this chemical is harmful if swallowed, in contact with skin, or inhaled, and it can cause skin and serious eye irritation.[1] Therefore, appropriate personal protective equipment must be worn at all times.

Personal Protective Equipment (PPE)	Specification
Eye Protection	Chemical safety goggles or face shield.
Hand Protection	Impervious gloves (e.g., nitrile rubber).
Body Protection	Protective clothing, such as a lab coat. A self-contained breathing apparatus may be necessary in case of spills or insufficient ventilation.[1]

Step-by-Step Disposal Procedure

The disposal of diethylene glycol monolaurate must be conducted in a manner that is consistent with federal, state, and local environmental regulations.[1] The primary method of disposal is through a licensed professional waste disposal service.[1] Do not discharge the substance into sewer systems.[2]

1. Waste Characterization: The first step is to determine if the diethylene glycol monolaurate waste is classified as hazardous. This is often done through a Toxicity Characteristic Leaching Procedure (TCLP) to check for heavy metals or other toxic components that could leach into the environment.[3]

2. Containerization:

• Use a chemically compatible, leak-proof container for collecting the diethylene glycol monolaurate waste.[4][5] The container must be in good condition, free from damage or deterioration, and have a secure, leak-proof closure.[4]

• The container should be clearly labeled as "Hazardous Waste".[6] The label must also include the chemical name ("Diethylene Glycol Monolaurate"), the date waste was first added, and the associated hazards (e.g., "Irritant," "Harmful").[1][6]

3. Storage:

• Store the waste container in a designated satellite accumulation area (SAA) that is at or near the point of generation and under the control of laboratory personnel.[4][6]

• The storage area should be well-ventilated.[4]

• Ensure incompatible chemicals are segregated using physical barriers or sufficient distance.[4]

4. Spill Management:

• In the event of a spill, absorb the material with an inert substance such as sand, vermiculite, or diatomite.[1]

• Transfer the absorbed material into a suitable container for disposal.[1]

• Ventilate the area and thoroughly wash the spill site after the material has been collected.[1]

5. Professional Disposal:

• Contact a licensed professional waste disposal service to arrange for the collection and disposal of the diethylene glycol monolaurate waste.[1][7]

• Provide the waste disposal service with the Safety Data Sheet (SDS) and any other relevant information about the waste.

Regulatory Compliance

The disposal of chemical waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4][5] Academic and research laboratories may be subject to the regulations outlined in Subpart K of 40 CFR Part 262, which provides alternative requirements for managing hazardous waste in these settings.[8] Key requirements include:

• Waste Determination: Trained professionals must determine if the waste is hazardous.[8]

• Time Limits: Hazardous waste must be removed from the laboratory every twelve months.[8]

• Laboratory Management Plan: Facilities are required to develop a plan that outlines best waste management practices.[8]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of diethylene glycol monolaurate.

Diethylene Glycol Monolaurate Disposal Workflow

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of diethylene glycol monolaurate, fostering a secure environment for groundbreaking research and development.

References

• 1. pfaltzandbauer.com [pfaltzandbauer.com]
• 2. download.basf.com [download.basf.com]
• 3. hwhenvironmental.com [hwhenvironmental.com]
• 4. danielshealth.com [danielshealth.com]
• 5. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 6. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]